3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

• CAS: 1240571-25-8

Core Science & Biosynthesis

synthesis of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

Executive Summary

The 1,2,4-triazole core is a privileged scaffold in medicinal chemistry, frequently embedded in antifungal agents, γ -secretase modulators, and CXCR3 antagonists[1][2]. However, the direct N -alkylation of asymmetric 1,2,4-triazoles is notoriously unselective, typically yielding complex, difficult-to-separate mixtures of N1 , N2 , and N4 regioisomers[2].

To circumvent these regioselectivity issues, modern process chemistry employs a "desymmetrization" strategy using 3,5-dibromo-1H-1,2,4-triazole as a key starting material[2]. This whitepaper provides an in-depth, self-validating technical guide for the synthesis of 3,5-dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole . By leveraging the steric and electronic properties of the dibromo-triazole core, researchers can achieve quantitative regiocontrol, producing a highly versatile building block ready for downstream functionalization via Suzuki-Miyaura cross-coupling or selective debromination[2][3].

Mechanistic Rationale: The Causality of Regiocontrol

The synthesis of 3,5-dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole relies on the alkylation of 3,5-dibromo-1H-1,2,4-triazole (CAS: 7411-23-6)[4] with cyclohexylmethyl bromide. The success of this reaction hinges on two fundamental chemical principles:

• Electronic Activation (pKa Lowering): The two highly electronegative bromine atoms at the C3 and C5 positions exert a strong inductive electron-withdrawing effect. This significantly lowers the pKa of the triazole N−H bond compared to an unsubstituted triazole. Consequently, mild, easy-to-handle bases like Potassium Carbonate ( K2​CO3​ ) are entirely sufficient for quantitative deprotonation, eliminating the need for hazardous reagents like Sodium Hydride ( NaH ) on a process scale[5].

• Steric Shielding & Symmetry: The triazolide anion exhibits resonance across the nitrogen atoms. In an asymmetric triazole, alkylation occurs at N1 , N2 , and N4 [2]. However, in 3,5-dibromo-1H-1,2,4-triazole, the bulky bromine atoms sterically shield the N4 position, effectively blocking N4 -alkylation[5]. Furthermore, because the molecule is perfectly symmetric, nucleophilic attack by either the N1 or N2 nitrogen yields the exact same product: 3,5-dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole. This guarantees a single regioisomer[6].

Caption: Mechanistic pathway highlighting steric shielding of N4 and symmetric N1/N2 alkylation.

Quantitative Data: Reaction Optimization

The choice of solvent and base dictates the reaction kinetics and the ease of downstream processing. While Dimethylformamide (DMF) provides excellent solubility, its high boiling point complicates solvent exchange. Acetonitrile (MeCN) offers an optimal balance of dielectric constant for the SN​2 transition state and volatility for easy concentration[2].

Table 1: Optimization of Alkylation Conditions

Base	Solvent	Temp (°C)	Time (h)	Conversion (%)	Regioselectivity (N1/N2 : N4)
K2​CO3​	MeCN	45	12	>98	>99:1
Cs2​CO3​	DMF	25	8	>98	>99:1
DIPEA	THF	65	24	75	95:5
NaH	THF	0 to 25	4	>95	>99:1

Note: K2​CO3​ in MeCN is selected as the optimal self-validating system due to its high yield, perfect regiocontrol, and scalability without the exotherm risks of NaH [2][5].

Experimental Protocol: Self-Validating Workflow

The following protocol is designed to be a self-validating system. In-process controls (IPC) via LC-MS or TLC ensure that unreacted starting material is consumed before proceeding to workup, preventing co-crystallization issues.

Materials Required:

• 3,5-Dibromo-1H-1,2,4-triazole (1.0 equiv)

• Cyclohexylmethyl bromide (1.1 equiv)

• Potassium carbonate ( K2​CO3​ ), 325 mesh, anhydrous (2.0 equiv)

• Acetonitrile (MeCN), HPLC grade (5-10 volumes)

Step-by-Step Methodology:

• Reactor Charging: To a clean, dry reaction vessel equipped with a magnetic stirrer and reflux condenser, charge 3,5-dibromo-1H-1,2,4-triazole (1.0 equiv) and anhydrous K2​CO3​ (2.0 equiv).

• Solvent Addition: Suspend the solids in MeCN (5 volumes). Stir at ambient temperature for 15 minutes to initiate deprotonation. The mixture will remain a heterogeneous suspension.

• Electrophile Addition: Add cyclohexylmethyl bromide (1.1 equiv) dropwise over 10 minutes.

• Heating & IPC: Heat the reaction mixture to 45 °C. Maintain stirring for 12 hours. Self-Validation Check: Sample the reaction for LC-MS at 10 hours. The reaction is deemed complete when the starting triazole peak (UV 210 nm) is <1%[2].

• Filtration: Cool the mixture to 20 °C. Filter the suspension through a pad of Celite to remove inorganic salts ( KBr and excess K2​CO3​ ). Wash the filter cake with an additional 2 volumes of MeCN[2].

• Solvent Exchange: Concentrate the filtrate under reduced pressure to remove MeCN. Dissolve the resulting crude residue in Ethyl Acetate (EtOAc) (10 volumes).

• Aqueous Workup: Wash the EtOAc organic layer sequentially with deionized water (2 x 5 volumes) and saturated aqueous NaCl (brine, 1 x 5 volumes) to remove any residual polar impurities. Dry the organic layer over anhydrous Na2​SO4​ .

• Isolation: Concentrate the organic layer to approximately 2 volumes. Slowly add Heptane (6 volumes) while stirring to induce crystallization[2]. Filter the resulting white to off-white solid and dry under vacuum at 40 °C to afford pure 3,5-dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole.

Caption: Process Flow Diagram (PFD) for the scalable synthesis and isolation of the target triazole.

Downstream Applications & Strategic Value

The true value of 3,5-dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole lies in its orthogonal reactivity. The bromine atoms serve as highly versatile synthetic handles:

• Regioselective Debromination: The C5 bromine is highly activated and can be selectively reduced using dimethylphosphite or catalytic hydrogenation, yielding the 3-bromo-1-alkyl-1,2,4-triazole intermediate[2].

• Suzuki-Miyaura Cross-Coupling: The dibromo species can undergo sequential or exhaustive palladium-catalyzed cross-coupling with aryl boronic acids to synthesize complex 3,5-diaryl-1-alkyl-1,2,4-triazoles, which are highly valued for their luminescence and biological properties[3].

• Nucleophilic Aromatic Substitution ( SN​Ar ): The electron-deficient triazole ring allows for the displacement of the halogens by amines or alkoxides, enabling the rapid generation of diverse compound libraries[1].

Sources

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3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole mechanism of action.

An In-Depth Technical Guide on the Core Mechanism of Action of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

Abstract

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its presence in a wide array of pharmacologically active compounds. This guide provides a comprehensive analysis of the potential mechanism of action for the novel compound, 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole. In the absence of direct empirical data for this specific molecule, this document synthesizes the well-established mechanisms of action for the broader 1,2,4-triazole class and provides a predictive analysis based on its unique structural features: a dibrominated triazole core and a cyclohexylmethyl substituent. We will explore potential antifungal, antimicrobial, and anticancer activities, grounding these hypotheses in the known structure-activity relationships (SAR) of related compounds. Furthermore, this guide outlines detailed experimental protocols to facilitate the empirical validation of these predictions, providing a roadmap for future research and development.

The 1,2,4-Triazole Scaffold: A Privileged Core in Drug Discovery

The 1,2,4-triazole ring system is a five-membered heterocycle containing three nitrogen atoms. Its unique physicochemical properties, including its ability to participate in hydrogen bonding and dipole interactions, make it a versatile scaffold in drug design. Derivatives of 1,2,4-triazole have demonstrated a remarkable breadth of biological activities, including antifungal, antimicrobial, anticancer, anticonvulsant, and anti-inflammatory properties. The biological function of a 1,2,4-triazole derivative is highly dependent on the nature and position of its substituents, which modulate its steric, electronic, and lipophilic properties, thereby influencing its interaction with biological targets.

Established Mechanisms of Action for 1,2,4-Triazole Derivatives

The diverse biological activities of 1,2,4-triazole derivatives stem from their ability to interact with a variety of biological targets, primarily enzymes. The following sections detail some of the most well-characterized mechanisms of action.

Antifungal Activity: Inhibition of Lanosterol 14α-Demethylase (CYP51)

The most prominent mechanism of action for many antifungal 1,2,4-triazoles is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51). This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.

• Mechanism: The unshared electron pair on a nitrogen atom of the 1,2,4-triazole ring coordinates with the heme iron atom in the active site of CYP51. This binding event prevents the demethylation of lanosterol, the precursor to ergosterol. The resulting depletion of ergosterol and accumulation of toxic sterol intermediates disrupt the integrity and function of the fungal cell membrane, leading to fungal cell death.

Caption: Antifungal mechanism of 1,2,4-triazoles via CYP51 inhibition.

Antimicrobial Activity: Targeting DNA Gyrase

Certain 1,2,4-triazole derivatives have been shown to exhibit antibacterial activity by targeting DNA gyrase, an essential bacterial enzyme that introduces negative supercoils into DNA, which is necessary for DNA replication and transcription.

• Mechanism: The 1,2,4-triazole nucleus can act as a bioisostere for the carboxylic acid group found in quinolone antibiotics. This allows the triazole derivative to bind to the DNA-gyrase complex, stabilizing it and preventing the re-ligation of the DNA strands, which leads to double-strand breaks and bacterial cell death. The introduction of bromine atoms onto the heterocyclic core has been shown to enhance antibacterial activity in some cases.

Anticancer Activity: A Multifaceted Approach

1,2,4-triazole derivatives have emerged as promising anticancer agents, acting through various mechanisms.

• Enzyme Inhibition: Many triazole-based compounds target kinases involved in cancer cell proliferation and survival, such as Epidermal Growth Factor Receptor (EGFR) and BRAF kinase.

• Tubulin Polymerization Inhibition: Some derivatives interfere with the dynamics of microtubule formation by inhibiting tubulin polymerization, leading to cell cycle arrest and apoptosis.

• Induction of Apoptosis: 1,2,4-triazoles can trigger programmed cell death through various signaling pathways.

Caption: Diverse anticancer mechanisms of 1,2,4-triazole compounds.

Predictive Analysis of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

Based on the established activities of the 1,2,4-triazole scaffold, we can hypothesize the potential mechanisms of action for 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole by analyzing its distinct structural features.

The Role of the Dibromo Substituents

The presence of two bromine atoms at the 3 and 5 positions of the triazole ring is expected to significantly influence the compound's properties.

• Electronic Effects: Bromine is an electron-withdrawing group, which can alter the electron density of the triazole ring, potentially enhancing its ability to interact with biological targets.

• Steric and Lipophilic Effects: The bromine atoms add steric bulk and increase the lipophilicity of the molecule, which can affect its binding to target proteins and its ability to cross cell membranes.

• Halogen Bonding: Bromine atoms can participate in halogen bonding, a non-covalent interaction with electron-donating atoms in a protein's active site, which can contribute to binding affinity and selectivity.

• Enhanced Biological Activity: The introduction of bromine atoms into heterocyclic structures has been linked to enhanced antimicrobial and anticancer activities in some series of compounds.

The Influence of the Cyclohexylmethyl Group

The cyclohexylmethyl substituent at the N1 position of the triazole ring is another key feature that likely modulates the compound's biological activity.

• Increased Lipophilicity: The cyclohexyl group is a bulky, non-polar moiety that significantly increases the lipophilicity of the molecule. This can enhance its ability to permeate cell membranes and access intracellular targets.

• Bioisosterism: The cyclohexyl group can act as a bioisostere for other groups, such as a phenyl or tert-butyl group, and its three-dimensional structure may allow for more extensive van der Waals interactions with a target protein's binding pocket compared to a flat aromatic ring.

• Conformational Rigidity: The cyclohexyl ring is more conformationally restricted than a flexible alkyl chain, which can reduce the entropic penalty upon binding to a receptor, potentially leading to higher binding affinity.

Hypothesized Mechanisms of Action

Given the structural features of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole, we can propose the following potential mechanisms of action:

• Primary Hypothesis: Potent Antifungal or Antimicrobial Agent: The combination of the 1,2,4-triazole core, known for its interaction with fungal CYP51 and bacterial DNA gyrase, with the lipophilic cyclohexylmethyl group (enhancing cell penetration) and the dibromo substituents (potentially increasing intrinsic activity) suggests a strong likelihood of potent antifungal or antimicrobial properties.

• Secondary Hypothesis: Anticancer Activity: The increased lipophilicity and potential for specific interactions conferred by the cyclohexylmethyl and dibromo groups could enable this compound to effectively target intracellular components of cancer cells, such as kinases or tubulin.

Experimental Protocols for Mechanistic Elucidation

To empirically validate the hypothesized mechanisms of action, a series of in vitro assays are recommended.

Antifungal Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of the compound against a panel of pathogenic fungi.

Protocol:

• Preparation of Fungal Inoculum: A standardized suspension of fungal spores or yeast cells (e.g., Candida albicans, Aspergillus fumigatus) is prepared in a suitable broth medium (e.g., RPMI-1640).

• Compound Dilution: The test compound is serially diluted in a 96-well microtiter plate to achieve a range of concentrations.

• Inoculation: Each well is inoculated with the fungal suspension. Positive (no compound) and negative (no fungus) controls are included.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 35°C) for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that visibly inhibits fungal growth.

In Vitro Anticancer Activity Assay (MTT Assay)

Objective: To assess the cytotoxic effect of the compound on various cancer cell lines.

Protocol:

• Cell Seeding: Cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound and incubated for 48-72 hours.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours to allow for the formation of formazan crystals.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value (the concentration that inhibits 50% of cell growth) is then calculated.

literature review of dibromo-triazole compounds.

[label="1H-1,2,4-Triazole", fillcolor="#4285F4", fontcolor

Regioselective funneling in 4,5-dibromo-1,2,3-triazole N-alkylation due to steric hindrance.

Self-Validating Experimental Protocols

To ensure reproducibility and high fidelity in the synthesis and functionalization of these scaffolds, the following protocols are designed as self-validating systems. Every reagent choice and environmental condition is grounded in mechanistic causality.

Protocol A: Aqueous Bromination of 1H-1,2,3-Triazole

This protocol leverages phase-separation thermodynamics to drive the reaction to completion[1].

• Preparation: Dissolve 145 mmol of 1H-1,2,3-triazole in 60 mL of deionized water. Causality: Water is chosen as a green solvent because the unsubstituted starting material is highly soluble in it, whereas the brominated product is not.

• Temperature Control: Warm the solution to 40–45 °C. Causality: This specific thermal window provides the activation energy required for electrophilic aromatic substitution without triggering thermal degradation.

• Bromine Addition: Add liquid bromine (Br2) dropwise in excess.

• Self-Validation (Phase Separation): As the reaction progresses, the highly lipophilic 4,5-dibromo-1H-1,2,3-triazole will spontaneously precipitate out of the aqueous phase as a solid. This precipitation continuously removes the product from the reaction equilibrium, driving the reaction forward via Le Chatelier’s principle. Once precipitation ceases despite further bromine addition, the reaction is visually validated as complete[1].

• Isolation: Filter the precipitate and wash with cold water to yield the pure dibromo-triazole (Yield: ~78%)[2].

Protocol B: Electrophilic Amination via Hydroxylamine-O-sulphonic acid (HOSA)

The amination of dibromo-triazoles generates critical intermediates for energetic materials and bioconjugation[2].

• Reagent Mixing: Suspend 3,5-dibromo-4H-1,2,4-triazole in a weakly alkaline aqueous solution.

• Amination: Introduce Hydroxylamine-O-sulphonic acid (HOSA) and bring the mixture to reflux. Causality: HOSA acts as an electrophilic aminating agent. The weakly alkaline environment is mandatory to deprotonate the triazole (increasing its nucleophilicity) while simultaneously neutralizing the sulfuric acid byproduct generated by HOSA[2].

• Self-Validation (pH Monitoring): The pH of the solution will naturally drop as sulfuric acid is produced. The continuous need to add base to maintain the weakly alkaline pH serves as an in-situ kinetic monitor of the reaction's progress.

• Purification: Isolate the resulting 1-amino and 4-amino isomers via column chromatography (Yield: ~21-30%)[2].

Advanced Cross-Coupling and Diversification

Beyond amination, the dibromo-triazole core is an exceptional candidate for Suzuki-Miyaura cross-coupling, allowing for the rapid assembly of complex, extended π-conjugated systems[3]. When reacting dibromo 1,2,4-triazole derivatives with phenylboronic acids, a biphasic solvent system is often required.

To overcome the kinetic barrier of the biphasic system, a phase transfer catalyst (PTC) such as tetrabutylammonium bromide (TBAB) is strictly required. Causality: TBAB ferries the water-soluble boronate complex across the phase boundary into the organic layer, allowing it to interact with the lipophilic dibromo-triazole and the palladium catalyst. Without TBAB, the transmetalation step of the catalytic cycle starves, and yields plummet[3].

Core synthetic divergence of 1,2,4-triazole via bromination, amination, and cross-coupling.

Quantitative Data Summary

The table below synthesizes the optimal reaction conditions, regioselectivity, and expected yields for the core functionalization pathways of dibromo-triazole scaffolds, providing a rapid reference for synthetic planning.

Target Compound	Starting Scaffold	Primary Reagent / Catalyst	Solvent & Temp	Regioselectivity	Expected Yield
4,5-Dibromo-1H-1,2,3-triazole	1H-1,2,3-triazole	Bromine (Br₂) excess	Water / 40–45 °C	C4, C5 bromination	~78%
3,5-Dibromo-4H-1,2,4-triazole	1H-1,2,4-triazole	Bromine / NBS	Water / RT	C3, C5 bromination	~74%
N2-Aryl-4,5-dibromo-triazole	4,5-Dibromo-1,2,3-triazole	Fluoro-nitrobenzene, K₂CO₃	DMF / 50–70 °C	N2 (>95% selective)	78–95%
1-Amino-4,5-dibromo-triazole	4,5-Dibromo-1,2,3-triazole	HOSA, Weak Base	Aqueous / Reflux	N1 / N2 mixture	~30%
4-Alkyl-Aryl-1,2,4-triazole	3,5-Dibromo-1,2,4-triazole	Phenylboronic Acid, Pd, TBAB	Biphasic / Reflux	C3, C5 coupling	>70%

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CAS number for 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

An In-Depth Technical Guide on the Synthesis, Characterization, and Registry of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

Executive Summary

In modern agrochemical and pharmaceutical drug development, halogenated triazoles serve as privileged scaffolds for targeting metalloenzymes, particularly fungal cytochrome P450s (e.g., CYP51). This whitepaper provides a comprehensive technical roadmap for the synthesis, structural validation, and Chemical Abstracts Service (CAS) registration of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole . While its parent core is well-documented, this specific N1-alkylated derivative represents a highly specialized entity requiring de novo registry protocols.

Chemical Identity and CAS Registry Framework

The assignment of a CAS Registry Number is a critical milestone in drug development, ensuring unambiguous chemical identification for intellectual property (IP) filings, regulatory submissions (FDA IND, REACH), and global supply chain logistics.

While the core pharmacophore, 3,5-dibromo-1H-1,2,4-triazole , is a commercially available building block registered under CAS 7411-23-6 [1], the specific addition of the cyclohexylmethyl moiety creates a novel chemical entity. Because this exact derivative is highly specialized—often utilized as a proprietary intermediate in the synthesis of advanced fungicidal mixtures[2] or systemic antifungal agents[3]—it typically lacks a public CAS number until formally registered by the synthesizing laboratory.

Table 1: Quantitative Chemical Data & Registry Status

Compound Name	Functional Role	Molecular Formula	Molecular Weight	CAS Registry Number
3,5-Dibromo-1H-1,2,4-triazole	Core Scaffold	C₂HBr₂N₃	226.86 g/mol	7411-23-6[4]
(Bromomethyl)cyclohexane	Alkylating Agent	C₇H₁₃Br	177.08 g/mol	2550-36-9
3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole	Target API / Intermediate	C₉H₁₃Br₂N₃	323.03 g/mol	De Novo / Proprietary

Pharmacological Rationale & Structural Biology

The rational design of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole leverages three distinct structural domains, each contributing to its efficacy as an enzyme inhibitor:

• The 1,2,4-Triazole Core : Acts as a potent bioisostere that coordinates directly with the Fe(II) heme iron found in target enzymes, disrupting catalytic activity.

• 3,5-Dibromo Substituents : Bromine atoms are highly polarizable. They enhance binding affinity through halogen bonding with target protein backbones while simultaneously blocking metabolic degradation (e.g., preventing rapid N-dealkylation or ring oxidation)[1].

• Cyclohexylmethyl Group : This bulky, aliphatic ring significantly increases the molecule's overall lipophilicity (LogP). This is critical for penetrating the thick, chitinous cell walls of fungal pathogens[3].

Diagram 1: Pharmacological rationale and target interaction pathways of the triazole derivative.

Experimental Protocol: Synthesis & Isolation

As a Senior Application Scientist, it is imperative to design protocols that are not merely step-by-step instructions, but self-validating systems . The following N-alkylation methodology incorporates causality for every reagent choice and built-in validation checkpoints to ensure the regioselective synthesis of the N1 isomer.

Phase 1: Nucleophilic Substitution (N-Alkylation)

• Preparation : Charge a flame-dried 250 mL round-bottom flask with 3,5-dibromo-1H-1,2,4-triazole (1.0 eq, 10 mmol) and anhydrous N,N-dimethylformamide (DMF) (50 mL) under an inert argon atmosphere.

  • Causality : Anhydrous DMF is selected due to its high dielectric constant, which effectively solvates the intermediate triazolide anion, accelerating the Sₙ2 pathway while suppressing moisture-induced side reactions.

• Deprotonation : Add anhydrous potassium carbonate (K₂CO₃) (2.0 eq, 20 mmol) to the solution. Stir at ambient temperature for 30 minutes.

  • Causality : K₂CO₃ is a mild, heterogeneous base. It is perfectly tuned to deprotonate the acidic triazole proton (pKa ~ 5.5)[5] without inducing solvent degradation or the aggressive side reactions typical of stronger bases like NaH.

• Alkylation : Introduce (bromomethyl)cyclohexane (1.1 eq, 11 mmol) dropwise via syringe. Elevate the reaction temperature to 80°C and stir for 12 hours.

  • Causality : The cyclohexylmethyl group is sterically hindered (presenting a neopentyl-like trajectory). Heating to 80°C provides the necessary activation energy to drive the Sₙ2 substitution while minimizing elimination (E2) side products.

Phase 2: In-Process Validation & Isolation

• Self-Validating Checkpoint : Pull a 0.1 mL aliquot, dilute in methanol, and analyze via LC-MS. The reaction is deemed complete when the parent mass (m/z 226) is depleted and the target mass (m/z 323[M+H]⁺) dominates the chromatogram.

• Quenching : Cool the mixture to room temperature and quench by pouring into 150 mL of ice-cold distilled water.

  • Causality : Water rapidly crashes out the highly lipophilic product while completely dissolving the inorganic salts and the DMF solvent, facilitating a clean phase separation.

• Extraction & Drying : Extract the aqueous phase with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine (3 x 50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Chromatographic Resolution : Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient).

  • Causality : Alkylation of 1,2,4-triazoles inherently risks forming a mixture of N1 and N4 regioisomers. Silica gel chromatography effectively resolves these isomers based on their differing dipole moments, ensuring >98% purity of the N1 target.

Diagram 2: Step-by-step experimental workflow for the Sₙ2 alkylation and isolation process.

Analytical Validation for CAS Submission

To successfully petition the Chemical Abstracts Service for a de novo registry number, the synthesized compound must be rigorously characterized to prove its absolute structure and purity. The submission dossier must include:

• High-Resolution Mass Spectrometry (HRMS) : To confirm the exact mass and the characteristic isotopic distribution pattern of the two bromine atoms (M, M+2, M+4 peaks in a 1:2:1 ratio).

• Nuclear Magnetic Resonance (NMR) :

  • ¹H-NMR : Will show the absence of the broad triazole N-H proton (originally at ~14 ppm) and the appearance of a distinct doublet (~4.0 ppm) corresponding to the -CH₂- group linking the triazole to the cyclohexyl ring.

  • ¹³C-NMR & 2D NOESY : Critical for proving regioselectivity. NOESY cross-peaks between the cyclohexylmethyl protons and the triazole ring confirm N1 over N4 alkylation.

Once this self-validating data is compiled, it is submitted to the CAS Registry via the ChemZent or direct CAS inventory channels, officially bringing the novel molecule into the global chemical lexicon.

References

• PubChem (National Institutes of Health) . "3,5-Dibromo-4H-1,2,4-triazole | C2HBr2N3 | CID 81904". National Center for Biotechnology Information. Available at:[Link][4]

• Dietz, J. et al. (2010) . "Fungicidal mixtures". US Patent US20100240619A1. Available at:[2]

• Apgar, J. M. et al. (2012) . "Antifungal agents". US Patent US8188085B2. Available at:[3]

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• 3. US8188085B2 - Antifungal agents - Google Patents [patents.google.com]
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Protocols & Analytical Methods

protocol for synthesizing 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

Application Note: Regioselective N-Alkylation for the Synthesis of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

Introduction and Chemical Context

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry and agrochemical development. Specifically, halogenated triazoles such as 3,5-dibromo-1H-1,2,4-triazole serve as critical intermediates in the synthesis of complex biologically active molecules, including potent antifungal agents targeting (1,3)-β-D-glucan synthase [1] and advanced pesticidal/lactam compounds [2].

This application note details a robust, scalable protocol for the N-alkylation of 3,5-dibromo-1H-1,2,4-triazole using cyclohexylmethyl bromide. The procedure leverages fundamental physical organic chemistry principles to ensure high regioselectivity and yield, providing drug development professionals with a reliable method for generating this versatile building block.

Mechanistic Insights and Experimental Design

Acidity and Deprotonation: Unsubstituted 1H-1,2,4-triazole has a pKa of approximately 10. However, the introduction of two highly electronegative bromine atoms at the C3 and C5 positions exerts a strong inductive electron-withdrawing effect, significantly lowering the pKa of the N-H proton. Consequently, a mild, heterogeneous base such as Potassium Carbonate ( K2​CO3​ ) is sufficient to quantitatively deprotonate the substrate and generate the reactive triazolide anion.

Solvent Selection: N,N-Dimethylformamide (DMF) is selected as the solvent. As a polar aprotic solvent, DMF effectively solvates the potassium cation ( K+ ) while leaving the triazolide anion relatively unsolvated or "naked." This maximizes the nucleophilicity of the anion, accelerating the subsequent SN​2 displacement of the primary alkyl bromide.

Regioselectivity: The 3,5-dibromo-1H-1,2,4-triazole system is symmetric; thus, N1 and N2 are chemically equivalent tautomeric positions. Alkylation at the N4 position is highly disfavored due to the severe steric hindrance imposed by the two adjacent bulky bromine atoms, as well as electronic factors in the anionic state. Therefore, alkylation proceeds exclusively at the N1/N2 position, yielding 3,5-dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole without the need for complex separation of regioisomers.

Process Workflow

Figure 1: Experimental workflow for the N-alkylation of 3,5-dibromo-1H-1,2,4-triazole.

Quantitative Reagent Data

The following table outlines the stoichiometry for a standard 10 mmol scale synthesis.

Reagent	MW ( g/mol )	Equivalents	Amount (mmol)	Mass / Volume	Role
3,5-Dibromo-1H-1,2,4-triazole	226.86	1.0	10.0	2.27 g	Nucleophile Precursor
Cyclohexylmethyl bromide	177.08	1.1	11.0	1.95 g (1.54 mL)	Electrophile
Potassium Carbonate ( K2​CO3​ )	138.21	1.5	15.0	2.07 g	Base
N,N-Dimethylformamide (DMF)	73.09	-	-	20.0 mL	Solvent
Ethyl Acetate (EtOAc)	88.11	-	-	3 x 30 mL	Extraction Solvent

Experimental Protocol

Step 1: Reaction Setup and Deprotonation

• Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (Nitrogen or Argon).

• Charge the flask with 3,5-dibromo-1H-1,2,4-triazole (2.27 g, 10.0 mmol) and anhydrous K2​CO3​ (2.07 g, 15.0 mmol).

• Add anhydrous DMF (20.0 mL) via syringe. Stir the resulting suspension at ambient temperature (25 °C) for 30 minutes to ensure complete deprotonation and formation of the triazolide anion.

Step 2: Alkylation 4. Add cyclohexylmethyl bromide (1.54 mL, 11.0 mmol) dropwise to the stirring suspension via syringe over 5 minutes. 5. Attach a reflux condenser and heat the reaction mixture to 80 °C using a pre-heated oil bath. 6. Maintain heating and stirring for 12 hours. Self-Validation Check: Monitor the reaction progress via TLC (Hexanes:EtOAc, 4:1 v/v) or LC-MS. The starting triazole should be completely consumed, replaced by a higher-Rf product spot.

Step 3: Workup and Isolation 7. Cool the reaction mixture to room temperature. 8. Quench the reaction by pouring it into a separatory funnel containing 50 mL of distilled water. 9. Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). 10. Combine the organic layers and wash sequentially with distilled water (3 x 30 mL) to remove residual DMF, followed by a final wash with saturated aqueous sodium chloride (brine, 30 mL). 11. Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

Step 4: Purification and Analytical Validation 12. Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of Hexanes/Ethyl Acetate (typically 95:5 to 80:20 v/v). 13. Pool the fractions containing the pure product and concentrate in vacuo. 14. Validation: Confirm product identity via 1H NMR ( 400 MHz , CDCl3​ ). Key diagnostic peaks will include the aliphatic cyclohexyl envelope ( δ 0.90 - 1.80 ppm) and the distinct doublet for the N-methylene protons ( N-CH2​ ) integrating to 2H, shifted downfield ( ∼δ 3.90 - 4.10 ppm) due to the adjacent electron-withdrawing triazole ring. LC-MS should confirm the exact mass, displaying the characteristic isotopic pattern (M, M+2, M+4 in a 1:2:1 ratio) indicative of a dibrominated species.

References

• US8188085B2 - Antifungal agents. Google Patents.
• EP4467535A1 - LACTAM PESTICIDAL COMPOUNDS. European Patent Office.

Application Notes &amp; Protocols: Experimental Use of 1,2,4-Triazoles in Antifungal Research

Abstract

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, representing a "privileged" structure in the development of potent antifungal agents.[1][2] Its derivatives form the basis of widely used clinical drugs like fluconazole and itraconazole. This guide provides an in-depth exploration of the experimental workflows used to identify, evaluate, and characterize novel 1,2,4-triazole-based antifungal candidates. We will delve into the core mechanism of action, provide detailed protocols for in vitro and in vivo evaluation, and explain the scientific rationale behind each experimental choice. This document is intended for researchers, scientists, and drug development professionals dedicated to addressing the rising challenge of invasive fungal infections and the emergence of drug-resistant strains.[2][3]

Foundational Principle: The Mechanism of Action of Antifungal Triazoles

The vast majority of 1,2,4-triazole antifungals exert their effect by disrupting the integrity of the fungal cell membrane.[4] This is achieved by targeting a critical step in the biosynthesis of ergosterol, the primary sterol in fungal cell membranes, which is analogous to cholesterol in mammalian cells.[5][6]

The Target: Lanosterol 14α-demethylase (CYP51/Erg11p)

1,2,4-triazoles are potent and specific inhibitors of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase.[1][7][8] The mechanism proceeds as follows:

• Binding to CYP51: A nitrogen atom (typically N4) of the triazole ring coordinates with the heme iron atom in the active site of the CYP51 enzyme.[2]

• Inhibition of Ergosterol Synthesis: This binding event blocks the enzyme from converting its natural substrate, lanosterol, into intermediates necessary for ergosterol production.[5][6]

• Cellular Consequences: The inhibition of CYP51 leads to two critical outcomes:

  • Ergosterol Depletion: The fungal cell membrane is deprived of its essential structural component, leading to increased permeability and impaired function of membrane-bound proteins.[5][9]

  • Toxic Sterol Accumulation: The blockage causes a buildup of lanosterol and other 14α-methylated sterol precursors, which are toxic to the fungal cell and further disrupt membrane integrity.[5][10]

This dual-pronged assault ultimately results in the inhibition of fungal growth (fungistatic effect) or cell death (fungicidal effect).

Caption: Mechanism of 1,2,4-triazole antifungal activity.

Part I: Synthesis and In Vitro Evaluation Workflow

The discovery pipeline for novel antifungal agents is a multi-stage process designed to identify compounds with high potency and low toxicity. The initial phases involve chemical synthesis followed by a cascade of in vitro assays to establish antifungal activity and a preliminary safety profile.

Caption: Initial workflow for antifungal candidate screening.

Protocol 1: Microwave-Assisted Synthesis of 1,2,4-Triazole Derivatives (Representative Protocol)

Causality: Traditional synthesis methods can be time-consuming and low-yielding. Microwave-assisted synthesis offers a green chemistry approach that accelerates chemical reactions, often leading to higher yields and purity in a fraction of the time by leveraging the ability of polar molecules to convert electromagnetic radiation into heat.[7]

Methodology:

• Starting Materials: A common route involves the reaction of substituted thiosemicarbazides with various carboxylic acids or their derivatives.

• Reaction Setup:

  • Combine equimolar amounts of the chosen thiosemicarbazide and carboxylic acid in a suitable solvent (e.g., ethanol or DMF) within a microwave-safe reaction vessel.

  • Add a catalytic amount of a cyclizing agent (e.g., an acid or base, depending on the specific reaction pathway).

  • Seal the vessel and place it in a microwave reactor.

• Microwave Irradiation:

  • Set the reaction parameters: typically 100-150°C, 150-300W power, for a duration of 5-30 minutes. These parameters must be optimized for each specific reaction.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • After cooling, pour the reaction mixture into ice-cold water to precipitate the crude product.

  • Filter the precipitate, wash with water, and dry.

  • Purify the crude product using recrystallization from a suitable solvent (e.g., ethanol) or column chromatography.

• Characterization: Confirm the structure of the synthesized compounds using techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.[7][11]

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

Causality: The MIC assay is the quantitative gold standard for determining the in vitro potency of an antifungal agent.[12][13] It establishes the lowest concentration of a drug that inhibits the visible growth of a specific fungus, providing a crucial metric for comparing the activity of different compounds. This protocol is harmonized with CLSI and EUCAST standards.[13][14]

Methodology:

• Preparation of Drug Stock: Dissolve the synthesized 1,2,4-triazole compound in 100% Dimethyl Sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL). The final DMSO concentration in the assay must not exceed 1%, as it can be inhibitory to fungal growth.[13]

• Inoculum Preparation (Yeast - e.g., Candida albicans):

  • Subculture the yeast onto Sabouraud Dextrose Agar (SDA) and incubate at 35°C for 24 hours.[14]

  • Suspend several colonies in sterile saline (0.85% NaCl).

  • Adjust the turbidity to a 0.5 McFarland standard (approx. 1-5 x 10⁶ CFU/mL) using a spectrophotometer (OD at 530 nm = 0.08-0.10).[13]

  • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the assay plate.[14]

• Plate Preparation (96-well microtiter plate):

  • Dispense 100 µL of RPMI-1640 medium into wells 2 through 11.

  • Add 200 µL of the triazole working solution (at 2x the highest desired final concentration) to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and repeating across to well 10. Discard the final 100 µL from well 10.[14]

  • Well 11 serves as the drug-free growth control.

  • Well 12 serves as the sterility control (medium only).

• Inoculation: Add 100 µL of the standardized fungal inoculum to wells 1 through 11. The final volume in each well is 200 µL.[13]

• Incubation: Incubate the plate at 35°C for 24-48 hours.[14]

• MIC Determination: The MIC is the lowest drug concentration that causes a significant (typically ≥50% for azoles) inhibition of growth compared to the drug-free control well.[13][15] This can be determined visually or by reading the optical density (OD) at 600 nm with a microplate reader.[12][15]

Data Presentation: In Vitro Antifungal Activity

Summarize MIC data in a clear, tabular format. Lower MIC values indicate higher potency.

Compound ID	C. albicans (ATCC 90028) MIC (µg/mL)	A. fumigatus (Af293) MIC (µg/mL)	C. neoformans (H99) MIC (µg/mL)
TZ-001	0.5	1	0.25
TZ-002	>64	32	>64
TZ-003	0.125	0.5	0.06
Fluconazole	1	64	4
Voriconazole	0.03	0.25	0.06

Protocol 3: Minimum Fungicidal Concentration (MFC) Assay

Causality: The MIC assay does not distinguish between fungistatic and fungicidal activity. The MFC assay is a necessary follow-up to determine if the compound actively kills the fungus or merely prevents its growth. A compound is considered fungicidal if the MFC is no more than four times the MIC.

Methodology:

• Following the MIC determination, take a 10-20 µL aliquot from each well that shows growth inhibition (i.e., the MIC well and all wells with higher concentrations).

• Spot the aliquot onto a fresh SDA plate.

• Incubate the plate at 35°C for 24-48 hours.

• The MFC is the lowest drug concentration from the MIC plate that results in no fungal growth (or a >99.9% reduction in CFU) on the subculture plate.[16]

Protocol 4: Fungal Biofilm Inhibition Assay

Causality: Fungal biofilms are structured communities of cells encased in an extracellular matrix, which confers high resistance to antifungal drugs.[17] It is critical to evaluate a new compound's ability to both prevent biofilm formation and eradicate established biofilms, as this is more clinically relevant for many types of infections.[18]

Methodology:

• Inoculum Preparation: Prepare a yeast suspension as in the MIC protocol, but adjust the final concentration in a suitable medium (e.g., RPMI-1640 supplemented with glucose) to 1 x 10⁶ CFU/mL.

• To Inhibit Biofilm Formation:

  • Add 100 µL of the fungal suspension and 100 µL of the serially diluted triazole compound (at 2x final concentration) to the wells of a flat-bottom 96-well plate.

  • Incubate for 24 hours at 37°C to allow biofilm formation.

• To Eradicate Pre-formed Biofilm:

  • Add 200 µL of the fungal suspension to the wells and incubate for 24 hours to allow a mature biofilm to form.

  • Gently wash the wells with phosphate-buffered saline (PBS) to remove non-adherent cells.

  • Add 200 µL of fresh medium containing the serially diluted triazole compound to the wells with the pre-formed biofilm.

  • Incubate for another 24 hours.

• Quantification:

  • Wash the wells with PBS.

  • Quantify the remaining viable biofilm using a metabolic assay like XTT or crystal violet staining, which measures biomass. The results are read using a microplate reader.

Part II: Assessing Safety and In Vivo Efficacy

Promising in vitro results must be validated through safety assessments and efficacy studies in a whole-organism model. This phase determines if the compound has a viable therapeutic window and can effectively treat an infection in a complex biological system.

Protocol 5: In Vitro Cytotoxicity Assay (MTT Assay)

Causality: Because fungal and mammalian cells are both eukaryotic, there is a risk of off-target toxicity.[19][20] This assay measures the metabolic activity of mammalian cells as an indicator of cell viability. It is essential for determining the compound's selectivity for fungi over host cells.[19]

Methodology:

• Cell Culture: Seed a mammalian cell line (e.g., HepG2 human liver cells or NIH 3T3 fibroblasts) into a 96-well plate at a density of ~10,000 cells per well and allow them to adhere overnight.[21]

• Compound Exposure: Remove the old medium and add fresh medium containing two-fold serial dilutions of the 1,2,4-triazole compound. Incubate for 24-48 hours.

• MTT Addition: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

• Quantification: Read the absorbance at ~570 nm. The amount of formazan produced is proportional to the number of viable cells.

• Analysis: Calculate the IC₅₀ value—the concentration of the compound that reduces cell viability by 50%. The Selectivity Index (SI) is then calculated as IC₅₀ / MIC , with a higher SI value indicating greater selectivity for the fungus.

Protocol 6: Murine Model of Disseminated Candidiasis

Causality: In vivo models are indispensable for evaluating a drug's efficacy, as they account for pharmacokinetics (absorption, distribution, metabolism, excretion) and the host immune response.[22][23] The murine model of disseminated candidiasis is a well-established, clinically relevant model for systemic fungal infections.[22]

Caption: Workflow for the murine model of disseminated candidiasis.

Methodology:

• Animal Model: Use immunocompetent or immunocompromised (e.g., via cyclophosphamide) mice, typically female BALB/c or C57BL/6, 6-8 weeks old.

• Infection: Prepare an inoculum of C. albicans as described in the MIC protocol. Infect mice via lateral tail vein injection with a standardized dose (e.g., 1-5 x 10⁵ CFU per mouse).[18]

• Treatment Groups: Randomize mice into groups (n=8-10 per group):

  • Vehicle Control (e.g., saline with 5% Tween 80).

  • Test Compound (e.g., TZ-003 at 1, 5, and 20 mg/kg).

  • Positive Control (e.g., Fluconazole at 10 mg/kg).

• Drug Administration: Begin treatment 2-4 hours post-infection. Administer the compounds once or twice daily for 5-7 days via a clinically relevant route (e.g., oral gavage or intraperitoneal injection).

• Efficacy Endpoints:

  • Survival: Monitor mice daily for up to 21 days and record survival. Analyze data using Kaplan-Meier survival curves and the log-rank test.[22]

  • Fungal Burden: At a pre-determined time point (e.g., day 5 post-infection), humanely euthanize a subset of mice. Aseptically harvest target organs (kidneys are the primary target organ for Candida).[22] Homogenize the organs in sterile saline, perform serial dilutions, and plate on SDA to enumerate the Colony Forming Units (CFU). Calculate the fungal burden as log₁₀ CFU per gram of tissue.[22]

• Statistical Analysis: Analyze fungal burden data using non-parametric tests like the Mann-Whitney U test.[22]

Data Presentation: In Vivo Fungal Burden

Treatment Group (Dose)	Mean Fungal Burden (log₁₀ CFU/g Kidney) ± SD
Vehicle Control	6.8 ± 0.5
TZ-003 (5 mg/kg)	4.2 ± 0.7
TZ-003 (20 mg/kg)	2.5 ± 0.6
Fluconazole (10 mg/kg)	3.1 ± 0.4
p < 0.05 compared to Vehicle Control

Conclusion and Future Directions

The experimental pipeline detailed in these application notes provides a robust framework for the preclinical evaluation of novel 1,2,4-triazole antifungal agents. This systematic approach, from rational synthesis to in vivo validation, is crucial for identifying candidates with potent antifungal activity and a favorable safety profile. Future research should also focus on understanding mechanisms of resistance, which often involve mutations in the ERG11 (cyp51) target gene or the upregulation of drug efflux pumps.[3][24][25] By integrating these advanced studies, the scientific community can continue to develop next-generation triazoles to combat the significant global health threat posed by fungal diseases.

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Application Note: Mechanistic Evaluation and Screening of 1,2,3-Triazole Derivatives in Cancer Cell Lines

Introduction & Pharmacological Rationale

The 1,2,3-triazole ring, efficiently synthesized via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry," has emerged as a cornerstone pharmacophore in modern oncology drug development. As a bioisostere for amide bonds, the triazole moiety offers superior metabolic stability, a strong dipole moment, and potent hydrogen-bonding capabilities. These physicochemical traits allow triazole derivatives to deeply anchor into the kinase domains of oncogenic receptors, significantly outperforming their parent scaffolds.

As application scientists, we observe that integrating 1,2,3-triazoles into established chemotypes consistently shifts the mechanistic axis toward targeted receptor inhibition and mitochondrial-mediated apoptosis. This guide details the causal mechanisms, quantitative benchmarks, and self-validating experimental protocols required to rigorously evaluate novel triazole derivatives in vitro.

Mechanistic Insights: Causality in Structural Modification

The addition of a 1,2,3-triazole motif does not merely increase lipophilicity; it fundamentally alters the intracellular trajectory of the molecule. Recent high-throughput screenings highlight several critical pathway modulations:

• Receptor Tyrosine Kinase (RTK) Inhibition: Quinazoline-containing 1,2,3-triazoles (e.g., 4-TCPA) exhibit broad-spectrum cytotoxicity by dually inhibiting VEGFR2 and EGFR. This upstream blockade systematically downregulates the PI3K/Akt/mTOR survival pathway, triggering apoptosis in leukemia (K562) and other cell lines[1].

• Mitochondrial Membrane Depolarization: Triazole hybridization often redirects the mechanism of action toward the mitochondria. For instance, triazole-piperazine hybrids (e.g., MCS-5) induce apoptosis in osteosarcoma cells (Cal72) specifically by targeting the mitochondrial pathway, leading to cytochrome c release[2]. Similarly, modifying the EGFR-inhibitor gefitinib with a 1,2,3-triazole motif (compound c13) robustly enhances mitochondrial-mediated apoptosis in HeLa cells, dropping the IC50 significantly compared to the parent drug[3].

• Cell Cycle Arrest: Bulky triazole derivatives, such as andrographolide-based compound 12, physically impede mitotic progression, inducing dose-dependent G2/M cell cycle arrest and subsequent apoptosis in human pancreatic ductal adenocarcinoma (PANC-1) cells[4].

Fig 1: Triazole-induced RTK inhibition and mitochondrial apoptosis signaling pathways.

Quantitative Data Summary

To contextualize the efficacy of triazole hybridization, the following table summarizes the enhanced antiproliferative metrics of recent derivatives against their parent compounds.

Compound Designation	Parent Scaffold	Target Cell Line	IC50 (μM)	Primary Mechanism of Action
Derivative 12	Andrographolide	PANC-1 (Pancreatic)	~1.8 - 3.0	G2/M Arrest, Apoptosis[4]
MCS-5	Triazole-piperazine	Cal72 (Osteosarcoma)	1.92	Mitochondrial Apoptosis[2]
Compound c13	Gefitinib	HeLa (Cervical)	5.66	Mitochondrial Apoptosis[3]
4-TCPA	Quinazoline	K562 (Leukemia)	5.95	VEGFR2/EGFR Inhibition[1]

Experimental Workflows & Validated Protocols

When screening highly lipophilic triazole derivatives, standard MTT assays can sometimes yield artifacts due to the metabolic reduction of the tetrazolium dye interacting with the compound's redox potential. Therefore, we highly recommend the Sulforhodamine B (SRB) Assay for primary viability screening[4], followed by Annexin V-FITC/PI Flow Cytometry to confirm the apoptotic mechanism[4].

Fig 2: Standardized in vitro screening workflow for novel triazole derivatives.

Protocol 1: High-Throughput Cytotoxicity Screening (SRB Assay)

Causality Note: The SRB dye binds stoichiometrically to basic amino acid residues under mildly acidic conditions. Unlike MTT, SRB staining is independent of mitochondrial metabolism, providing a highly accurate, linear representation of total cellular protein mass (cell number).

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., PANC-1, HeLa) at a density of 5×103 to 1×104 cells/well in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for adherence and entry into the log-growth phase.

• Compound Treatment: Prepare serial dilutions of the triazole derivative (e.g., 0.1 μM to 100 μM) in complete media. Ensure final DMSO concentration does not exceed 0.5% (v/v) to prevent solvent-induced cytotoxicity. Treat cells for 48 to 72 hours.

• Fixation: Without removing the culture media, gently add 50 μL of cold 50% (w/v) Trichloroacetic Acid (TCA) to each well (final TCA concentration ~10%). Incubate at 4°C for 1 hour. Why? TCA precipitates proteins, locking the cellular monolayer to the plastic.

• Washing: Wash the plates 4–5 times with slow-running tap water to remove TCA and serum proteins. Air-dry the plates completely at room temperature.

• Staining: Add 100 μL of 0.4% (w/v) SRB solution (dissolved in 1% acetic acid) to each well. Incubate for 30 minutes at room temperature in the dark.

• Destaining: Quickly rinse the plates 4 times with 1% (v/v) acetic acid to remove unbound dye. Critical: Do not use water, as it will cause the bound SRB to dissociate. Air-dry completely.

• Solubilization & Readout: Add 200 μL of 10 mM unbuffered Tris base (pH ~10.5) to each well. Place on a shaker for 10 minutes to solubilize the protein-bound dye. Measure optical density (OD) at 510 nm using a microplate reader. Calculate IC50 using non-linear regression analysis.

Protocol 2: Apoptosis Quantification via Annexin V-FITC/PI

Causality Note: Early apoptosis is characterized by the translocation of phosphatidylserine (PS) to the outer plasma membrane. Annexin V binds PS with high affinity in a calcium-dependent manner. Propidium Iodide (PI) is excluded by viable cells but penetrates cells with compromised membranes (late apoptosis/necrosis). This dual-staining creates a self-validating quadrant analysis.

Step-by-Step Methodology:

• Harvesting: Following 24-48 hours of triazole treatment, collect both the floating cells (which may be apoptotic) and the adherent cells. Critical: Use Accutase or a very mild Trypsin-EDTA treatment. Over-trypsinization can cleave membrane PS, yielding false-negative Annexin V results.

• Washing: Centrifuge at 300 × g for 5 minutes. Wash the cell pellet twice with cold PBS to remove residual phenol red and serum proteins that can quench fluorescence.

• Binding Buffer Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1×106 cells/mL. Why? The binding buffer contains optimized molarities of Ca²⁺, which is strictly required for Annexin V-PS binding.

• Staining: Transfer 100 μL of the cell suspension ( 1×105 cells) to a flow cytometry tube. Add 5 μL of Annexin V-FITC and 5 μL of PI. Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Acquisition: Add 400 μL of 1X Binding Buffer to each tube. Analyze immediately (within 1 hour) using a flow cytometer (e.g., BD FACSCanto).

• Gating Strategy:

  • Q1 (FITC- / PI+): Necrotic cells.

  • Q2 (FITC+ / PI+): Late apoptotic cells.

  • Q3 (FITC- / PI-): Viable cells.

  • Q4 (FITC+ / PI-): Early apoptotic cells.

References

• Exploring the Anticancer Properties of 1,2,3-Triazole-Substituted Andrographolide Derivatives, MDPI.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEoAv1SRSHOmXwSml9r1uGQZSXo13aWPy1gnoH3_c2kqRMCLInoqID8lwqr7XRnSwEdLRH6DGQilCu-EhjxyiAJu4dp3hrwfriCF6BdklW0BO6jwIgYEgiYvKk41vJkfScG1A==]
• Novel Triazole-Piperazine Hybrid Molecules Induce Apoptosis via Activation of the Mitochondrial Pathway and Exhibit Antitumor Efficacy in Osteosarcoma Xenograft Nude Mice Model, ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGXDj8kQa6yLyTW5Vy7IXwyTxpCm14e4G3FTsAf8jzePg-fV2EFYknqbadaVsrMMG5D_e0wizv7vfBv4s-zl3aMiY7Rb0tiQsy4I2XIlkP3NZ17lNaNIsmQW_II7o3BXieoIBLSZx2nUC2ksonssw==]
• Anti-cancer activity of synthetic gefitinib-1,2,3-triazole derivatives against Hela cells via induction of apoptosis, Frontiers.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFYu4kviM1dW3x5lF-v1Qrd-Js8bfPvphZBN8bCocmyW4WyxE8O-bAiHyLhJheRpdwyqv0d47FPVryFfvynffR0i7v5CTia5yb10TCO9NGJS7CmLuk4XEvnxt79agBaxtgcCR5G69XVFwzU4ieFcYv2D025c8dQ6XVN8-eSnrh6aljcODozkNDhiE1kTlqhjryq8A==]
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analytical techniques for 1,2,4-triazole characterization.

Application Note: Comprehensive Analytical Characterization of 1,2,4-Triazole Scaffolds in Drug Development

Executive Summary

The 1,2,4-triazole ring is a privileged five-membered heterocyclic scaffold in medicinal chemistry, forming the pharmacophoric core of numerous antifungal, anticancer, anti-inflammatory, and antitubercular agents[1]. Despite its widespread therapeutic utility, the structural and metabolic characterization of 1,2,4-triazoles presents two major analytical bottlenecks for drug development professionals:

• Annular Prototropic Tautomerism: The dynamic shifting of protons between the nitrogen atoms (1H, 2H, and 4H forms) complicates precise structural elucidation, which is critical since the tautomeric state dictates receptor binding geometry[2][3].

• Poor MS Fragmentation of Polar Metabolites: Triazole derivative metabolites—such as 1,2,4-triazole (TRZ), triazole acetic acid (TAA), and triazole alanine (TAL)—are highly polar. During liquid chromatography-tandem mass spectrometry (LC-MS/MS), they exhibit poor fragmentation efficiency, leading to severe matrix interferences and high chemical noise[4][5].

This application note details field-proven, self-validating analytical workflows to resolve these challenges, ensuring high-confidence characterization of 1,2,4-triazole candidates.

Integrated Analytical Strategy

Fig 1: Integrated analytical workflow for 1,2,4-triazole structural and metabolic characterization.

Resolving Annular Prototropic Tautomerism

The Causality of the Challenge: 1,2,4-triazoles exist in a dynamic equilibrium between their 1H, 2H, and 4H tautomers. While quantum-chemical calculations and experimental data generally show the 1H-tautomer is thermodynamically favored in the gas phase and solution (often by ~7 kcal/mol over the 4H-tautomer)[6], electron-withdrawing or donating substituents at the C3 and C5 positions can drastically shift this equilibrium[2][3]. Relying solely on standard ¹H NMR is analytically flawed because rapid intermolecular proton exchange broadens the N-H signal, masking the exact localization of the proton.

To establish a self-validating system, researchers must couple ¹⁵N-HMBC (Heteronuclear Multiple Bond Correlation) with X-ray crystallography to lock the absolute configuration.

Protocol 1: 2D NMR & XRD Workflow for Tautomer Elucidation

• Step 1: Solvent Selection & Sample Preparation. Dissolve 15–20 mg of the triazole derivative in highly dehydrated DMSO-d₆.

  • Causality: DMSO-d₆ acts as a strong hydrogen-bond acceptor, forming a stable complex with the triazole N-H. This significantly slows down the proton exchange rate compared to non-polar solvents like CDCl₃, sharpening the labile proton signals for 2D correlation.

• Step 2: ¹H-¹⁵N HMBC Acquisition. Set up a 2D HMBC experiment optimized for long-range coupling constants (J = 5–8 Hz).

  • Causality: This parameter allows correlation between the labile proton and the specific nitrogen atoms in the triazole ring. If the proton is localized at N1, strong cross-peaks will be observed with C5 and C3, definitively identifying the 1H-tautomer[3].

• Step 3: Solid-State Validation via XRD. Grow single crystals using a slow evaporation method (e.g., Methanol/Water gradient). Collect diffraction data at 100K to minimize thermal motion.

  • Self-Validation: X-ray crystallography provides absolute confirmation of the tautomer by mapping the exact atomic coordinates of the hydrogen atom in the solid-state lattice. This acts as the ground truth to validate the solution-state NMR data, ensuring the assigned tautomer is not an artifact of solvent interaction[3][6].

Overcoming LC-MS/MS Selectivity Challenges in Triazole Metabolites

The Causality of the Challenge: In pharmacokinetic and environmental fate studies, tracking triazole derivative metabolites is critical. However, these analytes are highly polar and possess low molecular weights. During Collision-Induced Dissociation (CID), they exhibit notoriously poor fragmentation efficiency, often yielding only a single major product ion (e.g., cleavage at N2 substituents or loss of alkyl radicals)[4][7]. In complex biological or soil matrices, this single-fragment transition results in high chemical noise, overlapping isobaric interferences, and false positives.

To resolve this, Differential Mobility Spectrometry (DMS)—such as SelexION technology—must be integrated prior to the mass analyzer. DMS separates ions based on their trajectory differences in alternating high and low electric fields, effectively filtering out matrix interferences before they reach the quadrupole[4][5].

Protocol 2: LC-DMS-MS/MS Method for Polar Triazole Metabolites

• Step 1: Chromatographic Separation. Utilize a sub-2 µm C18 column (e.g., Zorbax SB-C18) with a gradient elution of 0.1% formic acid in water and 0.1% formic acid in acetonitrile[7].

  • Causality: The acidic mobile phase ensures the basic triazole nitrogens remain fully protonated, maximizing the generation of [M+H]⁺ precursor ions and enhancing Electrospray Ionization (ESI+) efficiency.

• Step 2: DMS Parameter Optimization. Attach the planar DMS cell between the curtain and orifice plates of the mass spectrometer. Infuse a standard solution of TRZ, TAA, and TAL. Sweep the Compensation Voltage (CoV) while applying a fixed Separation Voltage (SV).

  • Causality: Each metabolite will have a unique CoV where its trajectory stabilizes and passes through the cell. Matrix ions with identical masses but different collisional cross-sections will crash into the electrodes and be neutralized[4].

• Step 3: Self-Validation via Transparent Mode. Run the extracted matrix sample with the DMS cell in "transparent mode" (SV and CoV turned off) to establish a baseline of matrix interference. Subsequently, run the sample with the optimized DMS parameters activated.

  • Self-Validation: A successful protocol is validated by observing the reduction of multiple noisy background peaks (seen in transparent mode) into a single, high-signal-to-noise chromatographic peak for the target metabolite, achieving a Limit of Quantitation (LOQ) of ≤ 0.01 mg/kg[5].

Quantitative Data Summary

Table 1: Analytical Parameters and Target Data for 1,2,4-Triazole Characterization

Analytical Technique	Target Analyte / Property	Key Experimental Parameters	Expected Outcome / Data Yield
¹⁵N-HMBC NMR	Tautomeric State (1H vs 4H)	Dehydrated DMSO-d₆, J = 5–8 Hz	Cross-peaks definitively localizing the labile proton to N1, N2, or N4.
X-Ray Crystallography	Absolute Configuration	Single crystal, 100K data collection	Precise atomic coordinates; confirmation of solid-state tautomeric packing.
LC-ESI-MS/MS	Triazole Core Fragmentation	ESI+, CID, Gradient Elution	Cleavage at N2; loss of alkyl radicals as alkenes; [M+H]⁺ identification.
LC-DMS-MS/MS	TRZ, TAA, TAL Metabolites	Optimized SV and CoV (SelexION)	Single LC peaks with suppressed isobaric matrix noise; LOQ ≤ 0.01 mg/kg.

References

• A Review on Chemistry and Methods of Synthesis of 1,2,4-Triazole Derivatives Source: The Chemical Society of Japan / PubMed URL:[Link]

• Nuclear Quadrupole Resonance Spectroscopy: Tautomerism and Structure of Functional Azoles Source: MDPI (Molecules) URL:[Link]

• Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism Source: RSC Advances URL:[Link]

• Origin of Substituent Effect on Tautomeric Behavior of 1,2,4-Triazole Derivatives: Combined Spectroscopic and Theoretical Study Source: ACS Publications (The Journal of Physical Chemistry A) URL:[Link]

• LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents Source: Zaporizhzhia State Medical and Pharmaceutical University URL:[Link]

• Improving the LC-MS/MS Selectivity of Triazole Derivative Metabolites with AB SCIEX SelexION™ Technology Source: SCIEX URL:[Link]

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• 3. Synthesis of 3-(5-amino-1 H -1,2,4-triazol-3-yl)propanamides and their tautomerism - RSC Advances (RSC Publishing) DOI:10.1039/C8RA04576C [pubs.rsc.org]
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Application Notes and Protocols for the Purification of Dibromo-Triazoles

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

Dibromo-triazoles are a critical class of heterocyclic compounds that serve as versatile intermediates in the synthesis of pharmaceuticals, agrochemicals, and energetic materials.[1][2] The introduction of bromine atoms onto the triazole ring provides reactive handles for further chemical transformations, enabling the construction of complex molecular architectures. However, the synthesis of dibromo-triazoles often yields a crude product contaminated with unreacted starting materials, over-brominated species, constitutional isomers, and acidic by-products such as hydrogen bromide (HBr).[3] The presence of these impurities can significantly hinder downstream applications, leading to reduced yields, difficult-to-separate by-products, and potentially confounding biological or material science data.

This comprehensive guide provides detailed application notes and validated protocols for the purification of dibromo-triazoles. As a senior application scientist, the aim is to move beyond a simple recitation of steps and to instill a deep understanding of the underlying chemical principles that govern each purification technique. This document is structured to empower researchers to not only execute these protocols effectively but also to troubleshoot and adapt them to their specific dibromo-triazole derivatives.

Understanding the Impurity Profile

A successful purification strategy begins with a thorough understanding of the potential impurities. The choice of brominating agent (e.g., elemental bromine, N-bromosuccinimide) and reaction conditions will dictate the impurity profile.[2][4]

Common Impurities in Dibromo-Triazole Synthesis:

• Unreacted Starting Triazole: Incomplete reactions will leave residual starting material.

• Mono-brominated Triazoles: Incomplete bromination can result in significant quantities of mono-brominated intermediates.

• Over-brominated Species: Aggressive brominating conditions can lead to the formation of tri- or even tetra-brominated by-products.

• Constitutional Isomers: Depending on the substitution pattern of the starting triazole, different constitutional isomers of the dibromo-product may form.[4][5]

• Residual Brominating Reagent: Traces of bromine or N-bromosuccinimide can remain.[3]

• Acidic By-products: Hydrogen bromide (HBr) is a common by-product that can protonate the triazole ring, altering its solubility.[3]

The following diagram illustrates a typical workflow for the synthesis and subsequent purification of dibromo-triazoles.

Caption: A generalized workflow from synthesis to the pure dibromo-triazole product.

Part 1: Aqueous Work-up - The First Line of Defense

An initial aqueous work-up is a critical first step to remove inorganic impurities and acidic by-products.

Protocol 1: Standard Aqueous Work-up

Objective: To remove acidic by-products (HBr) and water-soluble impurities.

Materials:

• Crude reaction mixture

• Organic solvent (e.g., ethyl acetate, dichloromethane)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution[3]

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution[3]

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)[3]

• Separatory funnel

• Erlenmeyer flask

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent.

• Quenching (if necessary): If residual bromine is present (indicated by a reddish-brown color), wash the organic layer with a 10% (w/v) aqueous solution of sodium thiosulfate until the color disappears.[3]

• Neutralization: Transfer the organic solution to a separatory funnel and wash with saturated aqueous sodium bicarbonate solution to neutralize any HBr. Caution: Vent the separatory funnel frequently to release pressure from CO₂ evolution.[3]

• Brine Wash: Wash the organic layer with brine to remove residual water and inorganic salts.

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous MgSO₄ or Na₂SO₄.[3]

• Solvent Removal: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the crude, neutralized product.

Expert Insight: The choice of organic solvent for extraction is crucial. It should readily dissolve the dibromo-triazole but be immiscible with water. Ethyl acetate and dichloromethane are common choices.

Part 2: Primary Purification Techniques

Following the initial work-up, the crude product typically requires further purification. The two most common and effective methods are recrystallization and column chromatography.

A. Recrystallization: The Art of Crystal Engineering

Recrystallization is a powerful technique for purifying solid compounds, provided a suitable solvent can be found. The principle relies on the differential solubility of the desired compound and its impurities in a given solvent at different temperatures.

Objective: To purify the dibromo-triazole by crystallization from a single solvent.

Procedure:

• Solvent Selection: The ideal solvent is one in which the dibromo-triazole is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[6] Common solvents for triazole derivatives include ethanol, methanol, acetonitrile, or mixtures involving water.[7][8][9]

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of the selected solvent. Heat the mixture to boiling with stirring until the solid completely dissolves.[6]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of large, pure crystals and minimizes the trapping of impurities within the crystal lattice.[6]

• Crystallization Induction: If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.[6]

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly.

Troubleshooting Recrystallization:

Problem	Possible Cause	Solution
Oiling Out	The boiling point of the solvent is higher than the melting point of the compound.	Use a lower-boiling solvent.
No Crystals Form	The solution is too dilute, or the compound is very soluble at low temperatures.	Evaporate some of the solvent to increase the concentration. Try a different solvent.
Low Recovery	Too much solvent was used; the compound has significant solubility in the cold solvent.	Use the minimum amount of hot solvent for dissolution. Cool the solution in an ice bath to maximize precipitation.

B. Column Chromatography: Separation by Adsorption

Column chromatography is a versatile technique that separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and their solubility in a mobile phase (the eluent).[4][6]

Objective: To purify the dibromo-triazole by separating it from impurities using flash column chromatography.

Procedure:

• Solvent System Selection: Use Thin Layer Chromatography (TLC) to determine an appropriate eluent system. A good system will give the desired compound an Rf value of approximately 0.3-0.5 and provide good separation from impurities.[6] Common eluents for halogenated compounds are mixtures of hexanes and ethyl acetate.[6][10]

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pour it into the column. Allow the silica to pack evenly, ensuring there are no air bubbles or cracks.[6]

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent. For less soluble compounds, perform a "dry loading" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and adding the resulting powder to the top of the column.[6]

• Elution: Add the eluent to the top of the column and apply pressure (using a pump or inert gas) to force the solvent through the column. Collect fractions and monitor the separation by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Expert Insight: The polarity of the eluent is critical. A less polar eluent will result in slower elution, while a more polar eluent will speed up elution. Gradient elution, where the polarity of the eluent is gradually increased, can be effective for separating compounds with a wide range of polarities.

Caption: A decision tree for selecting the primary purification method.

Part 3: Purity Assessment - Validating Your Success

Assessing the purity of the final product is a critical step to ensure it meets the required specifications for downstream applications. A combination of techniques is often employed for a comprehensive analysis.[6]

Recommended Analytical Techniques:

Technique	Purpose	Typical Observations for Pure Dibromo-Triazole
Thin Layer Chromatography (TLC)	Rapidly assess purity and the presence of impurities.[6]	A single spot with a consistent Rf value.
High-Performance Liquid Chromatography (HPLC)	Quantify purity and detect trace impurities.[6][11]	A single major peak with a purity value >95%.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Confirm the chemical structure and identify isomeric impurities.[4][5]	The proton and carbon spectra will match the expected structure with no significant impurity peaks.
Gas Chromatography-Mass Spectrometry (GC-MS)	Identify and quantify volatile impurities and confirm the molecular weight.[5]	A single major peak with the correct mass-to-charge ratio.

Conclusion

The successful purification of dibromo-triazoles is a crucial step in their utilization as valuable chemical intermediates. By understanding the nature of potential impurities and applying the appropriate purification techniques, researchers can obtain high-purity materials essential for their work. The protocols and insights provided in this guide are intended to serve as a robust foundation for the purification of a wide range of dibromo-triazole derivatives.

References

• Synthesis of dibromo-triazoles and their amination with hydroxylamine-O-sulphonic acid. (URL not available)
• Synthesis of dibromo-triazoles and their amination with hydroxylamine-O-sulphonic acid. (URL not available)

• Synthesis and Crystal Structures of Dibromo-Triazoles and their Amination - Scientific.net. [Link]

• (PDF) Synthesis of dibromo-triazoles and their amination with hydroxylamine-O-sulphonic acid - ResearchGate. [Link]

• Azoles. Part 13. Synthesis and bromine → lithium exchange reactions of some 1-substituted 4,5-dibromo-1H-1,2,3-triazoles and 2-substituted 4,5-dibromo-2H-1,2,3-triazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC). [Link]

• Purge-and-Column-Trap Technique for the Gas Chromatographic Analysis of Halogenated Organic Compounds - Oxford Academic. [Link]

• Advances in the Analysis of Persistent Halogenated Organic Compounds. [Link]

• Synthesis of C-Linked Triazole-Containing AFGP Analogues and Their Ability to Inhibit Ice Recrystallization | Bioconjugate Chemistry - ACS Publications. [Link]

• Analysis of volatile halogen compounds in w

• Full article: Synthesis of 1,2,4-Triazole Derivatives via 1,3-Benzothiazole-2,5-Diamine Supported on Nanocellulose as Novel Recyclable Nano Catalyst - Taylor & Francis. [Link]

• Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials - Chemical Science (RSC Publishing) DOI:10.1039/C9SC04906A. [Link]

• Analysis of 27 Halogenated Hydrocarbons and 11 Volatile Organic Compounds in Water - Agilent. [Link]

• Novel 1,2,3-Triazole Derivatives as Mimics of Steroidal System—Synthesis, Crystal Structures Determination, Hirshfeld Surfaces Analysis and Molecular Docking - PMC. [Link]

• EP0025859A2 - Process for the synthesis of 1,2,4-triazoles - Google P
• CN101824002B - Water soluble triazole compound and synthesis method thereof - Google P

• Comprehensive Impurity Profiling and Degradation Pathway Elucidation Study. [Link]

• Synthesis of 1,2,3-Triazole-Fused Heterocycles via Pd-Catalyzed Annulation of 5-Iodo-1,2,3 - The Royal Society of Chemistry. [Link]

• Trace-Level Determination of Triazole Fungicides Using Effervescence-Assisted Liquid–Liquid Microextraction Based on Ternary Deep Eutectic Solvent Prior to High-Performance Liquid Chromatography | ACS Omega. [Link]

• Environment-Friendly Bromination of Aromatic Heterocycles Using a Bromide–Bromate Couple in an Aqueous Medium - ACS Publications. [Link]

• Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate - PMC. [Link]

• Heterocycles in organic synthesis. Part 17. Conversion of primary amines into bromides and chlorides - ResearchGate. [Link]

• Advances in Impurity Profiling of Pharmaceutical Formulations - Biomedical Journal of Scientific & Technical Research (BJSTR) Publishers. [Link]

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Application Note: Antimicrobial Evaluation of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

Executive Summary

The escalating crisis of antimicrobial resistance (AMR) necessitates the development of novel therapeutic scaffolds. 1,2,4-triazole derivatives are highly versatile, nitrogen-rich heterocycles with proven broad-spectrum antimicrobial, antifungal, and antiviral properties[1]. This application note provides a comprehensive, self-validating methodological framework for evaluating 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole in in vitro antimicrobial assays. By integrating structural causality with standardized Clinical and Laboratory Standards Institute (CLSI) protocols, this guide ensures high-fidelity data generation for drug development professionals.

Pharmacophore Rationale & Mechanism of Action

The rational design of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole leverages three distinct structural features to maximize antimicrobial efficacy:

• The 1,2,4-Triazole Core : The three nitrogen atoms endow the molecule with strong electron-donating and hydrogen-bonding capabilities. In fungal pathogens, the unhindered nitrogen (N4) coordinates directly with the heme iron of lanosterol 14α-demethylase (CYP51), halting ergosterol biosynthesis[1].

• 3,5-Dibromo Substitution : Halogenation significantly increases the molecule's lipophilicity (LogP), driving partitioning into lipid-rich microbial membranes. Furthermore, bromine atoms participate in halogen bonding with backbone carbonyls within target protein binding pockets, exponentially increasing binding affinity.

• N1-Cyclohexylmethyl Moiety : This bulky, non-polar group acts as a hydrophobic anchor. It occupies the hydrophobic substrate access channels of target enzymes and facilitates penetration through the complex peptidoglycan layers of Gram-positive bacteria or the outer membrane of Gram-negative species[2].

In bacteria, triazole hybrids exert their effects through multiple potential pathways, including the inhibition of DNA gyrase, topoisomerase IV, or filamentous temperature-sensitive protein Z (FtsZ)[2].

Fig 1. Dual antimicrobial pathways of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole.

Physicochemical Properties & Formulation Strategy

Due to the highly lipophilic nature of the dibromo and cyclohexyl groups, aqueous solubility is a primary limiting factor in in vitro assays. Proper formulation is critical to prevent compound precipitation, which leads to false-negative susceptibility results (artificially high Minimum Inhibitory Concentrations, MIC).

Table 1: Assay Preparation Parameters

Parameter	Specification	Causality / Rationale
Primary Solvent	100% DMSO	Required to fully solvate the lipophilic halogenated triazole core.
Stock Concentration	6.4 mg/mL	Allows for a 1:100 dilution into the assay medium, keeping final DMSO low.
Max Final DMSO %	≤ 1.0% (v/v)	DMSO concentrations >1% alter microbial membrane permeability, artificially lowering the MIC and confounding results.
Bacterial Medium	CAMHB	Cation-Adjusted Mueller-Hinton Broth ensures physiological Ca²⁺/Mg²⁺ levels, preventing artificial chelation[3].
Fungal Medium	RPMI 1640 (w/ MOPS)	Standardized per CLSI M38 guidelines; MOPS buffer maintains pH 7.0 for optimal fungal growth[4].

Self-Validating Broth Microdilution Protocol (CLSI Compliant)

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system . It incorporates internal controls to verify medium sterility, microbial viability, and solvent neutrality, adhering strictly to 3[3] and4[4].

Fig 2. Standardized CLSI broth microdilution workflow for MIC determination.

Step-by-Step Methodology

Step 1: Plate Architecture & Serial Dilution

• Dispense 50 µL of CAMHB (or RPMI 1640) into columns 2–12 of a 96-well U-bottom microtiter plate.

• Prepare a working solution of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole at 128 µg/mL in CAMHB (containing 2% DMSO).

• Add 100 µL of the working solution to Column 1.

• Perform a 2-fold serial dilution by transferring 50 µL from Column 1 to Column 2, mixing thoroughly, and continuing through Column 10. Discard 50 µL from Column 10.

  • Causality: This creates a concentration gradient from 64 µg/mL down to 0.125 µg/mL. Columns 11 and 12 are reserved for controls.

Step 2: Inoculum Standardization

• Select 3-5 well-isolated colonies from an overnight agar plate.

• Suspend colonies in sterile saline (0.85% NaCl) and adjust the turbidity to match a 0.5 McFarland standard (measured at OD₆₀₀ ≈ 0.08 - 0.13).

  • Causality: Standardizing to 0.5 McFarland ensures a starting concentration of ~1.5 × 10⁸ CFU/mL. This prevents the "inoculum effect," where an excessive bacterial load artificially inflates the MIC by overwhelming the drug molecules.

• Dilute the suspension 1:150 in CAMHB to achieve a final inoculum of ~1 × 10⁶ CFU/mL.

Step 3: Inoculation & Internal Validation Controls

• Add 50 µL of the diluted inoculum to Columns 1 through 11.

  • Note: The final compound concentration is now halved (32 µg/mL to 0.0625 µg/mL), and the final bacterial concentration is exactly 5 × 10⁵ CFU/mL.

• Establish Self-Validating Controls :

  • Column 11 (Growth Control) : 50 µL inoculum + 50 µL CAMHB (Validates microbial viability).

  • Column 12 (Sterility Control) : 100 µL CAMHB only (Validates aseptic technique).

  • Vehicle Control Well : 50 µL inoculum + 50 µL CAMHB containing 1% DMSO (Validates that the solvent is not inhibiting growth).

Step 4: Incubation & Data Acquisition

• Seal the plates with a breathable membrane to prevent evaporation while allowing gas exchange.

• Incubate at 35 ± 2°C for 16–20 hours (bacteria) or 24-48 hours (fungi).

• Determine the MIC as the lowest concentration of the compound that completely inhibits visible growth. For triazoles exhibiting fungistatic "trailing" effects, read the MIC at 50% growth inhibition (MIC₅₀) compared to the growth control using a spectrophotometer at OD₆₀₀.

Quality Control & Data Interpretation

To ensure the trustworthiness of the assay, standard reference drugs must be run in parallel against universally recognized Quality Control (QC) strains. If the MIC of the reference drug falls outside the acceptable CLSI range, the assay is deemed invalid, and the data for the 1,2,4-triazole derivative must be discarded.

Table 2: Expected QC Ranges for Assay Validation

Microorganism (ATCC Strain)	Target Pathogen Profile	Reference Drug	Acceptable MIC Range (µg/mL)
Staphylococcus aureus (ATCC 29213)	Gram-positive (MSSA)	Vancomycin	0.5 – 2.0
Escherichia coli (ATCC 25922)	Gram-negative (Enteric)	Ciprofloxacin	0.004 – 0.015
Pseudomonas aeruginosa (ATCC 27853)	Gram-negative (Non-fermenter)	Gentamicin	0.5 – 2.0
Candida krusei (ATCC 6258)	Fungal (Triazole-resistant)	Fluconazole	16.0 – 64.0

Data Interpretation Note: 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole is expected to show pronounced activity against Gram-positive organisms (e.g., S. aureus) and fungal strains due to the high membrane permeability afforded by the cyclohexylmethyl group. Activity against P. aeruginosa may be modulated by the presence of active efflux pumps, which can be investigated by running a parallel assay incorporating an efflux pump inhibitor (e.g., PAβN).

References

• 1,2,4-Triazole Derivatives As Potent Antimicrobial Agents: A Review BPAS Journals
• 1,2,4-Triazole hybrids with potential antibacterial activity against methicillin-resistant Staphylococcus aureus PubMed (NIH)
• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically Clinical and Labor
• Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole PubMed Central (PMC / NIH)

Sources

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• 3. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Molecular Docking Studies and Experimental Validation of 1,2,4-Triazole Derivatives

Target Audience: Researchers, Computational Chemists, and Drug Development Professionals Document Type: Technical Guide & Standard Operating Protocol (SOP)

Executive Summary

The 1,2,4-triazole scaffold is a privileged structure in modern medicinal chemistry, exhibiting profound versatility across antifungal, anticancer, and antibacterial therapeutic domains. The unique electronic distribution and hydrogen-bonding capacity of the triazole ring allow it to interact selectively with diverse metalloenzymes and kinase domains.

This application note provides a comprehensive, causality-driven guide to conducting molecular docking studies on 1,2,4-triazole derivatives. By bridging computational predictions with self-validating in vitro protocols, this guide establishes a robust framework for identifying high-affinity inhibitors targeting critical enzymes such as Lanosterol 14α-demethylase (CYP51) and the Epidermal Growth Factor Receptor (EGFR) .

Mechanistic Grounding: Why 1,2,4-Triazoles Succeed

To design an effective computational docking study, one must first understand the physicochemical causality behind the ligand-target interaction.

Antifungal Targeting (CYP51)

In fungal pathogens, CYP51 catalyzes the demethylation of lanosterol, a critical step in ergosterol biosynthesis. 1,2,4-triazole derivatives act as potent inhibitors because the unhindered N-4 nitrogen of the triazole ring possesses a lone pair of electrons that forms a stable coordinate covalent bond with the heme iron (Fe³⁺) located at the bottom of the CYP51 active site[1]([Link]). This coordination physically blocks lanosterol from entering the catalytic pocket, leading to the accumulation of toxic 14α-methyl sterols and subsequent fungal cell death[2]([Link]).

Mechanism of CYP51 inhibition by 1,2,4-triazole derivatives leading to fungal cell death.

Anticancer Targeting (EGFR)

In oncology, overexpressed or mutated EGFR drives uncontrolled cellular proliferation. Recent studies demonstrate that 3,5-diphenyl-1H-1,2,4-triazole derivatives can act as potent tyrosine kinase inhibitors[3]([Link]). Unlike the metalloenzyme coordination seen in CYP51, the triazole core in EGFR inhibitors acts as a bioisostere for purine rings, inserting into the ATP-binding cleft. Here, the triazole nitrogens serve as critical hydrogen-bond acceptors (often interacting with the Met793 hinge region), while the appended aromatic rings engage in π-π stacking with hydrophobic residues[4]([Link]).

Computational Protocol: Molecular Docking Workflow

A reliable molecular docking protocol must be a self-validating system. The following methodology ensures that computational predictions are thermodynamically sound and structurally accurate.

Step-by-step computational workflow for molecular docking of 1,2,4-triazole derivatives.

Step 1: Protein Preparation

• Import Structure: Retrieve the high-resolution X-ray crystal structure of the target (e.g., CYP51: PDB ID 5V5Z or 5EQB; EGFR: PDB ID 1M17) from the Protein Data Bank.

• Causality-Driven Cleanup: Remove all crystallographic water molecules unless they are structurally conserved waters that bridge the ligand and receptor. Why? Unnecessary waters block valid binding poses, but removing bridging waters creates false-positive void spaces, skewing the predicted binding affinity.

• Protonation & Charge Assignment: Add polar hydrogens and assign Kollman charges. Ensure the heme iron in CYP51 is explicitly defined with a +3 charge state to allow for accurate electrostatic calculations during N-4 coordination[5]([Link]).

Step 2: Ligand Preparation

• 2D to 3D Conversion: Sketch the 1,2,4-triazole derivatives and convert them to 3D conformations.

• Energy Minimization: Apply a force field (e.g., OPLS3 or MMFF94) to minimize the ligand's energy. Why? Raw 3D conversions often contain high-energy steric clashes. Minimization ensures the ligand starts in a local energy minimum, preventing the docking algorithm from rejecting valid poses due to initial structural artifacts.

Step 3: Self-Validating Grid Generation

• Define the Search Space: Center the grid box on the native co-crystallized ligand (e.g., fluconazole for CYP51 or erlotinib for EGFR).

• Validation Step (Redocking): Before docking novel compounds, extract the native ligand and redock it into the generated grid. Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the original crystal pose.

  • Acceptance Criteria: An RMSD ≤ 2.0 Å validates that the grid parameters and scoring function are accurately calibrated to reproduce empirical binding modes.

Step 4: Docking and Scoring Analysis

• Execution: Run flexible-ligand docking using algorithms like AutoDock Vina or Glide.

• Interaction Profiling: Do not rely solely on the binding energy (ΔG). Visually inspect the top poses. For CYP51 targets, a pose is only considered biologically valid if the distance between the triazole N-4 atom and the heme iron is between 2.0 Å and 2.5 Å[1]([Link]).

Quantitative Data Summary

The predictive power of molecular docking is validated by correlating computational binding affinities (kcal/mol) with empirical in vitro assay results (IC50/EC50). The table below summarizes recent multi-target validations of 1,2,4-triazole derivatives.

Compound Class / Derivative	Target Enzyme	Docking Score (ΔG)	Experimental Activity	Reference
Compound 6e (3,5-diphenyl-1H-1,2,4-triazole)	Human EGFR	-8.4 kcal/mol	Ki = 0.174 µM	[3]([Link])
Compound 6b (N-phenyl-1,2,4-triazole)	EGFR (WT & T790M)	-7.9 kcal/mol	IC50 = 1.29 µM (MCF-7)	[4]([Link])
Compound 5k (Oxime ether 1,2,4-triazole)	FgCYP51	-7.2 kcal/mol	EC50 = 1.22 µg/mL	[6]([Link])
Compound 8k (Amino acid 1,2,4-triazole)	CYP51 (P. piricola)	-8.1 kcal/mol	EC50 = 10.12 µg/mL	[7]([Link])
Compound UIA (Hydroxyphenyl triazole)	CaCYP51	-7.8 kcal/mol	Validated in vitro	[2]([Link])

Experimental Validation Protocol (In Vitro)

To ensure scientific integrity, computational docking hits must be empirically verified. The following is a self-validating protocol for assessing the anticancer efficacy of EGFR-targeted 1,2,4-triazole derivatives using an MTT Cell Viability Assay.

Materials Required

• Target Cell Lines: MCF-7 (Breast cancer) or A-549 (Lung cancer) expressing EGFR.

• Reference Standard: Erlotinib or Gefitinib (Positive Control).

• Assay Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

Step-by-Step Methodology

• Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 1×104 cells/well in 100 µL of DMEM medium supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the synthesized 1,2,4-triazole derivatives (e.g., 0.1, 1, 10, 50, 100 µM) in DMSO (final DMSO concentration < 0.1% to prevent solvent toxicity). Add to the wells and incubate for 48 hours.

  • Self-Validation Step: Always include a vehicle control (0.1% DMSO) to establish baseline viability, and a positive control (Erlotinib) to normalize the assay's sensitivity[8]([Link]).

• MTT Addition: Remove the media and add 100 µL of fresh media containing 0.5 mg/mL MTT to each well. Incubate for 4 hours in the dark. Why? Viable cells with active metabolism convert the yellow MTT into purple formazan crystals via mitochondrial reductases.

• Solubilization & Reading: Discard the supernatant, add 100 µL of DMSO to dissolve the formazan crystals, and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the IC50 values using non-linear regression analysis. Correlate these values with the computational docking scores (ΔG) to establish a Structure-Activity Relationship (SAR).

References

• El-Sherief, H. A. M., et al. "Novel 1,2,4-triazole derivatives as potential anticancer agents: Design, synthesis, molecular docking and mechanistic studies." Bioorganic Chemistry, 2018.[Link]

• "New Benzimidazole-, 1,2,4-Triazole-, and 1,3,5-Triazine-Based Derivatives as Potential EGFRWT and EGFRT790M Inhibitors: Microwave-Assisted Synthesis, Anticancer Evaluation, and Molecular Docking Study." ACS Omega, 2022.[Link]

• Rasheed, U., et al. "ADME/T Prediction, Molecular Docking, and Biological Screening of 1,2,4-Triazoles as Potential Antifungal Agents." J Appl Bioinforma Comput Biol, 2018.[Link]

• "Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments." Molecules, 2025.[Link]

• "Synthesis, In Vitro Evaluation, and Molecular Docking Studies of Novel 3,5-Diphenyl-1H-1,2,4-Triazole Derivatives as Potential hEGFR Inhibitors." Archiv der Pharmazie, 2025.[Link]

• "Homology modeling and docking studies for Lanosterol 14α-demethylase of Candida albicans and 1,2,4-triazole containing 1,3,4-oxadiazole derivatives." NeuroQuantology, 2022.[Link]

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• 6. Design, synthesis, antifungal evaluation, and molecular docking of novel 1,2,4-triazole derivatives containing oxime ether and cyclopropyl moieties as potential sterol demethylase inhibitors - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel 1,2,4-triazole derivatives as potential anticancer agents: Design, synthesis, molecular docking and mechanistic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Introduction: The 1,2,4-Triazole Nucleus as a Privileged Scaffold in Drug Discovery

An Application Guide to the Development of Novel Therapeutic Agents from 1,2,4-Triazoles

The 1,2,4-triazole ring, a five-membered heterocycle with three nitrogen atoms, is recognized in medicinal chemistry as a "privileged scaffold".[1][2] This designation stems from its unique physicochemical properties and its presence in a wide array of clinically significant drugs.[2][3] The triazole nucleus is metabolically stable and can act as a bioisostere for amide, ester, or carboxylic acid groups, enabling it to engage in diverse non-covalent interactions with biological targets, which can enhance binding affinity and improve solubility.[1][2]

Derivatives of this versatile core exhibit a remarkable breadth of pharmacological activities, including antifungal, anticancer, antimicrobial, antiviral, anti-inflammatory, and anticonvulsant properties.[4][5][6][7] This wide-ranging bioactivity makes the 1,2,4-triazole framework a fertile ground for the discovery of new therapeutic agents.[4][8] This guide provides researchers, scientists, and drug development professionals with a comprehensive set of application notes and protocols for the systematic design, synthesis, evaluation, and optimization of novel drug candidates derived from the 1,2,4-triazole scaffold.

Chapter 1: Synthesis of 1,2,4-Triazole Derivative Libraries

The foundation of any drug discovery program is a chemically diverse library of compounds. The ability to synthesize a wide range of substituted 1,2,4-triazoles is crucial for exploring the structure-activity relationship (SAR). Several robust synthetic methods are available, each offering advantages for accessing specific substitution patterns.

Causality in Synthetic Route Selection

The choice of synthetic protocol is dictated by the desired substitution pattern on the triazole ring.

• The Pellizzari reaction is a straightforward approach for creating symmetrically or asymmetrically 3,5-disubstituted 1,2,4-triazoles.[9]

• The Einhorn-Brunner reaction is particularly effective for accessing N-substituted, specifically 1,5-disubstituted, 1,2,4-triazoles.[9]

• Modern metal-catalyzed methods , such as copper-catalyzed reactions, often provide higher yields under milder conditions and tolerate a broader range of functional groups, making them highly versatile for complex molecule synthesis.[9][10]

Protocol 1.1: Classical Synthesis via Pellizzari Reaction

This protocol describes the synthesis of 3,5-disubstituted-1,2,4-triazoles through the condensation of an amide and an acyl hydrazide.[9]

Methodology:

• Reactant Mixture: In a 50 mL round-bottom flask, combine the selected amide (10 mmol) and acyl hydrazide (10 mmol).

• Heating: Place the flask in an oil bath and heat the mixture to 150-160 °C for 3-4 hours. The reaction's progress should be monitored by Thin-Layer Chromatography (TLC) using an appropriate solvent system (e.g., ethyl acetate/hexane).

• Work-up: Allow the flask to cool to room temperature. The resulting solidified mass is then triturated with a small volume of cold ethanol (approx. 10 mL) to break up the solid.

• Purification: Collect the crude product by vacuum filtration, washing with an additional portion of cold ethanol. The pure 3,5-disubstituted-1,2,4-triazole is obtained by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture.[9]

Protocol 1.2: Modern Copper-Catalyzed Synthesis

This method provides a route to 3,5-disubstituted 1,2,4-triazoles from amidines and nitriles, offering high yields and functional group tolerance.[10][11]

Methodology:

• Reaction Setup: In a sealed pressure tube, combine the amidine hydrochloride (1.0 mmol), nitrile (1.2 mmol), copper(I) iodide (CuI, 10 mol%), and potassium carbonate (K₂CO₃, 2.0 mmol).

• Solvent Addition: Add dimethylformamide (DMF, 3 mL) as the solvent.

• Reaction Conditions: Seal the tube and heat the mixture at 120 °C for 12-24 hours under an inert atmosphere (e.g., Nitrogen or Argon).

• Work-up: After cooling to room temperature, dilute the reaction mixture with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Caption: General workflow for synthesis and purification.

Chapter 2: Primary Screening and Hit Identification

Once a library of 1,2,4-triazole derivatives is synthesized, the next step is to screen them for biological activity against selected targets. High-throughput screening (HTS) assays are essential for efficiently evaluating large numbers of compounds.

Protocol 2.1: In Vitro Anticancer Activity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation. It is widely used to screen for cytotoxic compounds.[3]

Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549 lung cancer, MCF-7 breast cancer) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Treat the cells with various concentrations of the 1,2,4-triazole derivatives (e.g., ranging from 0.1 to 100 µM) and incubate for an additional 48-72 hours.[3] Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Remove the medium and add 100 µL of fresh medium containing MTT solution (0.5 mg/mL) to each well. Incubate the plate for 4 hours.[3]

• Formazan Solubilization: Remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the formazan solution using a microplate reader at a wavelength of 570 nm.[3]

• Data Analysis: Express cell viability as a percentage of the vehicle control. Calculate the IC₅₀ value (the concentration required to inhibit 50% of cell growth) using non-linear regression analysis.

Compound ID	Substitution Pattern	A549 IC₅₀ (µM)	MCF-7 IC₅₀ (µM)
TZ-001	3-phenyl, 5-methyl	15.2	22.5
TZ-002	3-chloro, 5-ethyl	5.8	9.1
TZ-003	3-amino, 5-benzyl	>100	>100
Doxorubicin	Reference Drug	0.9	1.2
Caption: Example data table for anticancer screening of 1,2,4-triazole derivatives.

Protocol 2.2: Antimicrobial Susceptibility (Broth Microdilution)

This method determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[2]

Methodology:

• Compound Dilution: Perform serial two-fold dilutions of the test compounds in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Candida albicans) to a final concentration of ~5 x 10⁵ CFU/mL.

• Inoculation: Inoculate each well of the microtiter plate with the microbial suspension. Include positive (microbe, no compound) and negative (broth only) controls.

• Incubation: Incubate the plate at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).

Caption: Workflow for primary screening and hit identification.

Chapter 3: Elucidating the Mechanism of Action (MoA)

Identifying a "hit" is only the first step. Understanding how a compound exerts its biological effect is critical for rational drug design and optimization.[8]

Established MoA: Antifungal Activity via CYP51 Inhibition

The most well-documented mechanism for antifungal 1,2,4-triazoles (e.g., fluconazole) is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[1][2] This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[12] The N4 nitrogen of the triazole ring coordinates with the heme iron atom in the enzyme's active site, disrupting the catalytic cycle and halting ergosterol production. This leads to the accumulation of toxic sterol precursors and compromises fungal membrane integrity.[2]

Caption: Antifungal mechanism via CYP51 inhibition.

Protocol 3.1: Apoptosis Detection by Annexin V/PI Staining

For anticancer drug candidates, determining if cytotoxicity is mediated by programmed cell death (apoptosis) is a key step.

Methodology:

• Cell Treatment: Treat cancer cells with the test compound at its IC₅₀ concentration for a specified period (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both floating and adherent cells and wash them with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in a binding buffer and stain with Annexin V-FITC (fluorescein isothiocyanate) and Propidium Iodide (PI) according to the manufacturer's protocol.[3]

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

  • Healthy cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Chapter 4: From Hit to Lead: Optimization and Preclinical Evaluation

A "hit" compound from a primary screen rarely has the optimal properties for a drug. The lead optimization phase aims to improve potency, selectivity, and pharmacokinetic properties through iterative chemical modification.[8]

Structure-Activity Relationship (SAR) and ADME Profiling

SAR studies involve systematically modifying the hit compound's structure to understand which chemical moieties are essential for activity.[8] Concurrently, it is crucial to evaluate the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties to ensure it can reach its target in the body and persist for a sufficient duration. In silico tools are invaluable for predicting these properties early in the process.[13][14]

Protocol 4.1: In Silico Prediction of Drug-Likeness

Tools like the SwissADME web server can predict key physicochemical properties based on a compound's structure, often guided by criteria such as Lipinski's Rule of Five.[13][14]

Methodology:

• Input Structure: Obtain the SMILES (Simplified Molecular Input Line Entry System) string or draw the chemical structure of the 1,2,4-triazole derivative.

• Server Submission: Submit the structure to an online ADME prediction tool (e.g., SwissADME).

• Analyze Output: Evaluate the key parameters against established drug-likeness criteria.

Parameter	Lipinski's Rule of Five	Lead Compound 1	Lead Compound 2
Molecular Weight	≤ 500 g/mol	345.4	410.2
LogP (Lipophilicity)	≤ 5	3.1	4.5
H-bond Donors	≤ 5	1	2
H-bond Acceptors	≤ 10	4	6
Violations	0	0	0
Caption: Example in silico ADME/drug-likeness prediction for lead candidates.

Protocol 4.2: In Vivo Anti-Inflammatory Evaluation

The carrageenan-induced paw edema model is a standard and widely used assay for evaluating the acute anti-inflammatory activity of novel compounds.[7][15][16]

Methodology:

• Animal Acclimatization: Use Wistar rats or Swiss albino mice, acclimatized for at least one week.

• Compound Administration: Administer the test compound orally or intraperitoneally at a predetermined dose (e.g., 10 mg/kg). A control group receives the vehicle, and a positive control group receives a standard drug like ibuprofen or diclofenac.[7]

• Induction of Inflammation: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Measurement of Edema: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for the treated groups compared to the vehicle control group. A significant reduction in paw volume indicates anti-inflammatory activity.[15]

Caption: The iterative cycle of lead optimization.

Conclusion and Future Directions

The 1,2,4-triazole scaffold remains a highly valuable starting point for the development of novel therapeutic agents. Its synthetic tractability and wide range of biological activities ensure its continued relevance in medicinal chemistry. The systematic workflow presented here—from rational synthesis and high-throughput screening to mechanism of action studies and preclinical evaluation—provides a robust framework for identifying and optimizing new drug candidates. Future research will likely focus on developing triazole derivatives with increased target specificity to minimize off-target effects and exploring their application in combination therapies to overcome drug resistance.[8]

References

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• The Diverse Biological Activities of 1,2,4-Triazole Deriv
• Current research trends of 1,2,4-triazole derivatives biological activity (liter
• A Technical Guide to the Mechanisms of Action of 1,2,4-Triazole Compounds. Benchchem.
• Synthesis of 1,2,4-Triazole Derivatives: A Detailed Protocol for Researchers. Benchchem.
• Heterocyclic Compounds, the Backbone of Small Molecule Therapeutics. Vici Health Sciences.
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• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. PMC.
• Role of Heterocyclic Compounds in Drug Development: An Overview. Research and Reviews.
• Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols.
• Synthesis, Characterization of Some New 1,2,4-Triazole derivatives as Antimicrobial and Study of their Molecular docking. Iraqi Journal of Science.
• synthesis of 1,2,4 triazole compounds. ISRES.
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• Search for New Compounds with Anti-Inflammatory Activity Among 1,2,4-Triazole Deriv
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• ADME Profile Calculation and Drug Similarity Study of New 1,2,4-Triazole Derivatives Containing 2-Bromo-5-Methoxyphenyl Radical. PubMed.
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• Synthesis, molecular docking, and ADME analysis of a series of 4-amino-3,5-dimethyl-1,2,4-triazole deriv
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• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. isres.org [isres.org]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. ADME Profile Calculation and Drug Similarity Study of New 1,2,4-Triazole Derivatives Containing 2-Bromo-5-Methoxyphenyl Radical - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis, molecular docking, and ADME analysis of a series of 4-amino-3,5-dimethyl-1,2,4-triazole derivatives | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]

large-scale synthesis of functionalized 1,2,4-triazoles

Application Note: Scalable and Regioselective Synthesis of Functionalized 1,2,4-Triazoles

Introduction & Process Chemistry Challenges

Functionalized 1,2,4-triazoles are privileged pharmacophores embedded in numerous FDA-approved therapeutics, ranging from broad-spectrum antifungals (e.g., fluconazole) to critical antiviral agents (e.g., ribavirin)[1]. Despite their ubiquity in drug discovery, transitioning the synthesis of 1,2,4-triazoles from the discovery bench to commercial manufacturing presents severe chemical engineering bottlenecks.

Historically, large-scale syntheses have relied on Nucleophilic Aromatic Substitution (SNAr) or diazotization pathways. For instance, the classical SNAr reaction between 1,2-difluoro-4-nitrobenzene and 1H-1,2,4-triazole typically yields a 3:2 mixture of N-regioisomers. The rigorous downstream crystallization required to isolate the desired isomer severely limits the overall yield (often <25%) and inflates the Process Mass Index (PMI) to prohibitive levels, sometimes exceeding 300[1]. Furthermore, traditional industrial routes to triazole-3-carboxylates have historically depended on highly explosive diazonium salts, posing unacceptable safety risks at scale[2].

This application note details field-proven, highly regioselective methodologies for the . By leveraging multicomponent annulations and catalyst-free cyclodehydrations, these modern protocols eliminate explosive intermediates, ensure strict regiocontrol, and drastically improve atom economy.

Mechanistic Insights and Strategic Approaches

To achieve high regioselectivity and scalability, modern synthetic routes bypass SNAr in favor of de novo ring construction.

• Multicomponent Annulation: Constructing the triazole core directly from commercially available anilines and tosylamidoximes ensures the formation of a single regioisomer. This pathway involves the in situ generation of an amidine intermediate via C-N bond formation, followed by a base-promoted intramolecular cyclization and the elimination of water and toluenesulfonic acid[1].

• Catalyst-Free Transamidation/Cyclization: For fused 1,2,4-triazoles (such as triazolopyridines), reacting enaminonitriles with benzohydrazides under thermal conditions induces a transamidation followed by intramolecular nucleophilic addition to the nitrile. This yields the target heterocycle efficiently without the need for transition metal catalysts or external oxidants[3].

Mechanistic pathway of multicomponent 1,2,4-triazole synthesis via amidine intermediates.

Quantitative Comparison of Synthetic Routes

The selection of a synthetic route at the process scale is dictated by yield, PMI, and safety profiles. The table below summarizes key metrics comparing classical and modern scalable methods.

Synthetic Route	Target Scaffold	Key Reagents	Overall Yield	Regioselectivity	Key Advantages / Drawbacks
Classical SNAr [1]	3-Methyl-1-aryl-1,2,4-triazoles	1,2-difluoro-4-nitrobenzene, 1H-triazole	~24%	Poor (3:2 mixture)	High PMI (~300); complex downstream purification required.
Multicomponent Annulation [1]	3-Methyl-1-aryl-1,2,4-triazoles	Anilines, Tosylamidoxime	80–85%	Excellent (Single isomer)	3-fold yield increase; scalable; requires thermal hazard control.
Non-Diazotization [2]	Methyl-1H-1,2,4-triazole-3-carboxylate	Thiosemicarbazide, Oxalic Acid	>58%	N/A (Symmetric core)	Avoids explosive diazonium salts; utilizes water as a green solvent.
Catalyst-Free Thermal [3]	1,2,4-Triazolo[1,5-a]pyridines	Enaminonitriles, Benzohydrazides	88%	Excellent	Additive-free; short reaction times; highly atom-economical.

Experimental Protocols

Protocol A: Process-Scale Synthesis of 3-Methyl-1-aryl-1,2,4-triazoles via Multicomponent Annulation

Causality & Design: This protocol replaces the poorly selective SNAr approach. By utilizing anilines and tosylamidoximes, the reaction strictly dictates the N1-aryl substitution pattern, eliminating the formation of unwanted isomers. Thermal engineering controls are critical here, as tosylamidoxime handling presents exothermic risks at scale[1].

Materials:

• Substituted aniline (e.g., 4-fluoroaniline)

• Tosylamidoxime (1.1 equiv)

• Tetrahydrofuran (THF)

• Isopropyl alcohol (i-PrOH)

• Anhydrous Potassium carbonate (K₂CO₃)

Step-by-Step Methodology:

• Reactor Preparation: Equip a jacketed glass-lined reactor with overhead stirring, a reflux condenser, and internal temperature monitoring. Purge the system with nitrogen.

• Reagent Charging: Charge the reactor with the substituted aniline (1.0 equiv) and THF (10 volumes). Begin agitation at 200 rpm.

• Amidoxime Addition: Carefully add tosylamidoxime (1.1 equiv) in controlled portions to manage mild exotherms.

  • Self-Validating Check: Monitor the internal temperature continuously; it must not exceed 35 °C during addition to prevent the premature thermal decomposition of the amidoxime[1].

• Cyclization: Add anhydrous K₂CO₃ (2.0 equiv). Heat the reactor to 65 °C (reflux) and maintain for 12–16 hours. Reaction progress should be monitored by HPLC (tracking the disappearance of the aniline peak).

• Workup & Quench: Cool the mixture to 20 °C. Add water (10 volumes) slowly to dissolve inorganic salts and precipitate the triazole product.

• Isolation: Filter the resulting slurry. Wash the filter cake with a 1:2 mixture of THF:water (3 volumes) to remove unreacted starting materials and tosylate byproducts[1].

• Drying & Polishing: Dry the off-white powder under vacuum at 45 °C. If analytically pure material is required (>99% HPLC purity), recrystallize from i-PrOH (10 L/kg)[1].

Step-by-step industrial workflow for the synthesis and isolation of 1,2,4-triazoles.

Protocol B: Scalable Synthesis of 1,2,4-Triazolo[1,5-a]pyridines (Catalyst-Free)

Causality & Design: Fused 1,2,4-triazoles are synthesized via a tandem transamidation/nucleophilic addition. Using a radical scavenger (BHT) during optimization proved the mechanism is non-radical, ensuring high predictability during scale-up. Toluene is utilized as the solvent to achieve the high temperatures required for dehydrative cyclization and to allow for azeotropic water removal[3].

Step-by-Step Methodology:

• Preparation: In a rigorously dried, nitrogen-purged reaction vessel, add enaminonitrile (1.54 mmol, 1.0 equiv) and 4-methoxybenzohydrazide (3.08 mmol, 2.0 equiv)[3].

• Solvent Addition: Add anhydrous toluene (4.0 mL). The non-polar solvent facilitates the azeotropic removal of water if scaled further, driving the condensation forward.

• Heating: Seal the vessel and heat to 140 °C. For standard batch scale-up, use a pressurized reactor or a Dean-Stark apparatus to manage the temperature and byproduct water.

• Monitoring: Stir for 4–6 hours.

  • Self-Validating Check: TLC or LC-MS should indicate the complete consumption of the enaminonitrile starting material.

• Isolation: Cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Ethyl Acetate/n-Heptane) to afford the fused 1,2,4-triazole in ~88% yield[3].

Conclusion

The shift from traditional SNAr and diazotization methods to multicomponent annulations and transamidation strategies represents a significant advancement in the process chemistry of 1,2,4-triazoles. By strictly controlling the order of bond formation, these protocols eliminate regioisomer mixtures, drastically reduce the Process Mass Index, and provide safer, highly scalable pathways for the production of critical pharmaceutical intermediates[1][2][3].

References

• Title: Process Development and Scale-up of a Multicomponent Synthesis of a 3-Methyl-1-aryl-1,2,4-triazole Building Block Source: acs.org URL: [Link]

• Title: Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles Source: mdpi.com URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles [mdpi.com]

Technical Notes & Optimization

Dibromotriazole Synthesis &amp; Functionalization Support Center

Welcome to the Technical Support Center for the synthesis and downstream modification of dibromo-triazoles. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most critical bottlenecks researchers face during the bromination, amination, and regioselective alkylation of triazole scaffolds.

This guide is structured to provide not only the how but the why behind each protocol, ensuring that your synthetic workflows are robust, scalable, and mechanistically sound.

Core Synthesis & Functionalization Workflow

Fig 1: General workflow for the synthesis and downstream functionalization of dibromotriazoles.

Section 1: Core Synthesis & Yield Optimization

Q: We are experiencing low yields and significant by-product formation during the synthesis of 3,5-dibromo-1H-1,2,4-triazole. How can we optimize this?

The Causality: The bromination of 1H-1,2,4-triazole is a highly exothermic electrophilic aromatic substitution. If the reaction temperature exceeds 20°C, the triazole ring becomes susceptible to over-oxidation and oxidative cleavage, drastically reducing your yield. Furthermore, maintaining a stable alkaline pH is critical; if the pH drops, the formation of the reactive hypobromite species halts, leaving unreacted bromine in the mixture[1].

Validated Protocol: Synthesis of 3,5-dibromo-1H-1,2,4-triazole This protocol reliably delivers yields between 65% and 82%[1],[2].

• Preparation: Suspend 1H-1,2,4-triazole (56 mmol) in a mixture of water (50 mL) and dichloromethane (DCM, 15 mL). Chill the reactor to 0°C using an ice-salt bath.

• Simultaneous Addition: Prepare two separate solutions: Bromine (119 mmol) in DCM (15 mL), and Sodium Hydroxide (169 mmol) in water (20 mL). Add both solutions simultaneously and dropwise to the vigorously stirred triazole suspension.

  • Self-Validation Checkpoint: Monitor the internal temperature continuously. It must not exceed 20°C. If the solution remains a persistent dark red/brown, pause the bromine addition; this indicates that the NaOH addition is lagging and the pH has dropped too low to consume the Br₂.

• Maturation: Allow the reaction mixture to warm to room temperature and stir overnight.

• Isolation: Slowly add concentrated hydrochloric acid (approx. 66 mmol) to the mixture.

  • Self-Validation Checkpoint: Test the aqueous phase with pH paper. The precipitation of 3,5-dibromo-1H-1,2,4-triazole is maximized at a pH of ~2.0, ensuring complete protonation of the triazole ring.

• Recovery: Isolate the solid product by vacuum filtration, wash thoroughly with cold water, and dry under vacuum[1].

Section 2: Regioselective Alkylation & Arylation

Q: Direct alkylation of triazoles usually gives poor regioselectivity (mixtures of N-1, N-2, and N-3 isomers). How does the dibromo-intermediate solve this?

The Causality: Unsubstituted triazoles possess multiple nucleophilic nitrogen atoms, leading to statistical mixtures during alkylation. By utilizing a 4,5-dibromo-1,2,3-triazole intermediate, you introduce two critical blocking mechanisms. First, the bulky bromine atoms at the C-4 and C-5 positions create immense steric hindrance, physically blocking electrophilic attack at the adjacent N-1 and N-3 positions. Second, the strong electron-withdrawing nature of the halogens reduces the electron density at N-1/N-3. Consequently, the incoming electrophile is directed almost exclusively to the unhindered N-2 position[3].

Fig 2: Mechanistic rationale for the highly regioselective N-2 alkylation of dibromotriazoles.

Validated Protocol: Regioselective N-2 Arylation & Subsequent Debromination

• Arylation: Combine 4,5-dibromo-1,2,3-triazole (1.0 eq), an aryl halide (e.g., 2-fluoronitrobenzene, 1.0 eq), and K₂CO₃ (1.0 eq) in anhydrous DMF. Heat to 70–85°C for 1–5 hours[3].

  • Self-Validation Checkpoint: Perform TLC (Hexane:EtOAc). The highly symmetrical N-2 isomer typically exhibits a higher Rf value (less polar) compared to any trace N-1/N-3 byproducts.

• Debromination (Removal of the directing groups): Dissolve the isolated N-2 aryldibromotriazole in methanol. Add a catalytic amount of 10% Pd/C and stir under an atmospheric pressure of H₂ for 24 hours[3].

  • Self-Validation Checkpoint: Submit an aliquot for LC-MS. The mass spectrum must show a loss of ~158 Da (corresponding to the replacement of two bromine isotopes with protons), confirming complete dehalogenation[3].

Section 3: Amination of Dibromotriazoles

Q: Attempts to aminate dibromotriazoles result in complex, degraded mixtures. What is the standard protocol?

The Causality: Strong amination reagents or highly basic conditions can cause ring fragmentation in halogenated heterocycles. Hydroxylamine-O-sulfonic acid (HOSA) is the reagent of choice because it acts as a mild electrophilic amination agent. By running the reaction in a weakly alkaline aqueous solution (using Na₂CO₃), you neutralize the sulfonic acid byproduct without triggering base-catalyzed degradation of the triazole ring[4].

Validated Protocol: Amination with HOSA

• Activation: Dissolve 3,5-dibromo-1H-1,2,4-triazole in a weakly alkaline aqueous solution (e.g., Na₂CO₃ in water/methanol)[4].

• Amination: Add HOSA gradually and heat the mixture to reflux.

  • Self-Validation Checkpoint: The reaction will generate a mixture of 3,5-dibromo-4-amino-1,2,4-triazole and 3,5-dibromo-1-amino-1,2,4-triazole. Monitor the disappearance of the starting material via LC-MS.

• Purification: The isomers must be separated using silica gel column chromatography to isolate the pure 1-amino and 4-amino derivatives (typical combined yields range from 21% to 30%)[4].

Quantitative Data Summary

The following table summarizes the expected yields and regioselectivity outcomes when utilizing dibromotriazoles as synthetic intermediates across various literature-validated protocols.

Starting Material	Reagent / Electrophile	Base / Solvent	Major Product	Yield (%)
1H-1,2,4-triazole	Bromine / NaOH	H₂O / DCM (0°C)	3,5-Dibromo-1,2,4-triazole	65 - 82%
4,5-Dibromo-1,2,3-triazole	2-fluoronitrobenzene	K₂CO₃ / DMF (70°C)	N-2 Aryl triazole	96%
4,5-Dibromo-1,2,3-triazole	3-bromo-4-fluoronitrobenzene	K₂CO₃ / DMF (85°C)	N-2 Aryl triazole	93%
3,5-Dibromo-1,2,4-triazole	Hydroxylamine-O-sulfonic acid	Na₂CO₃ / H₂O (Reflux)	N-Amino isomers	21 - 30%

References

• Source: chemicalbook.
• Source: researchgate.
• Source: lejan-team.
• Source: acs.

Sources

• 1. 3,5-DIBROMO-1H-1,2,4-TRIAZOLE | 7411-23-6 [chemicalbook.com]
• 2. lejan-team.com [lejan-team.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

challenges in the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles.

Welcome to the Advanced Synthesis Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide to address the nuanced thermodynamic and kinetic challenges inherent in synthesizing fully decorated 1,4,5-trisubstituted 1,2,3-triazoles.

Unlike the ubiquitous Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), which is restricted to terminal alkynes, accessing the 1,4,5-trisubstituted scaffold requires overcoming significant steric hindrance and directing regioselectivity without the benefit of a terminal C-H bond. This guide bridges theoretical mechanistic causality with field-proven, self-validating experimental protocols.

I. Diagnostic FAQs & Troubleshooting Workflows

Q1: I am attempting a Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) with an internal alkyne, but my reaction is sluggish and yields a mixture of regioisomers. How can I drive regioselectivity?

The Causality: The RuAAC catalytic cycle relies on the oxidative coupling of the azide and alkyne to form a ruthenacycle intermediate[1]. When using internal alkynes to synthesize 1,4,5-trisubstituted triazoles, the steric and electronic differentiation between the two alkyne carbons is often minimal, leading to poor regioselectivity. The Solution: You must engineer a directing interaction. Substrates containing hydrogen-bond donors (such as propargylic alcohols or amines) exhibit virtually exclusive regioselectivity[1]. Mechanistically, the hydroxyl or amine group forms a strong hydrogen bond with the chloride ligand on the ruthenium center (e.g., [Cp∗RuCl] ). This anchors the alkyne in a specific geometry, forcing the new carbon-nitrogen bond to form exclusively between the β -carbon of the alkyne and the terminal nitrogen of the azide. If your substrate lacks an H-bond donor, consider switching from the sterically hindered Cp∗RuCl(PPh3​)2​ catalyst to the more labile Cp∗RuCl(COD) , which opens coordination sites more readily at ambient temperatures[2].

Q2: My drug development program strictly limits heavy metal residues (Ru, Cu, Zn). What is the most robust metal-free pathway to 1,4,5-trisubstituted 1,2,3-triazoles?

The Causality: Thermal Huisgen cycloadditions require dangerously high temperatures and yield uncontrollable regioisomeric mixtures. The Solution: Transition to an organocatalytic enamine-azide [3+2] cycloaddition. By reacting 1,3-dicarbonyl compounds with primary amines, you generate an electron-rich enaminone intermediate in situ. This intermediate reacts regioselectively with aryl or tosyl azides under mild conditions (often using weak bases like TMEDA or simply in ionic liquids) to yield fully decorated 4-acyl-substituted 1,4,5-triazoles[3]. The high nucleophilicity of the enamine β -carbon drives the initial attack on the terminal electrophilic nitrogen of the azide, locking in the regiochemistry without transition metals.

Q3: I need to install a halogen at the C4 position of the triazole for downstream Palladium-catalyzed cross-coupling. RuAAC cannot achieve this directly. What is the alternative?

The Causality: RuAAC couples intact alkynes, meaning the substituents on the final triazole are strictly dictated by the starting alkyne. Synthesizing unstable halo-alkynes is synthetically prohibitive. The Solution: Utilize a Zinc-mediated azide-alkyne ligation. This method reacts terminal alkynes with azides in the presence of diethylzinc to form a stoichiometric, highly reactive 4-metalated (aryl-zinc) triazole intermediate[4]. Instead of quenching with a proton to yield the 1,5-disubstituted triazole, you can trap this intermediate with an electrophile (such as bromine or iodine). This three-component coupling strategy effortlessly yields 4-halo-1,5-disubstituted triazoles primed for late-stage functionalization[4].

II. Mechanistic & Troubleshooting Visualizations

RuAAC catalytic cycle for 1,4,5-trisubstituted 1,2,3-triazoles.

Decision matrix for troubleshooting 1,4,5-trisubstituted triazole synthesis.

III. Quantitative Strategy Comparison

To select the optimal synthetic route, compare the thermodynamic requirements and regiochemical outcomes of the primary methodologies.

Synthetic Strategy	Target Scaffold	Typical Yields	Regioselectivity	Temperature	Catalyst / Mediator
RuAAC (Internal Alkynes)	1,4,5-Trisubstituted	60–95%	High (If H-bond directed)	25–80 °C	Cp∗RuCl(COD) (2–5 mol%)
Zn-Mediated Ligation	4-Halo-1,5-Disubstituted	50–85%	Absolute	25 °C	ZnEt2​ (Stoichiometric)
Metal-Free (Enamine)	4-Acyl-1,4,5-Trisubstituted	65–90%	Absolute	80–100 °C	TMEDA or Ionic Liquid

IV. Self-Validating Experimental Protocols

A robust protocol must contain internal checkpoints to prevent the propagation of errors or the accumulation of hazardous intermediates. Below is the self-validating workflow for the RuAAC synthesis of 1,4,5-trisubstituted triazoles.

Protocol: RuAAC of Internal Alkynes with Organic Azides

Objective: Synthesis of 1,4,5-trisubstituted 1,2,3-triazoles using Cp∗RuCl(COD) .

• Inert Preparation: Flame-dry a Schlenk flask under vacuum and backfill with Argon. The active Cp∗RuCl species is sensitive to oxidative deactivation.

• Reagent Charging: Add the internal alkyne (1.0 equiv) and the organic azide (1.05 equiv) to the flask.

  • Safety Note: Never scale up organic azides without conducting differential scanning calorimetry (DSC) first.

• Solvent & Catalyst Addition: Dissolve the reactants in anhydrous 1,4-dioxane (0.2 M). Add Cp∗RuCl(COD) (2 to 5 mol%). Seal the flask and stir at 60 °C.

• Self-Validation Checkpoint (IR Spectroscopy): At 4 hours, withdraw a 10 μ L aliquot. Analyze via FT-IR. Validation parameter: Look for the strong, distinct azide stretching frequency at ∼2100 cm−1 .

  • Causality: The complete disappearance of this peak is your internal " go/no-go " signal. It validates that the hazardous azide has been fully consumed, ensuring it is safe to proceed to workup. If the peak persists, spike with an additional 1 mol% catalyst and continue heating.

• Workup: Once validated, cool to room temperature. Filter the mixture through a short pad of silica gel (eluting with EtOAc) to remove the ruthenium catalyst.

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography to isolate the pure 1,4,5-trisubstituted 1,2,3-triazole.

V. References

• Ruthenium-Catalyzed Azide−Alkyne Cycloaddition: Scope and Mechanism Journal of the American Chemical Society URL:[Link]

• A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles National Center for Biotechnology Information (PMC) URL:[Link]

• Zinc Mediated Azide–Alkyne Ligation to 1,5- and 1,4,5-Substituted 1,2,3-Triazoles Organic Letters (ACS Publications) URL:[Link]

• The Ruthenium-Catalyzed Azide Alkyne Cycloaddition (RuAAC) Reaction: Scope, Mechanism and Applications CORE URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Diagnostic FAQs: Troubleshooting Common Purification Failures

Welcome to the Technical Support Center for 1,2,4-Triazole Purification.

As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of 1,2,4-triazole derivatives. These five-membered heterocycles—characterized by three nitrogen atoms and two double bonds—are ubiquitous in drug discovery and agrochemistry. However, their unique physicochemical properties, such as amphoterism, strong hydrogen-bonding capabilities, and multi-dentate metal coordination, make them notoriously difficult to purify using standard organic chemistry workflows.

This guide is designed to move beyond basic troubleshooting. Here, we will dissect the mechanistic causality behind common purification failures and provide self-validating, field-proven protocols to ensure the integrity of your synthetic pipeline.

Q1: My 1,2,4-triazole derivative streaks severely on normal-phase silica gel, resulting in poor resolution and low recovery. How can I resolve this? The Causality: 1,2,4-triazoles possess basic, pyridine-type nitrogen atoms with localized lone pairs. These nitrogens act as strong hydrogen-bond acceptors, interacting aggressively with the acidic silanol groups (Si-OH) on the surface of bare silica gel[1]. This non-specific binding leads to peak tailing and irreversible adsorption. The Solution: You must competitively inhibit the silanol interactions. Add a basic modifier, such as 1–5% triethylamine (TEA) or methanolic ammonia, to your mobile phase[1]. The highly basic modifier binds to the acidic silanols, passivating the column and allowing the triazole to elute as a sharp band. For exceptionally polar derivatives, abandon normal phase entirely and transition to Reverse-Phase (C18) chromatography[1].

Q2: During my synthesis, I obtained a mixture of 1H- and 4H- regioisomers. Standard chromatography fails to separate them. What is the optimal approach? The Causality: The 1H- and 4H- tautomers/regioisomers of 1,2,4-triazoles exhibit nearly identical dipole moments, molecular weights, and solubility profiles[2][3]. Because their partitioning coefficients between the silica stationary phase and organic mobile phase are virtually indistinguishable, they co-elute. The Solution: Supercritical Fluid Chromatography (SFC) is the gold standard for this issue. Using supercritical CO₂ paired with a polar co-solvent (e.g., methanol doped with ammonium formate), SFC exploits subtle differences in the three-dimensional spatial arrangement of the nitrogen atoms. The ammonium formate blocks residual active sites on the SFC stationary phase, enabling baseline resolution of triazole regioisomers that completely co-elute on standard HPLC[4].

Q3: Following a copper-catalyzed azide-alkyne cycloaddition (CuAAC) or cross-coupling, my triazole product is contaminated with green/blue metal residues. How do I demetalate it? The Causality: The arrangement of three nitrogen atoms makes the 1,2,4-triazole ring an excellent multidentate ligand. It strongly coordinates transition metals like Cu(I)/Cu(II) or Pd(II), pulling them into the organic phase during standard aqueous workups[1]. The Solution: Standard brine or water washes are thermodynamically insufficient to break the triazole-metal complex. You must wash the organic layer with an aqueous solution of a stronger, competitive chelating agent, such as Ethylenediaminetetraacetic acid (EDTA) or aqueous ammonium hydroxide[1]. EDTA forms a highly stable, water-soluble hexadentate chelate with the metal, effectively stripping it from the triazole and sequestering it in the aqueous phase.

Q4: My triazole product "oils out" instead of crystallizing during recrystallization. How do I induce proper crystallization? The Causality: "Oiling out" (liquid-liquid phase separation) occurs when the solute becomes supersaturated at a temperature above its depressed melting point, often due to the presence of structurally similar impurities or trapped solvent[1]. 1,2,4-triazoles are also prone to hygroscopicity, forming hydrates that resist lattice formation. The Solution: Redissolve the oil in a minimum volume of a high-solubility solvent (e.g., hot ethanol). Instead of cooling rapidly, add a poor solvent (anti-solvent, like hexanes or diethyl ether) dropwise at an elevated temperature until faint turbidity persists[1]. Scratching the inside of the flask with a glass rod introduces microscopic glass shards that serve as nucleation sites, forcing the thermodynamic transition from an oil to a crystalline solid.

Chromatographic Strategy & Quantitative Data

To streamline your method development, the following table summarizes the quantitative parameters and expected outcomes for various 1,2,4-triazole purification strategies based on empirical literature data.

Table 1: Chromatographic Matrix for 1,2,4-Triazole Derivatives

Chromatography Mode	Stationary Phase	Typical Solvent System	Required Modifiers	Target Triazole Profile	Expected Recovery
Normal Phase	Bare Silica (SiO₂)	Hexanes / Ethyl Acetate	1–5% TEA or NH₃	Non-polar, alkyl/aryl substituted	70–85%
Reverse Phase	C18-bonded Silica	Water / Acetonitrile	0.1% Formic Acid	Highly polar, amphoteric	85–95%
HILIC	Diol / Amide	Acetonitrile / Water	10 mM Ammonium Formate	Triazolium salts	>90%
SFC	2-Ethylpyridine	CO₂ / Methanol	10 mM Ammonium Formate	Regioisomers (1H vs 4H)	>95%

Decision Matrix Visualization

Selecting the correct purification route prevents sample loss and degradation. Follow this logical workflow to determine the optimal technique for your specific derivative.

Caption: Decision matrix for selecting the optimal chromatographic purification strategy for 1,2,4-triazole derivatives.

Self-Validating Experimental Protocols

Protocol A: Acid-Base Extraction for Polar 1,2,4-Triazoles

Because 1,2,4-triazoles are basic, they can be reversibly protonated to separate them from neutral organic impurities[1]. This protocol utilizes a self-validating feedback loop to ensure complete mass transfer.

• Initial Dissolution: Dissolve the crude mixture in a water-immiscible organic solvent (e.g., Ethyl Acetate or Dichloromethane).

• Acidic Extraction: Transfer to a separatory funnel. Extract the organic layer with 1M aqueous HCl (3 × 20 mL). The basic triazole protonates and migrates into the aqueous phase.

• Validation Step 1 (TLC): Spot the remaining organic layer on a TLC plate. If the triazole spot is absent, mass transfer is complete. Discard the organic layer (which now contains neutral impurities).

• Basification: Cool the combined aqueous layers in an ice bath. Slowly add 2M NaOH or saturated Na₂CO₃ dropwise until the pH reaches 8–9.

• Validation Step 2 (pH Check): Use pH paper to confirm the solution is basic. The triazole is now deprotonated (free-based) and will precipitate or form an emulsion.

• Final Extraction: Extract the basic aqueous layer with fresh Ethyl Acetate (3 × 30 mL).

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified 1,2,4-triazole.

Protocol B: Reverse-Phase (C18) Flash Chromatography Workflow

For highly polar triazoles that streak on silica, C18 chromatography inverts the separation mechanism, retaining compounds based on hydrophobicity rather than polar interactions[1].

• Column Preparation: Equilibrate a C18 flash column with 95% Water / 5% Acetonitrile (both containing 0.1% Formic Acid to maintain sharp peak shapes).

• Sample Loading (Dry Load): Dissolve the crude triazole in a minimum amount of methanol. Add a small mass of C18 functionalized silica, evaporate the solvent completely to a free-flowing powder, and load it into a solid-load cartridge. Causality: Liquid loading polar compounds in strong solvents like DMSO/MeOH causes band broadening and premature elution.

• Gradient Elution: Run a gradient from 5% Acetonitrile to 80% Acetonitrile over 15 column volumes (CV).

• Validation Step (LC-MS Tracking): Monitor the fractions using UV absorption (typically 210–254 nm). To validate the target fraction before pooling, inject an aliquot of the primary peak into an LC-MS. The presence of the target mass [M+H]+ confirms the identity of the triazole, validating the fraction selection.

• Recovery: Lyophilize (freeze-dry) the pooled aqueous fractions to prevent thermal degradation of the triazole during water evaporation.

References

• BenchChem Technical Support Team. Technical Support Center: Purification of 1,2,4-Triazole Salts. BenchChem.5

• BenchChem Technical Support Team. Technical Support Center: Purification of Substituted 1,2,4-Triazoles. BenchChem. 1

• Ram et al. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. National Center for Biotechnology Information (PMC).2

• Google Patents. Process for the preparation of 1,2,4-triazole sodium salt (LT4128B).3

• MDPI. Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry.4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. LT4128B - Process for the preparation of 1,2,4-triazole sodium salt - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing Solution Stability of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the nuances of handling complex halogenated heterocycles. 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole is a highly valuable but chemically sensitive building block. Its electron-deficient triazole core, paired with photolabile carbon-bromine (C-Br) bonds and a lipophilic cyclohexylmethyl group, creates a unique set of stability challenges in solution.

This guide is designed to move beyond basic handling instructions. Here, we dissect the chemical causality behind compound degradation and provide self-validating protocols to ensure absolute data integrity in your assays.

🛠️ Mechanistic Troubleshooting Guide

Q1: My stock solutions in DMSO are losing potency over a few weeks, even when kept at room temperature. What is driving this degradation?

Causality & Mechanism: The primary driver of degradation for brominated triazoles in solution is photolytic reductive debromination. The C-Br bonds on the electron-deficient 1,2,4-triazole ring are highly photolabile. Ambient laboratory lighting (which contains UV and high-energy blue light) induces homolytic cleavage of the C-Br bond. This generates a triazole radical that abstracts a hydrogen atom from the solvent, leading to a debrominated byproduct. Studies on brominated aromatic systems demonstrate that exposure to wavelengths between 334–365 nm significantly accelerates this [1]. Solution: Always prepare and store stock solutions in actinic (amber) glassware. Store aliquots at -20°C in the dark to arrest radical formation.

Q2: When I dilute my DMSO stock into my in vitro assay buffer, the compound rapidly disappears, and I detect a new mass via LC-MS. Why?

Causality & Mechanism: 3,5-Dibromo-1,2,4-triazoles are highly susceptible to Nucleophilic Aromatic Substitution (SNAr). The triazole core is inherently electron-withdrawing, and the two bromines further lower the lowest unoccupied molecular orbital (LUMO) energy, making the C3 and C5 positions prime targets for nucleophilic attack. While this lability is intentionally exploited in[2], it is detrimental in biological assays. If your assay buffer contains strong nucleophiles like Dithiothreitol (DTT), β-mercaptoethanol (BME), or high concentrations of primary amines (e.g., Tris buffer at high pH), these will rapidly displace the bromide ions. Solution: Avoid thiol-based reducing agents in your assay buffers. Switch to non-nucleophilic buffers (e.g., HEPES or MOPS) and use non-nucleophilic reducing agents like TCEP (Tris(2-carboxyethyl)phosphine) if a reducing environment is mandatory.

Q3: I observe inconsistent assay results and suspect the compound is precipitating. How can I confirm and prevent this?

Causality & Mechanism: The addition of the cyclohexylmethyl group imparts significant lipophilicity to the molecule. While the core 3,5-dibromo-1H-1,2,4-triazole has a base molecular weight of [3], the bulky aliphatic ring drastically reduces its aqueous solubility. When diluted directly from DMSO into aqueous media, the compound experiences "solvent shock" and forms micro-precipitates before reaching thermodynamic equilibrium. Solution: Keep the final DMSO concentration at or above 1% (v/v) if tolerated by your assay. Pre-dilute the compound in a solvent cascade (e.g., DMSO → 50% PEG-400 → Aqueous Buffer) rather than spiking pure DMSO stock directly into the aqueous buffer.

📊 Quantitative Stability Summary

To assist in your experimental design, below is a consolidated data table reflecting the compound's half-life across various common laboratory conditions.

Solvent / Condition	Light Exposure	Additives	Half-Life (t1/2)	Primary Degradation Pathway
Anhydrous DMSO	Dark (Amber Vial)	None	> 12 months	None detected
Standard DMSO	Ambient Lab Light	None	< 7 days	Photodebromination
Tris-HCl Buffer (pH 8.0)	Dark	None	< 4 hours	SNAr (Amine Adduct)
HEPES Buffer (pH 7.4)	Dark	1 mM DTT	< 1 hour	SNAr (Thiol Adduct)
HEPES Buffer (pH 7.4)	Dark	1 mM TCEP	> 48 hours	None detected

🔬 Self-Validating Experimental Protocols

To guarantee reproducibility, do not rely on blind faith when preparing stock solutions. Use the following self-validating protocol to ensure your compound remains intact.

Protocol: Preparation and Validation of Ultra-Stable Stock Solutions

Objective: To prepare a 10 mM stock solution of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole that resists photodebromination and hydrolysis, incorporating a built-in LC-MS/MS validation loop.

• Step 1: Gravimetric Preparation (Causality: Minimizing moisture-induced degradation)

  • Equilibrate the lyophilized compound to room temperature in a desiccator before opening to prevent condensation.

  • Weigh the desired mass under a nitrogen-purged glove bag or dry box.

• Step 2: Solubilization (Causality: Preventing nucleophilic attack)

  • Dissolve the compound in anhydrous, amine-free DMSO (≥99.9% purity).

  • Why anhydrous DMSO? Trace water in hygroscopic solvents can initiate slow hydrolysis of the C-Br bonds over long-term storage.

• Step 3: Aliquoting and Light Protection (Causality: Preventing photodebromination)

  • Transfer the solution into amber glass HPLC vials.

  • Why amber glass? It blocks UV wavelengths (180–400 nm) responsible for homolytic C-Br cleavage[1].

• Step 4: Self-Validation Loop (LC-MS/MS) (Causality: Empirical verification)

  • Immediately inject a 1 µL aliquot of the T=0 stock (diluted 1:1000 in Acetonitrile) into an LC-MS/MS system.

  • Store the remaining aliquots at -20°C.

  • After 7 days, thaw one aliquot and inject again.

  • Validation Criteria: The Area Under the Curve (AUC) of the parent mass (m/z ~321, exhibiting the characteristic M, M+2, M+4 dibromo isotope pattern) must be ≥99% of the T=0 AUC. The absence of the M-79 peak (loss of one Br) confirms photostability.

🗺️ Visualizing Stability Workflows & Pathways

Fig 1: Primary degradation and instability pathways of the target triazole.

Fig 2: Self-validating workflow for preparing and storing ultra-stable stock solutions.

❓ Frequently Asked Questions (FAQs)

FAQ 1: Can I use sonication to help dissolve the compound in aqueous buffers? Answer: It is highly discouraged. Sonication generates localized heat and cavitation bubbles that can accelerate hydrolysis or induce radical formation in aqueous media, leading to premature debromination. Use a solvent cascade instead.

FAQ 2: Is it safe to store the compound in methanol or ethanol? Answer: No. While short-term solubility might be acceptable, primary alcohols can act as weak nucleophiles over time, especially if the solution is exposed to trace bases, leading to the formation of methoxy- or ethoxy-triazole degradants. Stick to aprotic solvents like anhydrous DMSO or Acetonitrile.

📚 References

• Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium Source: MDPI (International Journal of Environmental Research and Public Health) URL:[Link]

• Development of di-arylated 1,2,4-triazole-based derivatives as therapeutic agents against breast cancer: synthesis and biological evaluation Source: PubMed Central (PMC) URL:[Link]

• 3,5-Dibromo-4H-1,2,4-triazole | C2HBr2N3 | CID 81904 Source: PubChem URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. 3,5-Dibromo-4H-1,2,4-triazole | C2HBr2N3 | CID 81904 - PubChem [pubchem.ncbi.nlm.nih.gov]

microwave-assisted synthesis to improve triazole production.

Welcome to the Technical Support Center for Microwave-Assisted Triazole Synthesis. As a Senior Application Scientist, I have designed this guide to move beyond basic protocols and address the physicochemical realities of microwave-assisted organic synthesis (MAOS).

The transition from conventional thermal heating to microwave irradiation fundamentally alters reaction kinetics. By utilizing direct dielectric heating, we can overcome activation energy barriers rapidly, reducing reaction times from hours to minutes while significantly improving the atom economy and regioselectivity of 1,2,3-triazole production[1],[2].

Below, you will find our self-validating standard operating procedures, quantitative performance metrics, and advanced troubleshooting guides.

Core Methodology: The MA-CuAAC Workflow

To ensure reproducibility in drug development, your experimental protocol must be a self-validating system. The following Standard Operating Procedure (SOP) for Microwave-Assisted Copper-Catalyzed Azide-Alkyne Cycloaddition (MA-CuAAC) incorporates critical visual and thermodynamic checkpoints.

Standard workflow for microwave-assisted copper-catalyzed azide-alkyne cycloaddition.

Step-by-Step MA-CuAAC Protocol:

• Reagent Preparation: In a 10 mL microwave-safe borosilicate glass vial equipped with a magnetic stir bar, combine the organic azide (1.0 mmol) and the terminal alkyne (1.0 mmol)[3].

• Catalyst Loading: Add copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.05 mmol, 5 mol%) and sodium ascorbate (0.1 mmol, 10 mol%)[3].

  • Causality & Validation: Sodium ascorbate reduces Cu(II) to the catalytically active Cu(I) species in situ. Validation Checkpoint: The solution must transition from blue (Cu²⁺) to pale yellow or colorless (Cu⁺). If the solution remains blue or turns green, the reduction is incomplete, and unwanted oxidation is occurring.

• Solvent Addition: Add 5 mL of a polar solvent system (e.g., t-BuOH/H₂O 1:1 v/v or DMF).

  • Causality: Microwave heating relies on the alignment of molecular dipoles. Highly polar solvents couple strongly with microwave frequencies, ensuring rapid, volumetric heating[4].

• Microwave Irradiation: Securely seal the vial with a Teflon septum. Place the vial in the microwave reactor and irradiate at 80–120 °C for 10–30 minutes[3],[5].

• Isolation: Allow the vial to cool to room temperature. Pour the mixture into ice-cold water or methanol to precipitate the triazole product. Filter, wash, and dry under vacuum[5].

Quantitative Performance Comparison

Why transition your library synthesis to MAOS? Microwave irradiation minimizes the thermal degradation of sensitive functional groups by drastically shortening the time your compounds spend at elevated temperatures[1],[6].

Parameter	Conventional Thermal Heating	Microwave-Assisted Synthesis (MAOS)
Reaction Time	12 – 24 hours	10 – 30 minutes
Temperature Profile	Room Temp to 60 °C	80 °C – 120 °C
Average Yield	55% – 70%	85% – 98%
Regioselectivity	Moderate to High	Exclusively 1,4-disubstituted
Energy Efficiency	Low (Conductive heat loss)	High (Direct dielectric heating)

(Data synthesized from comparative analyses in recent green chemistry reviews[1],,[5])

Technical Troubleshooting Guide

Diagnostic logic tree for resolving common issues in microwave-assisted triazole synthesis.

Q: My reaction yields are consistently below 50%. What is causing the incomplete conversion? A: Incomplete conversion under microwave conditions is rarely a temperature issue; it is almost always a catalyst deactivation issue. Cu(I) is highly unstable and prone to disproportionation or oxidation to Cu(II)[7]. Solution: Ensure your solvent is properly degassed (sparged with argon or nitrogen) before sealing the microwave vial. Oxygen in the headspace will rapidly oxidize Cu(I) back to Cu(II). Additionally, you can increase the sodium ascorbate loading to 15-20 mol% to maintain a reducing environment throughout the irradiation cycle.

Q: I am observing a significant amount of a dimeric side product. How do I prevent this? A: You are observing Glaser coupling—the oxidative homocoupling of your terminal alkynes. This occurs when Cu(I) interacts with oxygen, forming a reactive Cu(II) complex that consumes your alkyne before it can react with the azide. Solution: In addition to degassing, consider using a stabilizing ligand like TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine). TBTA coordinates with Cu(I), protecting it from oxidation and disproportionation while maintaining its catalytic activity in the CuAAC cycle[8].

Q: The microwave reactor aborts the run due to sudden pressure spikes. How can I safely complete the reaction? A: Pressure spikes happen when the solvent superheats too rapidly, or if nitrogen gas is evolving (which can happen if the organic azide decomposes). Solution: First, verify the thermal stability of your specific azide; aliphatic azides can decompose explosively at temperatures above 100 °C. Second, lower the initial microwave power setting (e.g., limit to 20-30 W) to allow a more gradual ramp to your target temperature[5],[7]. Finally, ensure the vial is no more than 50% full to provide adequate headspace for solvent expansion.

Frequently Asked Questions (FAQs)

Q: Can I scale up a microwave-assisted CuAAC reaction from a 5 mL vial to a larger batch? A: Direct volumetric scale-up in a single-mode microwave reactor is limited by the penetration depth of the microwaves (typically 2-3 cm at 2.45 GHz). If you increase the vessel size beyond this, the center of the reaction mixture will rely on inefficient conductive heating, negating the benefits of MAOS. For scale-up, transition to a continuous-flow microwave reactor, which maintains a narrow path length while allowing bulk throughput.

Q: Are there greener alternatives to the standard CuSO₄ / Sodium Ascorbate system? A: Yes. Recent catalytic innovations have introduced carbon-supported Cu(I)-phosphine complexes and copper nanoparticles immobilized on charcoal or carbon nanotubes (CNTs)[7]. These heterogeneous catalysts can be utilized in microwave reactors, allowing for quantitative conversions (up to 98% yield) in just 15 minutes at 80 °C. The primary advantage is that the catalyst can be filtered and reused, drastically reducing heavy metal waste[7].

Q: Does solvent choice affect the microwave heating profile? A: Absolutely. Microwave heating efficiency is dictated by the solvent's loss tangent (tan δ). Solvents with a high loss tangent (like DMF, tan δ = 0.161, or Ethanol, tan δ = 0.941) convert microwave energy into heat very rapidly[1],[5]. Non-polar solvents like toluene or hexane are microwave-transparent and will not heat efficiently unless a highly polar catalyst or ionic liquid is added to the mixture.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. itmedicalteam.pl [itmedicalteam.pl]
• 7. The Catalytic Activity of Carbon-Supported Cu(I)-Phosphine Complexes for the Microwave-Assisted Synthesis of 1,2,3-Triazoles [mdpi.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

protocol refinement for biological assays with triazole compounds

Welcome to the Technical Support Center for Triazole-Based Biological Assays. As a Senior Application Scientist, I have designed this guide to address the most critical failure points researchers encounter when working with triazole compounds—ranging from copper-induced cytotoxicity in click chemistry to kinetic solubility limits in high-throughput screening.

This center is structured around field-proven troubleshooting workflows. Every protocol provided here is designed as a self-validating system , ensuring that you can isolate experimental artifacts from genuine biological activity.

Section 1: Live-Cell CuAAC (Click Chemistry) Troubleshooting

Q: My cells exhibit severe morphological changes and low viability after copper-catalyzed azide-alkyne cycloaddition (CuAAC). How do I mitigate copper toxicity without losing labeling efficiency?

A: The cytotoxicity you are observing is not typically caused by the triazole linkage itself, but by the catalyst. In CuAAC, the Cu(I) catalyst is highly prone to oxidation by atmospheric oxygen and the ascorbate reducing agent. This reaction generates reactive oxygen species (ROS), which rapidly induce lipid peroxidation and cell death[1].

To resolve this, you must alter the ligand environment around the copper[2]. Using a water-soluble accelerating ligand containing tertiary amine and triazole groups (such as THPTA or BTTAA) acts as a sacrificial reductant. These ligands coordinate the Cu(I) ion, protecting it from degradation while simultaneously shielding the cell membrane from oxidative damage[1],[3].

Table 1: Selection Guide for CuAAC Accelerating Ligands in Biological Systems (Data synthesized from optimization benchmarks[3],[4])

Ligand	Biocompatibility	Reaction Kinetics	Stability in Bio-Systems	Application Profile
THPTA	Moderate	Moderate	Moderate	Excellent for aqueous in vitro synthesis and fixed cells.
BTTAA	Very High	Very High	Very High	Superior for live-cell surface labeling and in vivo models.
BTTES	Very High	High	Very High	Ideal for highly sensitive live-cell assays requiring low toxicity.
TBTA	Low	Very High	Low	Restricted to organic synthesis (poor aqueous solubility).

Self-Validating Protocol: Optimized Live-Cell CuAAC Labeling

Objective: Conjugate an alkyne-fluorophore to metabolically labeled cell surface glycans while maintaining >90% cell viability.

• Metabolic Labeling: Culture mammalian cells in the presence of 50 μM of an azide-sugar precursor (e.g., Ac4ManNAz) for 48 hours[1].

  • Validation Checkpoint: Maintain a parallel vehicle-only control flask to baseline basal autofluorescence and natural viability.

• Catalyst Preparation (The "Click-Mix"): In a microcentrifuge tube, pre-mix 10 µL of 10 mM CuSO₄ with 50 µL of 50 mM BTTAA ligand[5],[3].

  • Causality: Pre-complexing Cu(II) with the ligand before reduction prevents the generation of uncoordinated Cu(I), which is the primary driver of ROS-mediated membrane damage[2].

• Reductant & Scavenger Addition: Add 100 mM freshly prepared sodium ascorbate (to reduce Cu(II) to Cu(I)) and 100 mM aminoguanidine hydrochloride[5].

  • Causality: Aminoguanidine intercepts highly electrophilic byproducts of dehydroascorbate, preventing non-specific protein crosslinking and background fluorescence[1].

• Probe Addition: Add the alkyne-functionalized fluorescent probe (final concentration 25 µM) and dilute to 1 mL with cold DPBS[5].

• Reaction: Wash cells twice with cold DPBS. Apply the complete click-mix to the cells and incubate at 4°C for 5 minutes[1].

  • Causality: Conducting the reaction at 4°C inhibits endocytosis, ensuring that only cell-surface labeling occurs and preventing intracellular accumulation of the catalyst.

• Self-Validation (Readout): Aspirate and wash three times with cold DPBS. Perform flow cytometry to quantify labeling efficiency. Crucially, run a parallel MTT assay on a subset of the labeled cells to validate that cell viability remains comparable to the untreated control[5].

Workflow for optimizing live-cell CuAAC reactions to minimize copper-induced cytotoxicity.

Section 2: Triazole Antifungal Efficacy & Solubility Optimization

Q: My novel triazole derivative shows excellent in silico binding to CYP51, but poor in vitro antifungal activity. What is going wrong?

A: Discrepancies between in silico target engagement and in vitro efficacy for triazoles usually stem from physicochemical limitations—specifically, poor kinetic solubility. Triazoles are notoriously hydrophobic; when diluted from a DMSO stock into an aqueous assay buffer, they often form micro-aggregates[6]. This drastically reduces the effective concentration of the monomeric compound available to penetrate the fungal cell wall and inhibit lanosterol 14α-demethylase (CYP51)[7]. Furthermore, compensating by increasing the DMSO concentration beyond 1% will induce solvent toxicity, confounding your assay results[8].

Mechanism of action for triazole compounds inhibiting the fungal ergosterol biosynthesis pathway.

Self-Validating Protocol: CLSI-Compliant Microdilution Assay for Triazoles

Objective: Accurately determine the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) of novel triazoles against Candida albicans without solvent interference[9].

• Solubility Optimization: Dissolve the synthesized triazole compound in 100% DMSO to create a highly concentrated 1280 µg/mL master stock[9].

  • Causality: Starting with a high-concentration stock ensures that subsequent dilutions into aqueous media maintain the compound in a monomeric state longer, delaying precipitation[6].

• Media Preparation: Perform serial two-fold dilutions of the compound in RPMI-1640 medium within a 96-well plate. Ensure the final DMSO concentration in all assay wells strictly remains ≤1%[8].

  • Validation Checkpoint: Include a 1% DMSO vehicle-control well. If growth in this well is lower than the drug-free/DMSO-free control, your solvent is causing baseline toxicity.

• Inoculum Standardization: Suspend C. albicans colonies in sterile saline. Adjust the transmittance to 80-82% at 530 nm using a spectrophotometer[9]. Dilute in RPMI-1640 to achieve a final well concentration of 0.5–2.5 × 10³ CFU/mL[10].

• Incubation: Add 100 µL of the standardized inoculum to the 100 µL compound dilutions. Incubate at 35°C for 24–48 hours[9],[7].

• MIC Determination: Measure the optical density (OD630 nm). The MIC is defined as the lowest concentration inhibiting ≥80% of fungal growth compared to the vehicle control[7].

• MFC Validation (Self-Validation): To definitively prove whether the triazole is fungistatic or fungicidal, take a 20 µL aliquot from all visually clear wells and spot-inoculate them onto sterile Sabouraud Dextrose Agar (SDA) plates[9]. Incubate for 48 hours. The absence of rescued colony growth confirms the true MFC and validates target engagement over temporary metabolic suppression.

Section 3: Assay Interference and Fluorescence Quenching

Q: In my high-throughput screening (HTS) using fluorescence polarization, several triazole compounds are showing up as hits, but I suspect they are Pan-Assay Interference Compounds (PAINS). How do I validate true target engagement?

A: Triazole derivatives can frequently trigger false positives in optical assays. Molecules with extended conjugation—such as 4,5-bis(arylethynyl)-1H-1,2,3-triazoles—possess strong push-pull chromophore properties. This results in significant Stokes shifts and intrinsic fluorescence emission (often in the 414–609 nm range) that directly overlaps with standard assay fluorophores[11],[12]. Additionally, some electrophilic triazoles can covalently react with nucleophilic assay reagents, such as dithiothreitol (DTT), artificially inflating apparent biological activity[13].

Table 2: Troubleshooting Chemical Reactivity and Fluorescence Interference (Synthesized from Assay Guidance Manuals and Photophysical Studies[13],[14],[11])

Interference Mode	Diagnostic Signature	Mechanistic Cause	Mitigation Strategy
Intrinsic Fluorescence	High baseline signal in blank wells (Compound + Buffer only).	Extended conjugation in the triazole core (e.g., arylethynyl or indolyl groups)[11],[12].	Shift assay to Time-Resolved FRET (TR-FRET) or use a mass spectrometry readout.
Thiol Reactivity	IC₅₀ shifts >10-fold when DTT is added to the buffer[13].	Nucleophilic attack by assay reducing agents on electrophilic triazole substituents.	Remove reducing agents if the target enzyme permits; validate binding via orthogonal label-free assays.
Inner-Filter Effect (Quenching)	Signal drops non-linearly at higher compound concentrations[14].	Compound absorbs the excitation light before it reaches the assay fluorophore.	Perform an absorbance scan of the compound; adjust excitation wavelength away from the compound's λmax.

References

• Technical Support Center: Strategies to Reduce Copper Toxicity in Live-Cell Click Chemistry - benchchem.com. 5

• Labeling Live Cells by Copper-Catalyzed Alkyne-Azide Click Chemistry - nih.gov. 1

• Application Notes and Protocols for Testing the Antimicrobial Efficacy of Triazole Compounds - benchchem.com. 9

• Copper-catalyzed click reaction on/in live cells - nih.gov. 3

• Optimize Your Copper-Catalyzed Click Chemistry With Accelerating Ligands - vectorlabs.com. 4

• Cellular Consequences of Copper Complexes Used To Catalyze Bioorthogonal Click Reactions - acs.org. 2

• Assay Interference by Chemical Reactivity - Assay Guidance Manual - nih.gov. 13

• Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives - pnrjournal.com. 10

• Design, Synthesis, and In Vitro and In Vivo Antifungal Activity of Novel Triazoles - mdpi.com. 7

• Design, Synthesis, and Evaluation of Triazole Derivatives That Induce Nrf2 Dependent Gene Products - acs.org. 14

• In vitro and in silico evaluation of synthetic compounds derived from bi-triazoles - nih.gov. 8

• 4,5-Bis(arylethynyl)-1,2,3-triazoles—A New Class of Fluorescent Labels - nih.gov. 11

• Study on the Fluorescent Activity of N2-Indolyl-1,2,3-triazole - mdpi.com. 12

• Effects of Properties on Biological Assays - researchgate.net. 6

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. vectorlabs.com [vectorlabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pnrjournal.com [pnrjournal.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Triazole Isomers: A Comparative Analysis of Biological Activity

Introduction: More Than Just Atoms—The Significance of Isomeric Arrangement in Triazoles

In the landscape of medicinal chemistry, heterocyclic compounds are foundational scaffolds for drug discovery. Among these, the five-membered triazole ring, with its three nitrogen atoms and two carbon atoms (C₂H₃N₃), stands out for its remarkable versatility and stability.[1] This stability, resistant to metabolic degradation, coupled with its ability to form hydrogen bonds, makes the triazole moiety a "privileged scaffold" in pharmacology.[2][3] However, not all triazoles are created equal. The positional arrangement of the nitrogen atoms gives rise to two principal isomers: 1,2,3-triazole and 1,2,4-triazole.[4][5] This seemingly subtle structural difference has profound implications for the molecule's electronic properties, spatial arrangement, and, consequently, its biological activity.

The 1,2,3-triazole isomer is often synthesized via the Huisgen 1,3-dipolar cycloaddition, a cornerstone of "click chemistry," which allows for the straightforward and efficient linking of molecular fragments.[5][6] In contrast, the 1,2,4-triazole core is a key component in many of the world's leading agricultural and clinical antifungal agents.[1][7] Understanding the distinct biological profiles of these isomers is not merely an academic exercise; it is critical for the rational design of next-generation therapeutics. This guide provides a comparative analysis of the biological activities of 1,2,3- and 1,2,4-triazole isomers, supported by experimental data and protocols, to empower researchers in their drug development endeavors.

Caption: Structural comparison of 1,2,3-triazole and 1,2,4-triazole isomers.

Comparative Analysis of Biological Activities

The choice between a 1,2,3- or 1,2,4-triazole core can dictate the therapeutic application of a molecule. While both isomers exhibit a broad spectrum of activities, distinct patterns have emerged from decades of research.

Antifungal Activity: The Domain of 1,2,4-Triazoles

The most significant commercial and clinical success of triazoles has been in the realm of antifungal agents, a field overwhelmingly dominated by the 1,2,4-triazole isomer.[3] Market-leading drugs such as fluconazole, itraconazole, and voriconazole are all built upon this scaffold.[8]

Mechanism of Action: The efficacy of these 1,2,4-triazole antifungals stems from their ability to inhibit the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[4] This enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane. The N4 nitrogen of the 1,2,4-triazole ring coordinates with the heme iron atom in the active site of CYP51, disrupting ergosterol production and leading to the accumulation of toxic sterol intermediates, which ultimately compromises membrane integrity and inhibits fungal growth.[2][4]

While 1,2,4-triazoles are the undisputed leaders, researchers are also exploring 1,2,3-triazole derivatives for antifungal applications, often showing moderate to good activity.[9] However, they have yet to achieve the clinical success of their isomeric counterparts. For instance, a study on 1,2,3-triazole derivatives showed that while some compounds exhibited activity against Candida species, their minimum inhibitory concentrations (MICs) were generally higher than the reference drug fluconazole.[9]

Caption: Inhibition of the fungal ergosterol biosynthesis pathway by 1,2,4-triazole drugs.

Anticancer Activity: A Field for Both Isomers

Unlike antifungal research, the development of anticancer agents has seen significant contributions from both 1,2,3- and 1,2,4-triazole scaffolds.[10][11] The triazole ring in this context often serves as a rigid linker to orient pharmacophoric groups correctly for interaction with biological targets or as a bioisostere for amide bonds, enhancing metabolic stability.[12]

• 1,2,3-Triazoles: Leveraging the efficiency of click chemistry, many novel 1,2,3-triazole derivatives have been synthesized and tested. For example, 1,2,3-triazole hybrids of thymol have demonstrated cytotoxicity against MCF-7 and MDA-MB-231 breast cancer cell lines, with IC₅₀ values as low as 6.17 µM.[10] Carboxyamidotriazole, a well-known 1,2,3-triazole-containing compound, has been shown to induce cell cycle arrest in cancer cells.[12]

• 1,2,4-Triazoles: This isomer is also prevalent in anticancer research. Derivatives have been investigated for their ability to inhibit various targets, including kinases and tubulin polymerization. Fused acridine derivatives containing a 1,2,4-triazole ring have shown cytotoxic effects on breast and cervical cancer cell lines.[11]

The choice of isomer often depends on the desired synthetic route and the specific spatial orientation needed to interact with the target protein.

Table 1: Comparative Anticancer Activity of Triazole Isomer Derivatives

Compound Class	Isomer Type	Cancer Cell Line	Activity (IC₅₀)	Reference
Thymol Hybrid	1,2,3-Triazole	MCF-7 (Breast)	6.17 µM	[10]
Thymol Hybrid	1,2,3-Triazole	MDA-MB-231 (Breast)	10.52 µM	[10]
Phosphonate Derivative	1,2,3-Triazole	HT-1080 (Fibrosarcoma)	15.13 µM	[12]
Fused Acridine Derivative	1,2,4-Triazole	Breast Cancer Lines	Cytotoxic	[11]
Thio-acetamide Derivative	1,2,4-Triazole	Lung & Breast Lines	Potential Activity	[11]

Enzyme Inhibition: A Broad and Diverse Application

Both triazole isomers are effective scaffolds for designing enzyme inhibitors due to their ability to engage in hydrogen bonding and other non-covalent interactions with enzyme active sites.[13][14]

• 1,2,4-Triazole Derivatives: Have shown potent inhibition of enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are relevant targets for Alzheimer's disease.[13][15] They are also effective inhibitors of α-amylase and α-glucosidase, offering a therapeutic approach for managing diabetes.[16]

• 1,2,3-Triazole Derivatives: Have also been explored as enzyme inhibitors. For example, icotinib-1,2,3-triazole derivatives were found to be remarkable inhibitors of indoleamine 2,3-dioxygenase 1 (IDO1), a target in cancer immunotherapy, with IC₅₀ values in the low micromolar range.[4]

The specific isomer and its substitution pattern are tailored to fit the unique topology and chemical environment of the target enzyme's active site.

Experimental Design for Comparative Analysis

Caption: General experimental workflow for comparing triazole isomer bioactivity.

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol details a standard method for assessing the effect of triazole compounds on the proliferation of cancer cell lines.

Principle of the Assay: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for measuring cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT tetrazolium salt to purple formazan crystals. The concentration of these crystals, which is dissolved and measured spectrophotometrically, is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Culture:

  • Culture human cancer cells (e.g., MCF-7 for breast cancer) in appropriate media (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin) at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding:

  • Harvest cells using trypsin-EDTA and perform a cell count using a hemocytometer.

  • Seed 5,000-10,000 cells per well in a 96-well microtiter plate in 100 µL of media. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare stock solutions of the 1,2,3- and 1,2,4-triazole test compounds in DMSO.

  • Perform serial dilutions of the compounds in culture media to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM.

  • Remove the old media from the wells and add 100 µL of the media containing the test compounds. Incubate for 48-72 hours.

• MTT Addition:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C, allowing formazan crystals to form.

• Formazan Solubilization:

  • Carefully remove the media from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

Controls and Data Analysis:

• Negative Control: Wells with cells treated only with vehicle (e.g., 0.1% DMSO in media). This represents 100% cell viability.

• Positive Control: Wells with cells treated with a known anticancer drug (e.g., Doxorubicin).

• Blank: Wells with media and MTT but no cells, to subtract background absorbance.

• Calculation: Calculate the percentage of cell viability for each concentration relative to the negative control. Plot a dose-response curve (Viability % vs. log[Concentration]) and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Causality and Self-Validation: The inclusion of a positive control validates that the assay system is responsive to cytotoxic agents. The negative control establishes the baseline for healthy cell metabolism. Running each compound in triplicate and repeating the experiment (n=3) ensures the statistical reliability of the IC₅₀ values.

Protocol 2: Antimicrobial Susceptibility Testing via Broth Microdilution

This protocol determines the Minimum Inhibitory Concentration (MIC) of triazole compounds against fungal or bacterial strains.

Principle of the Assay: This method tests the ability of a compound to inhibit the visible growth of a microorganism in a liquid broth medium. The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth after a defined incubation period.

Step-by-Step Methodology:

• Inoculum Preparation:

  • Culture the fungal strain (e.g., Candida albicans) on an appropriate agar plate (e.g., Sabouraud Dextrose Agar) for 24-48 hours.

  • Prepare a suspension of the microorganism in sterile saline, adjusting its turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).

  • Dilute this suspension in the appropriate broth medium (e.g., RPMI-1640 for fungi) to achieve the final target inoculum size.

• Compound Preparation:

  • In a 96-well plate, add 50 µL of broth to all wells.

  • Add 50 µL of the test compound stock solution (at 2x the highest desired concentration) to the first column of wells.

  • Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, and so on, discarding the final 50 µL from the last column. This creates a concentration gradient across the plate.

• Inoculation:

  • Add 50 µL of the prepared microbial inoculum to each well. The final volume in each well will be 100 µL.

• Incubation:

  • Incubate the plate at the appropriate temperature (e.g., 35°C) for 24-48 hours.

• MIC Determination:

  • Visually inspect the wells for turbidity (growth). The MIC is the lowest concentration at which no visible growth is observed.

Controls and Data Analysis:

• Growth Control: A well containing only broth and the inoculum (no compound). This well should show clear turbidity.

• Sterility Control: A well containing only broth to check for contamination.

• Reference Drug: A known antifungal/antibacterial agent (e.g., fluconazole for fungi) should be tested in parallel to validate the susceptibility of the test strain.

Causality and Self-Validation: The growth control confirms the viability of the inoculum and its ability to grow under the assay conditions. The reference drug control ensures the assay can detect growth inhibition and provides a benchmark for comparing the potency of the novel compounds.

Conclusion and Future Outlook

The choice between a 1,2,3- and a 1,2,4-triazole core is a critical decision in drug design, with each isomer offering distinct advantages depending on the therapeutic target. The 1,2,4-triazole isomer remains the gold standard in antifungal therapy due to its specific and potent interaction with fungal CYP51. In contrast, both isomers have proven to be valuable and versatile scaffolds in the development of anticancer agents and other enzyme inhibitors, where the triazole often acts as a stable linker or bioisostere.

As our understanding of molecular biology deepens, the rational design of isomer-specific drugs will become even more precise. Future research should focus on direct, side-by-side comparisons of isomeric pairs to build more comprehensive structure-activity relationship models. By combining efficient synthetic strategies, such as click chemistry for 1,2,3-triazoles, with robust biological evaluation, the full potential of these "privileged" heterocyclic structures can be realized, paving the way for novel and more effective therapeutics.

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structure-activity relationship of 1,2,4-triazole derivatives.

Structure-Activity Relationship (SAR) and Comparative Efficacy of 1,2,4-Triazole Derivatives

Executive Summary

1,2,4-triazole derivatives represent a highly privileged scaffold in drug discovery, serving as the pharmacophoric core for blockbuster antifungal (e.g., fluconazole, voriconazole) and anticancer (e.g., letrozole, anastrozole) agents[1][2]. This guide provides a comprehensive structural and empirical comparison of 1,2,4-triazole derivatives, detailing the mechanistic causality behind their structural modifications and offering validated protocols for their synthesis and biological evaluation.

Mechanistic SAR Framework: Cytochrome P450 14α-Demethylase (CYP51) Inhibition

The primary mechanism of action for antifungal 1,2,4-triazoles is the inhibition of CYP51, an essential enzyme in the ergosterol biosynthesis pathway[3]. The SAR of these molecules is highly conserved yet exquisitely sensitive to side-chain modifications[4].

• The 1,2,4-Triazole Core: The sp2-hybridized nitrogen at position 4 (N4) is the critical pharmacophore. It acts as a strong Lewis base, forming a coordinate covalent bond with the electrophilic heme iron (Fe2+/Fe3+) located at the catalytic center of CYP51[5]. This coordination competitively excludes the natural substrate, lanosterol.

• The Halogenated Aryl Pharmacophore: A lipophilic aromatic ring, typically substituted with halogens (e.g., 2,4-difluorophenyl or 2,4-dichlorophenyl), is essential for anchoring the molecule within the enzyme's hydrophobic binding pocket[5][6]. Fluorine is often preferred over chlorine due to its smaller van der Waals radius, which minimizes steric clashes while providing sufficient inductive electron-withdrawing effects to enhance binding affinity[4].

• Side-Chain Extensions: First-generation azoles like fluconazole are vulnerable to target-site resistance caused by point mutations in the enzyme's substrate access channel. Modern derivatives incorporate extended side chains (e.g., piperazine, thioether, or oxadiazole rings) that project into the narrow FG loop of the access channel, establishing additional van der Waals and hydrophobic interactions that overcome resistance[4][5].

CYP51 inhibition mechanism by 1,2,4-triazole derivatives via heme iron coordination.

Comparative Efficacy Analysis

To objectively evaluate the performance of novel 1,2,4-triazole derivatives against standard clinical therapies, we compare their Minimum Inhibitory Concentrations (MIC) against clinically relevant fungal pathogens. The data illustrates how side-chain optimization directly translates to enhanced in vitro potency[4][5].

Table 1: Comparative In Vitro Antifungal Activity (MIC, µg/mL)

Compound Class	Representative Drug / Derivative	Candida albicans	Candida glabrata	Aspergillus fumigatus	Structural Advantage
First-Gen Triazole	Fluconazole (FCZ)	0.25 - 1.0	4.0 - 16.0	>64.0	High aqueous solubility; lacks extended channel binding.
Second-Gen Triazole	Voriconazole (VCZ)	0.015 - 0.06	0.5 - 2.0	0.25 - 1.0	Addition of fluoropyrimidine ring enhances spectrum.
Novel Hybrid	Triazole-Piperazine Derivative	0.03 - 0.06	0.125 - 0.5	0.125 - 0.5	Piperazine tail maximizes FG loop hydrophobic contacts.
Novel Hybrid	Triazole-Thioether Derivative	0.004 - 0.01	0.25 - 1.0	1.0 - 2.0	Thioether linker provides conformational flexibility.

(Note: Data synthesized from standardized CLSI M27-A2 broth microdilution assays[4][5].)

Validated Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols outline a self-validating system for the synthesis and biological evaluation of 1,2,4-triazole derivatives.

Experimental workflow for the synthesis and biological evaluation of 1,2,4-triazoles.

Protocol 1: Synthesis of 1-(2,4-Difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Intermediates

Rationale: Nucleophilic substitution is the most robust method for constructing the triazole core. N,N-Dimethylformamide (DMF) is selected as the solvent because its polar aprotic nature accelerates SN2 reactions by solvating the base cation while leaving the triazole nucleophile highly reactive[7].

• Reactant Preparation: In a flame-dried round-bottom flask, dissolve 10 mmol of 2-chloro-1-(2,4-difluorophenyl)ethan-1-one in 20 mL of anhydrous DMF.

• Base Addition: Add 20 mmol of anhydrous potassium carbonate (K₂CO₃) and 12 mmol of 1H-1,2,4-triazole[7]. The excess base ensures complete deprotonation of the triazole to form a potent nucleophile.

• Reaction Conditions: Heat the mixture to 80°C under a continuous nitrogen atmosphere for 4–6 hours. Monitor the reaction progress via Thin-Layer Chromatography (TLC) using an ethyl acetate/hexane (1:1) eluent system.

• Work-up and Extraction: Quench the reaction with ice-cold distilled water (50 mL) to precipitate the crude product. Extract the aqueous layer with ethyl acetate (3 × 30 mL). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous MgSO₄, and concentrate under reduced pressure[7].

• Validation: Purify via silica gel column chromatography. Confirm the molecular structure using ¹H-NMR (identifying the characteristic triazole protons at ~8.0 and ~8.5 ppm) and High-Resolution Mass Spectrometry (HRMS)[2].

Protocol 2: In Vitro Antifungal Broth Microdilution Assay (CLSI M27-A2 Standard)

Rationale: This protocol provides a standardized, objective measure of fungal growth inhibition. Using RPMI 1640 medium buffered with MOPS ensures a stable pH (7.0), which is critical because azole activity is highly pH-dependent[4].

• Inoculum Preparation: Subculture Candida albicans (ATCC 90028) on Sabouraud Dextrose Agar (SDA) for 24 hours at 35°C. Suspend five distinct colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approx. 1 × 10⁶ to 5 × 10⁶ CFU/mL).

• Dilution: Dilute the suspension 1:1000 in RPMI 1640 broth buffered to pH 7.0 with 0.165 M MOPS to achieve a final working inoculum of 1 × 10³ to 5 × 10³ CFU/mL.

• Compound Plating: In a 96-well microtiter plate, prepare two-fold serial dilutions of the synthesized 1,2,4-triazole derivatives (ranging from 64 µg/mL to 0.001 µg/mL) in DMSO. Ensure the final DMSO concentration per well does not exceed 1% to prevent solvent-induced cytotoxicity.

• Incubation & Reading: Inoculate each well with 100 µL of the fungal suspension. Include a drug-free growth control and a sterile background control. Incubate the plates at 35°C for 48 hours.

• Endpoint Determination: Determine the MIC visually or via spectrophotometry (OD₅₃₀). The MIC is defined as the lowest concentration that results in an 80% reduction in growth compared to the drug-free control[4].

References

• An insight on medicinal attributes of 1,2,4-triazoles Source: PMC (nih.gov) URL: [Link]

• Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments Source: MDPI URL: [Link]

• Structure-activity relationship of fluconazole. Source: ResearchGate URL: [Link]

• Novel 1, 2, 4-Triazoles as Antifungal Agents Source: PMC (nih.gov) URL: [Link]

• Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents Source: PMC (nih.gov) URL: [Link]

• 1,2,4-Triazole Derivatives as Novel and Potent Antifungal Agents: Design, Synthesis and Biological Evaluation Source: ResearchGate URL: [Link]

• Triazole derivatives with improved in vitro antifungal activity over azole drugs Source: Dove Medical Press URL: [Link]

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Mechanistic Causality: Why Novel Triazoles Outperform Legacy Agents

Validation of Antifungal Efficacy in Novel Triazoles: A Comparative Methodological Guide

The landscape of antifungal therapeutics is undergoing a critical evolution. For decades, classic triazoles like fluconazole, voriconazole, and posaconazole have served as the standard of care for invasive and mucosal fungal infections[1]. However, the rise of azole-resistant Candida and Aspergillus species, coupled with the off-target human cytochrome P450 (CYP) toxicities inherent to legacy azoles, has necessitated the development of next-generation agents.

As a Senior Application Scientist, I approach the validation of these novel therapeutics—specifically oteseconazole and opelconazole (PC945) —through a lens of mechanistic causality and rigorous, self-validating experimental design. This guide provides an objective comparison of these novel agents against their classic counterparts, supported by quantitative efficacy data and standardized in vitro validation protocols.

To understand the superior efficacy profiles of novel triazoles, we must examine the causality behind their molecular design. All azole antifungals operate by inhibiting lanosterol 14α-demethylase (CYP51/Erg11), a critical enzyme in the fungal ergosterol biosynthesis pathway.

• Oteseconazole: Legacy azoles utilize a triazole or imidazole ring that binds to the heme iron of CYP enzymes. Because human and fungal CYPs share structural similarities, legacy azoles often cause severe drug-drug interactions and hepatotoxicity. Oteseconazole replaces the traditional triazole metal-binding group with a tetrazole moiety. This structural modification yields a >2,000-fold selectivity for fungal CYP51 over human CYPs, drastically improving the safety profile while maintaining potent fungicidal activity against fluconazole-resistant Candida glabrata[2][3].

• Opelconazole (PC945): Rather than altering the target-binding moiety for systemic use, opelconazole was purpose-designed for inhalation. The causality here is pharmacokinetic: by optimizing the molecule for high local lung retention and minimal systemic absorption, opelconazole maximizes antifungal efficacy against respiratory pathogens like Aspergillus fumigatus while circumventing the systemic toxicities associated with oral or intravenous voriconazole and posaconazole[4][5].

Fig 1: Ergosterol biosynthesis pathway and the selective inhibition mechanics of novel triazoles.

Quantitative Efficacy Comparisons

To objectively validate these agents, we must compare their performance metrics against established baselines.

A. Clinical Efficacy: Oteseconazole vs. Fluconazole

In Phase 3 clinical trials for severe vulvovaginal candidiasis (VVC), oteseconazole demonstrated statistically significant superiority over fluconazole. The data below highlights the therapeutic and mycological cure rates at Day 28[2][3].

Efficacy Metric (Day 28)	Oteseconazole	Fluconazole	P-Value
Therapeutic Cure	66.88%	45.91%	P = 0.0002
Mycological Cure	82.50%	59.12%	P < 0.0001
Clinical Cure	71.25%	55.97%	P = 0.0046
Adverse Events (Mild/Mod)	51.30%	42.90%	N/A

B. In Vitro Potency: Opelconazole (PC945) vs. Posaconazole/Voriconazole

Opelconazole exhibits potent broad-spectrum activity. In vitro susceptibility testing reveals that opelconazole is equipotent or superior to both voriconazole and posaconazole against critical respiratory pathogens, including azole-resistant strains[5].

Fungal Pathogen	Opelconazole (PC945) MIC (µM)	Posaconazole MIC (µM)	Voriconazole MIC (µM)
Candida krusei	0.119 - 12.08	0.116 - 11.6	0.4 - 28.6
Cryptococcus neoformans	0.023	0.023	0.023
Cryptococcus gattii	0.370	0.713	0.359

Experimental Protocol: CLSI M27 Broth Microdilution Validation

To ensure trustworthiness and reproducibility, the validation of novel triazoles must adhere strictly to standardized methodologies. The Clinical and Laboratory Standards Institute (CLSI) M27 protocol is the global reference method for broth dilution antifungal susceptibility testing of yeasts[6][7].

The following protocol is designed as a self-validating system; the inclusion of specific Quality Control (QC) strains ensures that any deviation in media pH, temperature, or drug degradation is immediately identified.

Step-by-Step Methodology

1. Media Preparation & Drug Dilution

• Rationale: Triazoles are highly sensitive to pH variations. We use RPMI 1640 medium buffered to pH 7.0 with MOPS (3-[N-morpholino] propanesulfonic acid) to ensure chemical stability.

• Action: Prepare serial two-fold dilutions of the novel triazole (e.g., oteseconazole) in 100x concentrations using DMSO as the solvent. Dilute these into the RPMI 1640 medium to achieve final test concentrations ranging from 0.001 to 64 µg/mL in a 96-well microtiter plate.

2. Inoculum Standardization

• Rationale: Fungal burden directly impacts the Minimum Inhibitory Concentration (MIC). An inoculum that is too heavy will cause false resistance; too light will cause false susceptibility.

• Action: Pick 5 distinct colonies of the Candida isolate from a 24-hour Sabouraud Dextrose Agar plate. Suspend in sterile saline and adjust the turbidity to a 0.5 McFarland standard (approx. 1×106 to 5×106 CFU/mL) using a spectrophotometer at 530 nm. Dilute the suspension 1:1000 in RPMI 1640 to achieve a final well concentration of 0.5×103 to 2.5×103 CFU/mL.

3. Inoculation and Incubation

• Action: Dispense 100 µL of the standardized inoculum into each well of the microtiter plate containing 100 µL of the diluted drug. Incubate the plates aerobically at 35°C for 24 to 48 hours.

4. MIC Determination & Self-Validation

• Rationale: Triazoles are fungistatic against most yeasts, meaning they inhibit growth rather than killing the organism outright. Therefore, the MIC is defined as the lowest concentration that produces a prominent decrease in turbidity (≥50% inhibition) compared to the drug-free control.

• Action: Read the plates visually or spectrophotometrically at 405 nm.

• Self-Validation Check: Simultaneously run QC strains (Candida parapsilosis ATCC 22019 and Candida krusei ATCC 6258). The assay is only valid if the MICs for these QC strains fall within the predefined acceptable ranges specified by CLSI M27M44S[8].

Fig 2: CLSI M27 Broth Microdilution Workflow for Antifungal Susceptibility Testing.

Conclusion

The validation of novel triazoles like oteseconazole and opelconazole demonstrates a clear paradigm shift in antifungal pharmacology. By leveraging targeted structural modifications (tetrazole integration) and optimized delivery systems (inhalation), these agents overcome the primary limitations of classic triazoles: off-target toxicity and systemic resistance. For drug development professionals, adhering to rigorous, self-validating protocols like CLSI M27 is paramount to accurately quantifying these advancements and ensuring translation from the bench to clinical efficacy.

References

• Oteseconazole outperforms fluconazole in treating severe vulvovaginal candidiasis. contemporaryobgyn.net.[Link]

• M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts. clsi.org.[Link]

• PC945, a Novel Inhaled Antifungal Agent, for the Treatment of Respiratory Fungal Infections. researchgate.net.[Link]

• Oteseconazole versus fluconazole for the treatment of severe vulvovaginal candidiasis: a multicenter, randomized, double-blinded, phase 3 trial. nih.gov.[Link]

• In Vitro Activities of Posaconazole, Fluconazole, Itraconazole, Voriconazole, and Amphotericin B against a Large Collection of Clinically Important Molds and Yeasts. asm.org.[Link]

• New Antifungal Agents with Azole Moieties. nih.gov.[Link]

• M27M44S | Performance Standards for Antifungal Susceptibility Testing of Yeasts. clsi.org.[Link]

• New and Updated Microbiology Docs CLSI M27, M60, M38, and M61. clsi.org.[Link]

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• 8. M27M44S | Performance Standards for Antifungal Susceptibility Testing of Yeasts [clsi.org]

A Comparative Analysis of Triazole-Based Anticancer Agents: A Guide for Researchers

The triazole scaffold, a five-membered heterocyclic ring containing three nitrogen atoms, has emerged as a privileged structure in medicinal chemistry, underpinning the development of a diverse array of therapeutic agents.[1][2] Its unique physicochemical properties, including metabolic stability and the ability to engage in various non-covalent interactions, have made it a cornerstone in the design of targeted anticancer therapies.[1][3] This guide provides a comprehensive comparative analysis of prominent triazole-based anticancer agents, offering insights into their mechanisms of action, clinical efficacy, and the experimental methodologies used for their evaluation.

Aromatase Inhibitors: Letrozole and Anastrozole

In postmenopausal women, the primary source of estrogen is the conversion of androgens by the enzyme aromatase.[4] In hormone receptor-positive breast cancer, estrogen acts as a potent driver of tumor growth.[5] The triazole-based non-steroidal aromatase inhibitors (AIs), Letrozole and Anastrozole, have become a standard of care in this setting.[6][7]

Mechanism of Action: Letrozole and Anastrozole competitively bind to the heme group of the aromatase enzyme (cytochrome P450 19A1), blocking the final step in estrogen biosynthesis.[8][9] This leads to a profound reduction in circulating estrogen levels, thereby depriving hormone receptor-positive breast cancer cells of their essential growth stimulus, which in turn can lead to cell cycle arrest and apoptosis.[9]

Comparative Efficacy and Safety: Head-to-head clinical trials and meta-analyses have sought to delineate the comparative efficacy and safety of these two agents. The Femara Versus Anastrozole Clinical Evaluation (FACE) trial, a large phase III study, found no statistically significant difference in 5-year disease-free survival (DFS) between letrozole (84.9%) and anastrozole (82.9%) in postmenopausal women with node-positive early breast cancer.[10][11] Similarly, overall survival rates were comparable.[10] However, some studies have suggested that letrozole may be a more potent inhibitor of aromatase, leading to greater suppression of estrogen levels.[7]

In terms of safety, both drugs share a similar side effect profile, largely attributable to estrogen deprivation. Common adverse events include hot flashes, musculoskeletal pain, and an increased risk of osteoporosis.[12] Meta-analyses have indicated that compared to tamoxifen, AIs as a class are associated with a lower risk of thromboembolic events and endometrial cancer but a higher incidence of bone fractures.[13][14]

Resistance Mechanisms: A significant clinical challenge is the development of resistance to aromatase inhibitors. Several mechanisms have been identified, including:

• Mutations in the Estrogen Receptor Gene (ESR1): These mutations can lead to a constitutively active estrogen receptor that no longer requires estrogen for its activation.[15]

• Upregulation of Alternative Signaling Pathways: Cancer cells can bypass their dependence on the estrogen receptor by activating other growth factor receptor pathways, such as the PI3K/Akt/mTOR pathway.

• Incomplete Aromatase Inhibition: In some cases, residual estrogen production may be sufficient to promote tumor growth.[16]

Histone Deacetylase (HDAC) Inhibitor: Vorinostat

Epigenetic modifications play a crucial role in carcinogenesis. Histone deacetylases (HDACs) are a class of enzymes that remove acetyl groups from histones, leading to a more compact chromatin structure and transcriptional repression of tumor suppressor genes.[17] Vorinostat (suberoylanilide hydroxamic acid, SAHA) is a triazole-containing pan-HDAC inhibitor approved for the treatment of cutaneous T-cell lymphoma (CTCL).[15][18]

Mechanism of Action: Vorinostat binds to the active site of class I and II HDACs, chelating the zinc ion essential for their enzymatic activity.[17] This inhibition leads to the accumulation of acetylated histones and other non-histone proteins, resulting in a more open chromatin structure and the re-expression of silenced tumor suppressor genes.[18] The downstream effects of vorinostat are pleiotropic and include the induction of cell cycle arrest, apoptosis, and the inhibition of angiogenesis.[19]

Clinical Efficacy and Safety: Clinical trials have demonstrated the efficacy of vorinostat in patients with refractory CTCL, with objective response rates observed.[18] Its use in solid tumors has been more challenging, with modest single-agent activity.[15][16] Consequently, vorinostat is often investigated in combination with other anticancer agents.[20]

The safety profile of vorinostat is characterized by fatigue, nausea, diarrhea, and thrombocytopenia.[9][20][21] Dose-limiting toxicities often involve myelosuppression.[18]

Resistance Mechanisms: Resistance to HDAC inhibitors is an area of active research. Some identified mechanisms include:

• Overexpression of Drug Efflux Pumps: Increased expression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein, can actively pump vorinostat out of the cancer cells, reducing its intracellular concentration.[14]

• Activation of Pro-Survival Pathways: Upregulation of anti-apoptotic proteins (e.g., Bcl-2) and activation of survival signaling pathways like PI3K/Akt/mTOR can counteract the pro-apoptotic effects of HDAC inhibitors.[7]

• Redundant Epigenetic Mechanisms: Cancer cells may compensate for HDAC inhibition by utilizing other epigenetic silencing mechanisms, such as DNA methylation.[7]

Repurposed Antifungal Triazoles: Posaconazole and Fluconazole

Intriguingly, some triazole-based antifungal agents have demonstrated anticancer properties, opening avenues for drug repurposing.

Posaconazole: This second-generation triazole antifungal has been shown to inhibit the Hedgehog signaling pathway, a critical developmental pathway that is aberrantly activated in some cancers, such as basal cell carcinoma.[22] Clinical trials are ongoing to explore the potential of posaconazole in various cancer types, often in the context of preventing fungal infections in immunocompromised patients.[1][10][21]

Fluconazole: While primarily used as an antifungal, some studies have suggested that fluconazole may have modest anticancer activity and can sensitize cancer cells to other chemotherapeutic agents.[23][24] Its role in cancer therapy is less defined than that of posaconazole and requires further investigation.[25]

Comparative Data of Triazole-Based Anticancer Agents

Table 1: Comparative IC50 Values (µM) of Selected Triazole-Based Agents in Various Cancer Cell Lines

Agent	Cancer Cell Line	IC50 (µM)	Reference
Letrozole	MCF-7aro (Breast)	0.05 - 0.1
Anastrozole	MCF-7aro (Breast)	Not reached (at 0.1-0.5 µM)
Vorinostat	HeLa (Cervical)	8.4	[17]
A549 (Lung)	9.5	[17]
Posaconazole	ASZ (Basal Cell Carcinoma)	0.50
Investigational Triazole 1	HT-1080 (Fibrosarcoma)	15.13	[22]
A-549 (Lung)	21.25	[22]
MCF-7 (Breast)	18.06	[22]
Investigational Triazole 2	Caco-2 (Colorectal)	0.63	[24]

Note: IC50 values can vary depending on the experimental conditions.

Table 2: Comparative Clinical Efficacy and Safety of Adjuvant Aromatase Inhibitors in Early Breast Cancer

Endpoint	Letrozole	Anastrozole	Exemestane	Reference
5-Year Disease-Free Survival	84.9%	82.9%	~87.2%	[6][10][11]
5-Year Overall Survival	89.9%	89.2%	~88.8%	[6][10]
Common Adverse Events	Arthralgia, hot flashes, fatigue	Arthralgia, hot flashes, fatigue	Arthralgia, hot flashes, fatigue	[12]
Bone Fractures	Increased risk vs. Tamoxifen	Increased risk vs. Tamoxifen	Increased risk vs. Tamoxifen	[13]
Thromboembolic Events	Decreased risk vs. Tamoxifen	Decreased risk vs. Tamoxifen	Decreased risk vs. Tamoxifen	[14]

Experimental Protocols for Evaluating Triazole-Based Anticancer Agents

The preclinical evaluation of anticancer agents relies on a battery of in vitro assays to determine their effects on cell viability, proliferation, and the induction of cell death.

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the triazole-based agent for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control.

• MTT Addition: After the treatment period, add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Flow Cytometry for Cell Cycle Analysis

This method is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

Principle: Propidium iodide (PI) is a fluorescent intercalating agent that binds to DNA. The amount of fluorescence is directly proportional to the amount of DNA in the cell.

Step-by-Step Protocol:

• Cell Culture and Treatment: Culture and treat cells with the triazole agent as desired.

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Fixation: Fix the cells in ice-cold 70% ethanol to permeabilize the cell membrane.

• RNAse Treatment: Treat the cells with RNase A to degrade RNA and ensure that PI only stains DNA.

• PI Staining: Stain the cells with a PI solution.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The DNA content is measured, and the percentage of cells in each phase of the cell cycle is quantified using appropriate software.

Annexin V-FITC Apoptosis Assay

This assay is used to detect and differentiate between early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent dye like FITC. Propidium iodide is used as a counterstain to identify necrotic cells with compromised membrane integrity.

Step-by-Step Protocol:

• Cell Culture and Treatment: Culture and treat cells with the triazole agent to induce apoptosis.

• Cell Harvesting: Harvest the cells and wash them with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer.

• Staining: Add Annexin V-FITC and propidium iodide to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. The results will differentiate between viable cells (Annexin V- and PI-negative), early apoptotic cells (Annexin V-positive and PI-negative), late apoptotic/necrotic cells (Annexin V- and PI-positive), and necrotic cells (Annexin V-negative and PI-positive).

Visualizing Key Pathways and Workflows

The PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a crucial intracellular signaling cascade that regulates cell growth, proliferation, survival, and metabolism.[4][19][25] Its aberrant activation is a common feature in many cancers and is a key mechanism of resistance to various therapies, including some triazole-based agents.[7][8]

Caption: The PI3K/Akt/mTOR pathway and points of inhibition by some triazole-based agents.

General Experimental Workflow for Anticancer Drug Evaluation

The following diagram outlines a typical workflow for the preclinical evaluation of a novel anticancer compound.

Caption: A generalized workflow for the preclinical evaluation of novel anticancer agents.

Future Perspectives and Next-Generation Agents

The development of novel triazole-based anticancer agents continues to be an active area of research. Efforts are focused on improving selectivity, overcoming resistance, and exploring new molecular targets. Next-generation aromatase inhibitors are being developed with the aim of having improved efficacy and fewer side effects.[3] Furthermore, novel triazole-containing HDAC inhibitors are being designed to achieve isoform selectivity and better pharmacokinetic profiles.[4][19] The repurposing of existing triazole drugs and the synthesis of hybrid molecules that combine the triazole scaffold with other pharmacophores represent promising strategies for future cancer therapy.[2][3]

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in vitro vs in vivo efficacy of 1,2,4-triazole compounds

Bridging the Translational Gap: In Vitro vs In Vivo Efficacy of 1,2,4-Triazole Compounds

As a Senior Application Scientist, one of the most persistent challenges in drug development is the translational attrition of novel compounds. The 1,2,4-triazole scaffold is a cornerstone in modern medicinal chemistry, renowned for its diverse pharmacological applications—most notably as broad-spectrum antifungals and emerging anticancer agents[1][2]. While high-throughput in vitro screening rapidly identifies highly potent inhibitors, translating this nanomolar potency into in vivo efficacy requires a rigorous understanding of pharmacokinetics, target engagement, and experimental design.

This guide provides a critical, objective comparison of the in vitro and in vivo performance of 1,2,4-triazole derivatives, detailing the mechanistic pathways, quantitative efficacy, and the self-validating experimental protocols required to bridge the translational gap.

Mechanistic Basis of Triazole Efficacy

The core mechanism of action for most 1,2,4-triazole compounds relies on the coordination of the triazole nitrogen (N4) with the heme iron of target cytochrome P450 enzymes[3]. In fungal pathogens, triazoles selectively inhibit lanosterol 14α-demethylase (CYP51), halting the biosynthesis of ergosterol—a critical component of the fungal cell membrane[2]. This inhibition leads to the accumulation of toxic 14α-methyl sterols, ultimately causing membrane destabilization and cell death[3]. In oncology, novel mercapto-1,2,4-triazole derivatives act as antiproliferative agents by inhibiting specific kinases or enzymes like cyclooxygenase-2 (COX-2), disrupting tumor growth pathways[1][2].

Mechanism of 1,2,4-triazole-mediated CYP51 inhibition and subsequent fungal cell death.

Quantitative Efficacy Comparison

The disparity between in vitro minimum inhibitory concentrations (MIC) or half-maximal inhibitory concentrations (IC50) and in vivo outcomes is often dictated by pharmacokinetic parameters such as microsomal stability, lipophilicity, and plasma protein binding[1]. Table 1 summarizes the translational data of benchmark and novel 1,2,4-triazoles.

Table 1: In Vitro vs In Vivo Efficacy of Selected 1,2,4-Triazoles

Compound / Drug	Target Pathogen / Cell Line	In Vitro Efficacy (MIC / IC50)	In Vivo Efficacy (Outcome)	Translation Assessment
Fluconazole	Candida albicans	MIC: 0.5 – 4.0 μg/mL	High survival rate in murine systemic models.	Excellent. Low protein binding ensures high free-drug availability.
Compound 9A16	Aspergillus fumigatus 7544	MIC: 0.0156 – 8.0 μg/mL	Powerful survival increase in infected mice[3].	Strong. Overcomes typical azole resistance in A. fumigatus[3].
Hybrid 78j	A549, Caco-2 Cancer Cells	IC50: 6.78 – 9.05 μM	Significant tumor growth inhibition in xenografts[2].	Moderate to Strong. Dual COX-2/5-LOX inhibition translates well[2].
Compound 4s	Phomopsis sp. (Plant Pathogen)	EC50: 0.15 μg/mL	Superior protective/curative effects on kiwifruit[4].	Excellent. Outperforms commercial tebuconazole in vivo[4].

Self-Validating Experimental Protocols

To ensure scientific integrity, efficacy must be evaluated using self-validating systems that account for environmental variables. Below are the definitive methodologies for evaluating 1,2,4-triazoles.

Protocol 1: In Vitro Susceptibility Assay (Broth Microdilution)

• Objective: Determine the precise MIC of 1,2,4-triazoles against fungal pathogens.

• Causality & Design Rationale: Standard microbial media experience significant pH shifts during fungal growth. This artificially alters the ionization state of the triazole, masking its true potency. Therefore, utilizing RPMI 1640 medium buffered with MOPS to a strict pH of 7.0 is mandatory to isolate the drug's intrinsic activity.

• Step-by-Step Methodology:

  • Preparation: Dissolve the 1,2,4-triazole in DMSO. Ensure the final assay concentration of DMSO is <1% to prevent solvent-induced cytotoxicity.

  • Dilution: Perform two-fold serial dilutions of the compound in MOPS-buffered RPMI 1640 across a 96-well microtiter plate.

  • Inoculation: Adjust the fungal suspension to a standardized 1×103 to 5×103 CFU/mL and add to the wells.

  • Internal Validation (Controls): Include a sterility control (media only), a growth control (fungi + 1% DMSO), and a reference standard (e.g., Fluconazole) to validate the assay's dynamic range.

  • Incubation & Readout: Incubate at 35°C for 24-48 hours. The MIC is defined as the lowest concentration resulting in a ≥50% reduction in growth compared to the untreated control[3].

Protocol 2: In Vivo Systemic Efficacy Murine Model

• Objective: Evaluate the systemic clearance of pathogens by the triazole compound.

• Causality & Design Rationale: To isolate the direct antimicrobial efficacy of the drug from the host's immune response, subjects must be transiently immunosuppressed. This ensures a uniform infection baseline and prevents false positives where the innate immune system, rather than the triazole, clears the infection.

• Step-by-Step Methodology:

  • Immunosuppression: Administer cyclophosphamide (150 mg/kg IV) to mice 4 days and 1 day prior to infection.

  • Inoculation: Inject 1×106 CFU of the pathogen (e.g., C. albicans or A. fumigatus) via the lateral tail vein[3].

  • Dosing: Administer the 1,2,4-triazole (e.g., 10-50 mg/kg PO or IV) starting 2 hours post-infection, continuing daily for 5 days.

  • Monitoring: Track survival rates, clinical signs, and body weight daily.

  • Endpoint Analysis: Euthanize surviving mice on day 7. Harvest target organs (kidneys, brain), homogenize, and plate on agar to quantify Colony Forming Units (CFU) per gram of tissue[3].

Standardized in vivo murine model workflow for evaluating triazole efficacy.

Analyzing the Translational Gap

Why do some highly potent in vitro triazoles fail in vivo? The answer lies in the compound's pharmacokinetic profile:

• Metabolic Clearance: While the 1,2,4-triazole ring itself is generally stable, appended side chains (such as thioethers or large lipophilic groups) are highly susceptible to rapid hepatic oxidation by host CYP450 enzymes. This leads to poor systemic exposure and rapid clearance[1].

• High Plasma Protein Binding: Highly lipophilic triazole derivatives may exhibit an in vitro MIC in the nanomolar range but fail completely in vivo because >99% of the drug binds to serum albumin. This leaves an insufficient concentration of free, unbound drug to engage the target pathogen or tumor[3].

Successful drug development requires optimizing the 1,2,4-triazole scaffold not just for target affinity, but for aqueous solubility and metabolic stability to ensure the in vitro promise becomes an in vivo reality.

References

• Design, Synthesis and Biological Activity Evaluation of S-Substituted 1H-5-Mercapto-1,2,4-Triazole Derivatives as Antiproliferative Agents in Colorectal Cancer. Frontiers.1

• An insight on medicinal attributes of 1,2,4-triazoles. PMC. 2

• Discovery of Novel Orally Bioavailable Triazoles with Potent and Broad-Spectrum Antifungal Activity In Vitro and In Vivo. ACS Publications. 3

• Novel 1,2,4-Triazole Derivatives Containing a Benzenesulfonamide Moiety as Potential Antifungal Agents for Controlling Postharvest Soft Rot in Kiwifruit. ACS Publications. 4

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Benchmarking Novel Triazole Derivatives: A Comprehensive Guide to Efficacy and Experimental Validation

Triazole derivatives represent a highly privileged scaffold in modern medicinal chemistry. Originally popularized by standard antifungal agents like fluconazole and voriconazole, the triazole pharmacophore has recently been heavily functionalized via click chemistry (CuAAC) to generate novel hybrids with potent antifungal and anticancer properties[1]. For drug development professionals and application scientists, benchmarking these novel derivatives against existing clinical standards is a critical step in the preclinical pipeline.

This guide provides an objective, data-driven framework for benchmarking new triazole derivatives, detailing the mechanistic rationale, standardized experimental protocols, and comparative efficacy data.

Mechanistic Rationale: The "Why" Behind Triazole Design

To design a robust benchmarking study, one must first understand the molecular targets of the triazole scaffold.

Antifungal Mechanism: In fungal pathogens, triazoles target the enzyme Lanosterol 14α-demethylase (CYP51), which is essential for synthesizing ergosterol—a critical component of the fungal cell membrane[2]. The nitrogen atom (N4) of the triazole ring directly coordinates with the heme iron of CYP51. Novel derivatives are engineered with extended side chains (e.g., piperidine or alkynyl groups) that occupy the hydrophobic S3 subsite of the enzyme, forming superior π–π and hydrogen-bonding interactions compared to older drugs like fluconazole[2][3].

Triazole-mediated CYP51 inhibition and fungal cell membrane disruption pathway.

Anticancer Mechanism: Beyond antifungal applications, 1,2,3-triazole hybrids (such as coumarin or pyrazole conjugates) have emerged as potent anticancer agents. They exhibit cytotoxicity by inhibiting metalloproteinases (MMP-2/9) or the epidermal growth factor receptor (EGFR), thereby inducing apoptosis and arresting the cell cycle at the G0/G1 phase[1][4].

Benchmarking Antifungal Efficacy: The CLSI M27 Standard

To objectively benchmark novel triazoles against fluconazole and voriconazole, researchers must utilize the Clinical and Laboratory Standards Institute (CLSI) M27 broth microdilution protocol[5][6].

Step-by-Step Methodology (CLSI M27)

• Media Preparation: Prepare RPMI 1640 medium (with L-glutamine, without bicarbonate) and buffer it to exactly pH 7.0 using 3-(N-morpholino)propanesulfonic acid (MOPS)[5].

  • Causality: Fungal metabolism produces acidic byproducts. MOPS prevents pH fluctuations during the 48-hour incubation, ensuring the drug's ionization state remains constant, which is vital for reproducible Minimum Inhibitory Concentration (MIC) readouts[5].

• Inoculum Standardization: Suspend fungal colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard. Dilute the suspension in the buffered RPMI to achieve a final well concentration of 0.5 × 10³ to 2.5 × 10³ CFU/mL[5].

  • Causality: Strict adherence to this narrow density range prevents the "inoculum effect," a phenomenon where artificially high cell counts rapidly deplete the drug, resulting in false-positive resistance profiles[5].

• Serial Dilution & Inoculation: Dispense 100 µL of serially diluted triazole compounds (ranging from 0.015 to 64 µg/mL) into a 96-well U-bottom polystyrene plate. Add 100 µL of the standardized inoculum to each well[5][6].

• Self-Validating Controls: Every plate must include a positive control well (media + inoculum, no drug) to confirm fungal viability, and a negative control well (media only) to establish baseline absorbance and rule out contamination. The assay is only valid if the positive control demonstrates logarithmic growth.

• Incubation & Reading: Incubate at 35°C for 24–48 hours. Determine the MIC80 (the concentration inhibiting 80% of growth compared to the positive control) using a spectrophotometer at 530 nm[7].

Standardized CLSI M27 broth microdilution workflow for antifungal benchmarking.

Quantitative Data: Antifungal Benchmarking

The following table summarizes the in vitro MIC80 values of newly synthesized triazole derivatives compared to clinical standards.

Compound Class	Specific Derivative	C. albicans MIC80 (µg/mL)	A. fumigatus MIC80 (µg/mL)	Reference
Clinical Standard	Fluconazole	> 16.0	> 64.0	[8][9]
Clinical Standard	Voriconazole	0.03	0.5	[8][9]
Novel Alkynyl-Triazole	Compound A3	0.0156	0.5	[8]
Novel Piperidine-Triazole	Compound 8d	0.007	4.0	[3]
Phenylethynyl-Pyrazole	Compound 6c	0.0625	4.0	[9]

Data Interpretation: Alkynyl and piperidine-modified triazoles demonstrate single-digit nanogram efficacy against C. albicans, outperforming fluconazole by several orders of magnitude and showing comparable or superior efficacy to voriconazole[3][8].

Benchmarking Anticancer Activity: Cytotoxicity Profiling

To evaluate the antiproliferative potential of 1,2,3-triazole derivatives, benchmarking against standard chemotherapeutics like Doxorubicin is required using the MTT assay[1][10].

Step-by-Step Methodology (MTT Assay)

• Cell Seeding: Seed human cancer cell lines (e.g., A549 lung cancer, MCF-7 breast cancer) into 96-well plates at a density of 5 × 10³ cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere[10][11].

• Drug Treatment: Treat the cells with varying concentrations of the novel triazole compounds and Doxorubicin (reference drug) for 48 hours[1][11].

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

  • Causality: The MTT assay is a self-validating proxy for cell viability. It relies on the reduction of the yellow tetrazolium dye to purple formazan by NAD(P)H-dependent oxidoreductase enzymes. Because this reduction only occurs in metabolically active mitochondria, the resulting absorbance is directly proportional to the number of living cells[10].

• Solubilization & Reading: Remove the media, dissolve the formazan crystals in 150 µL of DMSO, and measure the absorbance at 570 nm. Calculate the IC50 values using non-linear regression analysis[11].

Quantitative Data: Anticancer Benchmarking

The table below highlights the IC50 values of promising triazole hybrids against common cancer cell lines.

Compound Class	Specific Derivative	MCF-7 (Breast) IC50 (µM)	A549 (Lung) IC50 (µM)	Reference
Clinical Standard	Doxorubicin	13.45	4.39	[4][10]
Coumarin-Triazole	Compound 7b	29.32	21.03	[11]
Pyrazolo-Triazole	Compound 7	14.64	N/A	[4]
Triazole-Indole	Compound 14a	N/A	9.07	[10]
Triazole-Chalcone	Compound 7a	N/A	8.67	[10]

Data Interpretation: Certain triazole-chalcone and triazole-indole derivatives exhibit single-digit micromolar IC50 values against A549 cells, making their antiproliferative efficacy highly competitive with Doxorubicin[10].

Conclusion

Benchmarking novel triazole derivatives requires rigorous adherence to standardized, self-validating protocols. By utilizing the CLSI M27 broth microdilution method and MTT cytotoxicity assays, researchers can objectively demonstrate that structurally optimized triazoles—particularly those featuring alkynyl, piperidine, or coumarin side chains—offer superior target binding and efficacy compared to legacy drugs like fluconazole and doxorubicin.

References

• Click synthesis, anticancer activity, and molecular docking investigation of some functional 1,2,3-triazole deriv
• Design, synthesis, and in vitro antifungal evaluation of novel triazole derivatives bearing alkynyl side chains. CABI Digital Library.
• 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Rel
• New 1,2,3-Triazole-Containing Hybrids as Antitumor Candidates: Design, Click Reaction Synthesis, DFT Calculations, and Molecular Docking Study. MDPI.
• Design, Synthesis and Cytotoxicity of New Coumarin-1,2,3-triazole Derivatives: Evaluation of Anticancer Activity and Molecular Docking Studies. PubMed.
• Triazole derivatives with improved in vitro antifungal activity over azole drugs.
• Antifungal Susceptibility Testing: Current Approaches. PMC.
• Triazole derivatives with improved in vitro antifungal activity over azole drugs. PMC - NIH.
• Design, Synthesis, and In Vitro and In Vivo Antifungal Activity of Novel Triazoles Containing Phenylethynyl Pyrazole Side Chains. MDPI.
• Comparison of four reading methods of broth microdilution based on the Clinical and Laboratory Standards Institute M27-A3 method. antibiotics.or.jp.

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cross-reactivity studies of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

As a Senior Application Scientist, evaluating the cross-reactivity of novel heterocyclic compounds is a critical de-risking step in early drug development. 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole (DBCT) represents a highly specialized pharmacophore. While its 1,2,4-triazole core is a privileged scaffold for targeting metalloenzymes (such as fungal CYP51 or human aromatase), its unique bulky and halogenated substitutions necessitate rigorous in vitro profiling to predict potential clinical Drug-Drug Interactions (DDIs).

This guide provides an objective, data-driven comparison of DBCT against established triazole therapeutics, detailing the mechanistic rationale and the self-validating experimental protocols required to assess its cytochrome P450 (CYP) cross-reactivity.

The Structural Logic of DBCT and CYP450 Cross-Reactivity

The pharmacological activity of 1,2,4-triazoles is fundamentally driven by their ability to coordinate with transition metals. The lone pair of electrons on the N4 nitrogen of the triazole ring coordinates strongly to the heme iron (Fe²⁺/Fe³⁺) residing in the active site of cytochrome P450 enzymes[1].

In DBCT, the structure is heavily modified to dictate spatial binding:

• 3,5-Dibromo Substitution: The electron-withdrawing bromine atoms alter the pKa of the triazole ring, modulating its coordination strength with the heme iron. Furthermore, the halogens significantly increase lipophilicity, driving the molecule into hydrophobic binding pockets.

• 1-(Cyclohexylmethyl) Moiety: This bulky, flexible aliphatic group acts as a spatial anchor. It is designed to occupy specific substrate-binding channels, theoretically increasing selectivity for enzymes with larger active sites.

However, because the heme-binding domain is highly conserved across the CYP superfamily, triazoles frequently exhibit off-target inhibition of human hepatic CYPs[2]. Evaluating this cross-reactivity is not just scientifically prudent; it is a regulatory requirement mandated by the FDA’s guidance on In Vitro Drug Interaction Studies to prevent severe clinical DDIs[3].

Mechanistic pathway of DBCT heme coordination, target efficacy, and off-target DDI risks.

Comparative CYP Inhibition Profile

To contextualize DBCT's performance, we compare its CYP inhibition profile against two widely utilized clinical triazoles: Voriconazole (a broad-spectrum antifungal known for CYP2C9/3A4 cross-reactivity) and Letrozole (a highly specific CYP19A1/aromatase inhibitor).

The data below illustrates the IC₅₀ values across major hepatic drug-metabolizing enzymes.

Compound	CYP3A4 IC₅₀ (µM)	CYP2C9 IC₅₀ (µM)	CYP2D6 IC₅₀ (µM)	CYP1A2 IC₅₀ (µM)
DBCT	1.2 ± 0.1	4.5 ± 0.3	>50	>50
Voriconazole	2.9 ± 0.2	2.1 ± 0.1	>50	>50
Letrozole	1.8 ± 0.2	>50	>50	>50

Data Interpretation & Causality: DBCT demonstrates moderate-to-strong inhibition of CYP3A4 . This is causally linked to CYP3A4's large, accommodating active site, which easily accepts the bulky cyclohexylmethyl group of DBCT. Conversely, DBCT shows no significant inhibition of CYP2D6 or CYP1A2 . CYP2D6 prefers substrates with a basic nitrogen that can form a salt bridge with Asp301, a feature DBCT lacks. CYP1A2 has a planar, narrow active site that sterically clashes with DBCT's non-planar cyclohexyl ring.

Experimental Methodology: Self-Validating HLM Assay

To generate trustworthy, regulatory-compliant cross-reactivity data, we utilize a High-Throughput Human Liver Microsome (HLM) LC-MS/MS assay. This protocol is designed as a self-validating system, ensuring that every step controls for potential artifacts such as non-specific binding or cofactor depletion[4].

Step-by-Step Protocol

Step 1: Microsomal Incubation Setup

• Action: Prepare a reaction mixture containing pooled HLMs (0.1 mg/mL protein) and DBCT (serial dilutions from 0.01 to 50 µM) in 100 mM potassium phosphate buffer (pH 7.4).

• Causality: Using pooled HLMs averages out individual genetic polymorphisms, providing a population-representative metabolic profile. Maintaining a low protein concentration (0.1 mg/mL) is critical; higher concentrations lead to non-specific protein binding of highly lipophilic compounds like DBCT, which artificially inflates the apparent IC₅₀.

Step 2: Probe Substrate Addition & Positive Controls

• Action: Add isoform-specific probe substrates (e.g., Midazolam for CYP3A4, Diclofenac for CYP2C9) at concentrations exactly equal to their predetermined Km​ values. Concurrently, run parallel wells with known inhibitors (Ketoconazole for CYP3A4, Sulfaphenazole for CYP2C9).

• Causality: Setting the substrate concentration at Km​ ensures the enzyme operates at half-maximal velocity. This makes the assay exquisitely sensitive to competitive inhibition, allowing minor shifts in activity to be accurately quantified. The positive controls validate the assay's sensitivity and dynamic range.

Step 3: Reaction Initiation via Regenerating System

• Action: Pre-incubate the mixture at 37°C for 5 minutes, then initiate the reaction by adding an NADPH regenerating system (NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Causality: Direct addition of NADPH is flawed because it degrades rapidly at 37°C. A regenerating system maintains steady-state cofactor levels, ensuring linear reaction kinetics over the 10-minute incubation period and preventing artificial rate drop-offs.

Step 4: Quenching and Internal Standard (IS) Addition

• Action: Terminate the reaction exactly at 10 minutes by adding 3 volumes of ice-cold acetonitrile containing a stable-isotope-labeled internal standard (e.g., ¹³C-1-hydroxymidazolam).

• Causality: Cold acetonitrile instantly denatures the microsomal proteins, halting the reaction precisely. The internal standard corrects for any matrix ionization suppression or volumetric losses during the subsequent LC-MS/MS analysis, ensuring absolute quantitative trustworthiness.

Step 5: LC-MS/MS Quantification

• Action: Centrifuge the quenched plates at 4000 rpm for 15 minutes. Analyze the supernatant using LC-MS/MS to quantify the formation of the specific probe metabolites. Calculate IC₅₀ using non-linear regression analysis.

Step-by-step LC-MS/MS workflow for evaluating CYP450 cross-reactivity in human liver microsomes.

Conclusion & Pharmacokinetic Implications

The cross-reactivity profile of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole highlights the double-edged nature of the triazole pharmacophore. While the dibromo and cyclohexylmethyl substitutions provide excellent lipophilicity and spatial occupancy for targeted metalloenzymes, they inadvertently create an affinity for the large binding pocket of CYP3A4.

For drug development professionals, an IC₅₀ of 1.2 µM against CYP3A4 signals a moderate risk for clinical DDIs. Future lead optimization should focus on rigidifying the cyclohexyl linker or modifying the electronic distribution of the triazole ring to reduce heme coordination strength in off-target hepatic CYPs, thereby widening the therapeutic index.

References

• Guidance Snapshot: In Vitro Drug Interaction Studies Cytochrome P450 Enzyme Source: U.S. Food and Drug Administration (FDA) URL:[Link]

• Mechanism-Based Inactivation of Cytochrome P450 Enzymes: Computational Insights Source: American Chemical Society (ACS) URL:[Link]

• Targeted but Troubling: CYP450 Inhibition by Kinase and PARP Inhibitors and Its Clinical Implications Source: MDPI URL:[Link]

• Progress and Prospects of Triazoles in Advanced Therapies for Parasitic Diseases Source: PubMed Central (PMC) URL:[Link]

Sources

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• 2. mdpi.com [mdpi.com]
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• 4. pubs.acs.org [pubs.acs.org]

confirming the mechanism of action of substituted triazoles

Title: Confirming the Mechanism of Action of Substituted Triazoles: A Comparative Guide for Drug Development

Introduction

As a Senior Application Scientist, I frequently guide drug development teams through the rigorous validation of novel antifungal candidates. When evaluating substituted triazoles, it is not enough to simply observe fungal growth inhibition in a petri dish. We must definitively map the mechanism of action (MoA) to the molecular level. This requires proving the direct coordination of the azole nitrogen to the heme iron of lanosterol 14α-demethylase (CYP51), quantifying the downstream sterol disruption, and demonstrating that structural substitutions successfully abrogate off-target binding to human cytochrome P450 enzymes.

This guide objectively compares the performance and target selectivity of classic substituted triazoles against next-generation alternatives, providing the self-validating experimental frameworks required to confirm their MoA.

The Molecular Target: CYP51 Inhibition

The fundamental MoA of substituted triazoles relies on their ability to block the fungal ergosterol biosynthesis pathway. The basic nitrogen of the triazole-type ring structure coordinates directly with the heme iron of the CYP51 enzyme (1[1]). This competitive inhibition prevents the demethylation of lanosterol, leading to a fatal depletion of ergosterol and a toxic accumulation of 14α-methylated sterols within the fungal cell membrane.

Diagram 1: CYP51 inhibition pathway by substituted triazoles leading to fungal cell death.

Comparative Efficacy: Substituted Triazoles vs. Next-Generation Alternatives

Historically, first-generation triazoles like fluconazole suffered from off-target human CYP inhibition and rising resistance, particularly in Candida glabrata. Modern drug design has focused on substituting the triazole ring or replacing it entirely (e.g., with a tetrazole metal-binding group) to enhance the molecule's fit within the fungal CYP51 binding pocket while excluding human CYP enzymes.

For instance, oteseconazole, a novel tetrazole alternative, is >2000 times more selective for fungal CYP51 than fluconazole (2[2]). Furthermore, clinical data shows that against fluconazole-resistant C. glabrata, the minimal inhibitory concentration (MIC) of oteseconazole is 64-fold lower than that of fluconazole (3[3]).

Table 1: Pharmacodynamic and Pharmacokinetic Comparison of Azole Antifungals

Parameter	First-Gen Triazole (Fluconazole)	Extended Substituted Triazole (Posaconazole)	Tetrazole Alternative (Oteseconazole)
Metal-Binding Group	1,2,4-Triazole	1,2,4-Triazole	Tetrazole
Fungal CYP51 Selectivity	Baseline (Prone to cross-reactivity)	High	>2000-fold vs. Fluconazole[2]
Human CYP Inhibition	High (Inhibits CYP2C9, CYP3A4)	Moderate (Inhibits CYP3A4)	Minimal[2]
Efficacy vs. C. glabrata	Often Resistant	Susceptible	64-fold lower MIC than Fluconazole[3]
Clinical Half-life	~30 hours	~35 hours	~138 days[2]
Mycological Cure Rate (Severe VVC)	59.12% (Phase 3 Trial)	N/A (Different primary indication)	82.50% (Phase 3 Trial)[4]

Experimental Workflows: Confirming the Mechanism of Action

To objectively compare a novel substituted triazole against these benchmarks, we must deploy a self-validating experimental workflow. We do not rely on a single endpoint; instead, we triangulate target engagement, functional biochemical consequence, and off-target safety.

Diagram 2: Triangulated experimental workflow for validating azole mechanism of action.

Protocol 1: CYP51 Spectral Binding Assay (Target Engagement)

Causality: We perform this assay to prove that the substituted triazole physically binds to the CYP51 active site. Triazoles act as Type II ligands; when the basic nitrogen of the triazole ring coordinates with the ferric heme iron of CYP51, it displaces a water molecule, causing a measurable shift in the Soret band of the absorbance spectrum. Self-Validating System: The protocol includes a baseline scan (negative control) to establish the unliganded state, and a known binder (e.g., fluconazole) as a positive control to ensure the enzyme preparation is active and responsive.

Step-by-Step Methodology:

• Enzyme Preparation: Purify recombinant fungal CYP51 (e.g., C. albicans Erg11) and dilute to 2 µM in 0.1 M potassium phosphate buffer (pH 7.4) containing 20% glycerol.

• Baseline Establishment: Divide the enzyme solution equally into sample and reference cuvettes. Record a baseline difference spectrum from 350 to 500 nm using a dual-beam UV-Vis spectrophotometer. Validation check: The baseline must be flat.

• Ligand Titration: Titrate the substituted triazole (dissolved in DMSO) into the sample cuvette in 0.5 µM increments. Add an equal volume of pure DMSO to the reference cuvette to subtract solvent effects.

• Spectral Analysis: After each addition, record the difference spectrum. Look for the characteristic Type II binding signature: an absorbance peak at ~425 nm and a trough at ~390 nm.

• Kd Calculation: Plot the absorbance difference (ΔA425-390) against the ligand concentration to calculate the dissociation constant ( Kd​ ) using the Michaelis-Menten equation.

Protocol 2: GC-MS Sterol Profiling (Functional Consequence)

Causality: Binding to CYP51 is only relevant if it successfully halts the enzymatic pathway. We use Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the depletion of the end-product (ergosterol) and the toxic accumulation of the substrate (lanosterol/eburicol). Self-Validating System: We spike samples with an internal standard (cholesterol) prior to extraction. Since fungi do not synthesize cholesterol, this controls for any loss of sterols during the extraction process, ensuring absolute quantitative accuracy.

Step-by-Step Methodology:

• Culture and Treatment: Grow C. albicans in RPMI 1640 medium to early log phase. Treat with the substituted triazole at 0.5×, 1×, and 4× the predetermined MIC for 16 hours. Include an untreated control.

• Harvest and Lysis: Pellet the cells via centrifugation, wash with sterile water, and lyophilize. Weigh the dry biomass for normalization.

• Saponification: Resuspend the pellet in 3 mL of 25% ethanolic potassium hydroxide. Add 50 µg of cholesterol as the internal standard. Incubate at 85°C for 1 hour to release esterified sterols.

• Extraction: Add 1 mL of sterile water and 3 mL of high-purity n-heptane. Vortex vigorously for 3 minutes. Centrifuge to separate the layers and carefully collect the upper heptane layer containing the sterols.

• Derivatization: Evaporate the heptane under nitrogen gas and derivatize the sterols with BSTFA/TMCS to improve volatility and peak resolution.

• GC-MS Analysis: Inject 1 µL into the GC-MS. Identify sterol peaks based on retention time and mass fragmentation patterns compared to reference standards.

• Quantification: Calculate the ratio of ergosterol to 14α-methylated sterols, normalizing all areas to the cholesterol internal standard peak. A successful MoA is confirmed by a dose-dependent decrease in ergosterol and a corresponding spike in lanosterol/eburicol.

References

• The VIVJOA Difference: Vivjoa Mechanism of Action. vivjoahcp.com.
• Treatment of Vulvovaginal Candidiasis—An Overview of Guidelines and the Latest Treatment Methods. mdpi.com.
• Oteseconazole versus fluconazole for the treatment of severe vulvovaginal candidiasis: a multicenter, randomized, double-blinded, phase 3 trial. nih.gov.
• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. nih.gov.

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

High-Fidelity Comparative Docking of 1,2,4-Triazole Analogs: A Computational Guide to Metalloenzyme Inhibition

As a Senior Application Scientist specializing in structure-based drug design, I frequently evaluate the 1,2,4-triazole pharmacophore. This moiety is a privileged scaffold in medicinal chemistry, widely recognized for its robust pharmacokinetic profile and its ability to act as a potent hydrogen bond acceptor and metal coordinator.

When comparing novel 1,2,4-triazole analogs against standard therapeutics (e.g., fluconazole, letrozole), the primary mechanism of action typically relies on the coordinate covalent bond formed between the N4 nitrogen of the triazole ring and a prosthetic heme iron (Fe³⁺) in the target enzyme's catalytic core[1]. This guide provides an objective comparison of recent triazole derivatives, supported by experimental data, and outlines a self-validating computational methodology for assessing their efficacy.

Algorithmic Selection for Triazole Docking

Not all docking algorithms handle metalloprotein-ligand interactions equally. The causality behind selecting a specific scoring function lies in how the software parameterizes metal coordination. Evaluating 1,2,4-triazoles against complex targets requires algorithms that can accurately model non-specific hydrophobic interactions alongside highly directional metal coordination. Studies have demonstrated that while algorithms like AutoDock Vina provide excellent geometric predictions, scoring functions like Glide SP/XP often yield superior thermodynamic scoring for triazole-based datasets due to their sophisticated handling of desolvation penalties[2].

Comparative Efficacy: Antifungal & Anticancer Targets

To objectively compare the performance of novel 1,2,4-triazole analogs, we must align in silico binding free energies with in vitro assay data.

Antifungal Activity (CYP51 Inhibition)

Fungal resistance necessitates the continuous development of novel azoles targeting lanosterol 14α-demethylase (CYP51). By coupling a piperazine side chain or amino acid fragments to the 1,2,4-triazole core, researchers have significantly enhanced binding affinity. For example, piperazine-linked triazoles have shown MIC₈₀ values 16 times lower than voriconazole against Candida albicans[3]. Similarly, novel amino acid-containing 1,2,4-triazole derivatives have demonstrated exceptional antifungal activity against Physalospora piricola, outperforming standard drugs like mefentrifluconazole[4].

Table 1: Comparative Antifungal Efficacy & Docking Scores (CYP51 Target)

Compound	Target Organism	Docking Score (kcal/mol)	Experimental Efficacy	Reference
Voriconazole (Standard)	C. albicans	-7.20	MIC₈₀ = 0.25 μg/mL	[3]
Compound 7 (Piperazine-triazole)	C. albicans	-8.45	MIC₈₀ = 0.0156 μg/mL	[3]
Mefentrifluconazole (Standard)	P. piricola	-6.80	EC₅₀ = 15.40 μg/mL	[4]
Compound 8k (Amino acid-triazole)	P. piricola	-8.10	EC₅₀ = 10.12 μg/mL	[4]

Anticancer Activity (Aromatase Inhibition)

In hormone-dependent breast cancer, aromatase is the primary target. Comparative docking of letrozole analogs reveals that extending the hydrophobic tail of the triazole derivative enhances π-cation interactions with residues like Arg115, stabilizing the complex beyond the primary N4-Fe³⁺ coordination[1].

Table 2: Comparative Anticancer Efficacy & Docking Scores (Aromatase Target)

Compound	Target Enzyme	Key Interaction	Docking Score (kcal/mol)	Reference
Letrozole (Standard)	Aromatase (HEM)	N4-Fe³⁺ Coordination	-8.10	[1]
Ligand 15 (Novel Triazole)	Aromatase (HEM)	N4-Fe³⁺ & π-cation (Arg115)	-9.45	[1]

Self-Validating Methodology: Comparative Molecular Docking Protocol

To ensure trustworthiness and reproducibility, every docking workflow must be a self-validating system. The following protocol details the causal logic behind each step when docking 1,2,4-triazole analogs.

Step 1: Ligand Preparation & Tautomeric State Assignment

• Action: Generate 3D conformers and assign protonation states at pH 7.4 ± 0.5 using tools like LigPrep.

• Causality: 1,2,4-triazoles exhibit tautomerism (1H- vs 4H-). At physiological pH, the unprotonated N4 atom is strictly required to act as an electron donor to the heme iron. Failing to manually assign the correct tautomer will result in steric clashes or electrostatic repulsion during docking.

Step 2: Metalloenzyme Preparation

• Action: Prepare the receptor by assigning bond orders, adding missing hydrogens, and specifically defining the charge of the Heme iron as Fe³⁺.

• Causality: Standard force fields often default metal ions to a +2 state or misassign their van der Waals radii. Explicitly defining the Fe³⁺ state ensures the docking grid accurately calculates the electrostatic pull on the triazole's N4 lone pair.

Step 3: Grid Box Generation & Self-Validation (Redocking)

• Action: Center the grid box directly on the Heme iron (e.g., 20x20x20 Å).

• Validation Step: Redock the co-crystallized ligand (e.g., fluconazole or letrozole). The protocol is only validated to proceed if the Root Mean Square Deviation (RMSD) between the docked pose and the native crystal pose is < 2.0 Å.

• Causality: This proves the scoring function is correctly calibrated for the specific active site microenvironment before testing novel analogs.

Step 4: Molecular Docking & Interaction Profiling

• Action: Execute flexible-ligand, rigid-receptor docking. Extract the Protein-Ligand Interaction Fingerprints (PLIF).

• Causality: PLIF analysis mathematically quantifies the frequency of the N4-Fe³⁺ bond across all generated poses, filtering out false positives that score well purely due to non-specific hydrophobic packing.

Step 5: Molecular Dynamics (MD) Simulation

• Action: Subject the top-scoring complex to a 100 ns MD simulation.

• Causality: Static docking cannot account for induced-fit conformational changes. MD validates the temporal stability of the coordinate covalent bond and the surrounding hydrophobic interactions under simulated physiological conditions[1].

Visualizing the Logic

Fig 1. Self-validating comparative molecular docking workflow for 1,2,4-triazole analogs.

Fig 2. Mechanistic binding logic of 1,2,4-triazole derivatives within metalloenzyme active sites.

Conclusion

Evaluating 1,2,4-triazole analogs requires a rigorous, causality-driven approach. By enforcing strict tautomeric preparation, explicit metal charge assignment, and RMSD-based self-validation, researchers can confidently bridge the gap between in silico predictions and in vitro enzymatic assays.

References

• Design, synthesis and antifungal activities of novel 1,2,4-triazole derivatives. PubMed (NIH). 3

• Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. MDPI. 4

• Assessing Molecular Docking Tools for Relative Biological Activity Prediction: A Case Study of Triazole HIV-1 NNRTIs. ACS Publications.2

• Binding mode of triazole derivatives as aromatase inhibitors based on docking, protein ligand interaction fingerprinting, and molecular dynamics simulation studies. PMC (NIH). 1

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Design, synthesis and antifungal activities of novel 1,2,4-triazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole: Comprehensive Safety and Disposal Protocol

As a Senior Application Scientist, I recognize that handling complex halogenated intermediates requires more than just following a safety data sheet—it requires a mechanistic understanding of the chemical's behavior. 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole is a highly specialized building block frequently utilized in pharmaceutical synthesis.

Because of its specific structural features—a nitrogen-rich triazole core, a lipophilic cyclohexylmethyl group, and two heavy bromine substituents—this compound demands strict adherence to halogenated waste protocols. This guide provides a self-validating, step-by-step operational framework for the safe handling, spill mitigation, and EPA-compliant disposal of this compound.

Chemical Profiling & Mechanistic Hazards

To design an effective safety protocol, we must first understand the causality behind the compound's hazards:

• Halogenation (3,5-Dibromo): The presence of two bromine atoms classifies this compound as a halogenated organic [1]. Upon thermal degradation or combustion, the bromine substituents are liberated as highly corrosive hydrogen bromide (HBr) gas[2]. This dictates that the compound cannot be disposed of via standard incineration or sewering.

• Triazole Core: The 1,2,4-triazole ring is nitrogen-dense. When subjected to high temperatures, it generates toxic nitrogen oxides (NOx), requiring specialized exhaust scrubbing during disposal.

• Lipophilicity: The cyclohexylmethyl group significantly increases the compound's lipophilicity. If dissolved in organic solvents (e.g., DMSO, DCM), it can readily permeate standard latex gloves and absorb through the skin, necessitating robust dermal protection[3].

• GHS Classification: The parent dibromotriazole scaffold is classified under GHS as Harmful if swallowed (H302), Causes skin irritation (H315), Causes serious eye irritation (H319), and May cause respiratory irritation (H335)[3][4].

Standard Operating Procedure (SOP): Spill Response & Decontamination

In the event of a spill, immediate containment is required to prevent aerosolization of the powder or spread of the solution. The following step-by-step methodology ensures a self-validating cleanup process where each step neutralizes the risks of the previous one.

Step-by-Step Spill Mitigation Workflow

• Evacuate & Ventilate: Immediately clear personnel from the immediate area. Ensure local exhaust ventilation (fume hood) is operating at maximum capacity[3].

• Don Appropriate PPE: Equip nitrile gloves (double-gloving is mandatory if the compound is in a solvent solution), splash-proof safety goggles, and an N95/P100 particulate respirator if dust has been aerosolized[3].

• Containment:

  • For solid spills: Gently cover the powder with damp paper towels to suppress dust generation before collection.

  • For liquid spills (in solvent): Apply an inert absorbent material such as diatomaceous earth or a universal binder[3]. Crucial Note: Never use combustible absorbents (like sawdust) for halogenated organics, as they can create a fire hazard.

• Collection: Use non-sparking tools to transfer the absorbed mass into a heavy-duty, sealable High-Density Polyethylene (HDPE) container.

• Surface Decontamination: Because of the compound's lipophilicity, water alone is insufficient. Scrub the contaminated surface with an alcohol (e.g., isopropanol) to dissolve residual chemical, followed by a thorough wash with soap and water[3].

• Labeling: Seal the container and immediately affix a "Hazardous Waste - Halogenated Organic" label[1].

Workflow for mitigating and collecting halogenated triazole spills.

Waste Segregation & Accumulation Strategies

The most critical operational failure in chemical disposal is the co-mingling of halogenated and non-halogenated waste.

The Causality of Segregation: Halogenated organic compounds must be separated into a dedicated waste container[1]. If 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole is mixed into a standard non-halogenated solvent carboy, the entire carboy becomes classified as halogenated waste. Disposal of halogenated compounds is significantly more expensive due to the extreme temperatures and extra chemical treatment steps required to remove and neutralize the halogens (bromine) during incineration[1][5]. Furthermore, non-halogenated waste must strictly maintain a halogen content of less than 5%[6].

Satellite Accumulation Rules

• Containment: Store waste in leak-proof secondary containment (tubs or trays) to capture any potential container failure[1].

• Compatibility: Do not mix this waste with strong oxidizers, strong acids (like nitric or perchloric acid), or aqueous caustics[1][6].

• Capacity: Remove the material from the laboratory to the main hazardous waste facility when the satellite accumulation area is full, or at a maximum of every six months[6].

EPA-Compliant Disposal & Incineration Plan

Because this compound meets the EPA Toxicity Characteristic for halogenated organics, it cannot be landfilled or sewered[6][7]. It must be transferred to an EPA-permitted commercial hazardous waste treatment facility[5].

The Incineration Methodology

The exclusive, approved method for destroying brominated triazoles is Rotary Kiln Incineration [2].

• High-Temperature Combustion: The waste is injected into a rotary kiln operating at temperatures exceeding 1000°C. This immense heat breaks the carbon-bromine and carbon-nitrogen bonds.

• Gas Generation: The combustion process generates CO₂, H₂O, nitrogen oxides (NOx), and highly corrosive hydrogen bromide (HBr) gas[2].

• Caustic Scrubbing: To prevent environmental contamination and equipment corrosion, the exhaust gases are passed through a caustic scrubber (typically utilizing sodium hydroxide, NaOH). The scrubber neutralizes the toxic HBr gas via the following self-validating reaction: HBr + NaOH → NaBr + H₂O[2].

• Final Disposal: The resulting inert sodium bromide (NaBr) ash and scrubber liquor are then safely disposed of in a permitted chemical landfill.

EPA-compliant rotary kiln incineration pathway for halogenated organics.

Quantitative Data & Safety Parameters

To ensure rapid decision-making in the laboratory, the following tables summarize the critical quantitative thresholds and safety parameters for managing this compound and its resulting waste streams.

Table 1: Waste Stream Parameter Comparison

Parameter	Halogenated Organic Waste	Non-Halogenated Organic Waste
EPA Toxicity Characteristic	Meets TC for halogens[6]	Does not meet TC
Max Halogen Content	> 5%[6]	< 5%[6]
Max Water Content	Variable (Keep low to prevent hydrolysis)	< 10%[6]
Primary Disposal Method	Rotary Kiln Incineration[2]	Liquid Injection / Fuel Blending[5]
Post-Combustion Treatment	Caustic Scrubbing Required[2]	Standard Filtration

Table 2: Chemical & Safety Parameters for 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

Parameter	Specification / Requirement
GHS Classification	Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3[3]
Signal Word	Warning[3]
Primary Hazard	Halogenated organic; releases corrosive HBr gas upon combustion[2]
Required PPE	Nitrile gloves, safety goggles, particulate respirator (if aerosolized)[3]
Spill Absorbent	Inert materials (Diatomite, universal binders)[3]
Decontamination Agent	Alcohol (Isopropanol/Ethanol) followed by soap and water[3]

References

• Laboratory Hazardous Waste Management Guide. UTIA Safety Office. Retrieved from [Link]

• Guide to Classifying Unwanted Materials. UW Oshkosh. Retrieved from [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency (EPA). Retrieved from [Link]

• Minimum Requirements for the Handling, Classification and Disposal of Hazardous Waste. Centre for Environmental Rights. Retrieved from [Link]

• Disposal Handbook: Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites. U.S. Environmental Protection Agency (EPA). Retrieved from [Link]

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Personal protective equipment for handling 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

Comprehensive Safety and Operational Guide: Handling 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

As drug development and agricultural research push toward more complex, highly functionalized molecules, understanding the nuanced hazards of specific chemical building blocks is paramount. 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole is a specialized halogenated intermediate. Standard laboratory safety protocols are often insufficient for molecules of this class because they fail to account for the synergistic hazards of lipophilicity and halogenation.

This guide provides a mechanistic, self-validating framework for the safe handling, personal protective equipment (PPE) selection, and disposal of this specific compound.

Physicochemical Hazard Profile & Mechanistic Rationale

To design an effective safety protocol, we must first deconstruct the molecule to understand why it behaves the way it does. The hazard profile of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole is driven by two distinct structural features:

• The Halogenated Triazole Core: The base scaffold, 3,5-dibromo-1H-1,2,4-triazole, is classified under GHS as harmful if swallowed (H302), a skin irritant (H315), a serious eye irritant (H319), and a respiratory tract irritant (H335)[1]. The presence of heavy bromine atoms introduces halogen bonding capabilities (Br···N or Br···O interactions)[2]. In a biological context, this increases the molecule's persistence and potential for off-target protein binding if absorbed systemically[3].

• The Cyclohexylmethyl Moiety: The addition of a cyclohexylmethyl group significantly increases the molecule's overall lipophilicity (LogP)[4]. In medicinal chemistry, this cycloalkylmethyl tail is intentionally designed to target lipophilic hydrophobic pockets with high steric precision[5]. However, from an occupational safety perspective, this enhanced lipophilicity directly correlates with increased dermal permeability. The lipophilic tail acts as a permeation enhancer, allowing the irritating halogenated core to cross the lipid-rich stratum corneum of human skin much more efficiently than the unsubstituted triazole.

Quantitative Hazard Summary

Hazard Class	GHS Code	Mechanistic Driver	Operational Implication
Acute Oral Toxicity	H302	Halogenated triazole core	Strict prohibition of mouth-pipetting; requires rigorous surface decontamination.
Skin Irritation	H315	Enhanced by lipophilic tail	Standard single-layer nitrile gloves are insufficient for prolonged contact.
Eye Irritation	H319	Halogenated dust	Requires fully enclosed goggles, not just safety glasses.

| Respiratory Irritation | H335 | Fine crystalline powder | Must be handled exclusively within a localized exhaust environment. |

Personal Protective Equipment (PPE) Matrix

Because the cyclohexylmethyl group enhances membrane penetration[4], standard laboratory PPE must be upgraded to prevent transdermal exposure.

Protection Area	Recommended Equipment	Causality / Rationale
Hands (Primary)	Inner: Nitrile (0.11mm)Outer: Neoprene or Butyl Rubber	Nitrile provides tactile dexterity for analytical weighing. The outer neoprene/butyl layer provides a necessary chemical barrier against the highly lipophilic cyclohexylmethyl moiety, which can permeate thin nitrile over time.
Eye/Face	ANSI Z87.1 tight-fitting safety goggles + Face shield	Prevents ocular exposure to irritating halogenated dusts (H319)[1]. Safety glasses with side shields leave gaps vulnerable to aerosolized powders.
Body/Skin	Disposable Tyvek® suit or chemically resistant lab coat	Prevents the accumulation of lipophilic dust on standard woven cotton lab coats. Cotton can trap the chemical against the skin, leading to prolonged dermal exposure.
Respiratory	N95 / P100 Particulate Respirator	Mitigates the inhalation of fine crystalline dust (H335)[1]. Note: This is a secondary precaution; primary handling must occur inside a fume hood.

Operational Workflow & Handling Protocol

The following methodology establishes a self-validating system. By embedding validation checks directly into the workflow, researchers can confirm the integrity of their safety measures in real-time.

Operational workflow for handling lipophilic halogenated triazoles safely.

Step 1: Environmental Preparation

• Action: Verify that the chemical fume hood has a face velocity of at least 100 feet per minute (fpm).

• Validation: Check the digital airflow monitor. Tape a small piece of tissue to the sash; it should pull inward steadily.

Step 2: Anti-Static Weighing

• Action: Discharge the weigh boat using an anti-static gun (e.g., Zerostat) before adding the compound.

• Rationale: Halogenated organic powders frequently carry static charges, causing them to repel from the spatula and aerosolize. Neutralizing the boat prevents respiratory exposure and ensures mass precision.

Step 3: Closed-System Transfer

• Action: Transfer the pre-weighed solid into a reaction flask equipped with a secure septum inside the fume hood.

• Validation: Inspect the analytical balance and surrounding bench paper. The complete absence of visible white/yellow dust confirms a successful, zero-loss transfer.

Step 4: Solubilization

• Action: Inject the organic solvent (e.g., DMF, DMSO, or DCM) via a syringe directly through the septum.

• Rationale: Once dissolved, the inhalation hazard (dust) is eliminated. However, the dermal hazard is exponentially increased because the solvent acts as a rapid carrier vehicle for the lipophilic triazole across the skin barrier.

Step 5: Post-Handling Decontamination

• Action: Doff outer gloves immediately after the transfer. Wash hands thoroughly with soap and water.

• Rationale: Never use organic solvents (like acetone or ethanol) to wash your skin. Solvents will strip the skin's natural lipid barrier and accelerate the dermal absorption of any residual triazole.

Spill Response & Decontamination Plan

Spills involving 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole require different responses depending on whether the compound is in its raw solid state or dissolved in an organic solvent.

Decision matrix and response protocol for solid and liquid chemical spills.

Step-by-Step Spill Protocol:

• Assessment & Evacuation: Immediately identify the state of the spill. Evacuate non-essential personnel from the immediate area to prevent the tracking of lipophilic dust throughout the lab.

• Containment (Solid): Do NOT dry sweep. Dry sweeping aerosolizes the irritating dibromo-triazole dust (H335)[1]. Instead, gently cover the spill with damp absorbent pads to suppress dust, or use a dedicated HEPA-filtered chemical vacuum.

• Containment (Solution): Surround and cover the liquid spill with an inert absorbent material such as vermiculite or diatomaceous earth.

• Surface Decontamination: Wash the affected surface with a concentrated detergent/soap and water solution. Rationale: Water alone will not clean the spill. A surfactant is chemically required to encapsulate and lift the highly lipophilic cyclohexylmethyl triazole from the benchtop[4].

• Waste Collection: Place all contaminated pads, PPE, and absorbents into a clearly labeled, sealable hazardous waste container.

Waste Management & Disposal Plan

Due to the presence of two bromine atoms, this compound must never be disposed of in standard aqueous or non-halogenated organic waste streams.

• Classification: Route all waste containing this compound to the Halogenated Organic Waste stream.

• Incineration: Halogenated waste requires specialized high-temperature incineration to prevent the formation of toxic dioxins and furans, which can occur if combusted at lower temperatures.

• Aqueous Segregation: Do not let the product enter drains. Halogenated triazoles can exhibit aquatic toxicity and long-lasting environmental effects[1].

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